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Core Science & Biosynthesis

Foundational

A Technical Guide to 1,3-Diheptadecanoin-d5 for Advanced Lipidomics

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the chemical properties and applications of 1,3-diheptadecanoin-d5, a deuterated diacylglycerol of sig...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and applications of 1,3-diheptadecanoin-d5, a deuterated diacylglycerol of significant utility in the field of lipidomics. Primarily employed as an internal standard, this compound is crucial for the accurate quantification of diacylglycerols in complex biological matrices. This document outlines its core chemical attributes, detailed experimental protocols for its use in liquid chromatography-mass spectrometry (LC-MS/MS), and the principles behind its application.

Core Chemical Properties

1,3-diheptadecanoin-d5 is a synthetic diacylglycerol composed of a glycerol backbone esterified with two heptadecanoic acid chains at the sn-1 and sn-3 positions, and featuring five deuterium atoms on the glycerol moiety. This isotopic labeling makes it an invaluable tool in mass spectrometry-based quantitative analysis.

PropertyValueSource/Method
Molecular Formula C₃₇H₆₇D₅O₅[1]
Percent Composition C: 73.82%, H: 12.89%, O: 13.29%[1]
Physical State Solid (Estimated)Inferred
Solubility Soluble in organic solvents such as ethanol, DMF, and DMSO (Estimated)Inferred
Storage Temperature -20°CInferred

The Foundational Role of Deuterated Standards in Quantitative Lipidomics

In mass spectrometry-based lipidomics, the precise quantification of lipid species is often hampered by variations during sample preparation and matrix effects during the ionization process.[2] Stable isotope-labeled internal standards, such as 1,3-diheptadecanoin-d5, are the gold standard for achieving accurate and reproducible quantification.[3]

The core principle is that a known amount of the deuterated standard is added to a sample at the initial stage of analysis. This standard, being chemically identical to the analyte of interest but with a higher mass, behaves identically throughout extraction, derivatization, and chromatographic separation.[3] Consequently, any loss of the analyte during sample processing is mirrored by a proportional loss of the internal standard. Similarly, any signal suppression or enhancement during mass spectrometry analysis affects both the analyte and the internal standard equally.[3] By measuring the ratio of the analyte's signal to that of the internal standard, precise quantification can be achieved, as this ratio remains constant irrespective of analytical variations.[3]

Experimental Protocols

The following is a detailed methodology for the use of 1,3-diheptadecanoin-d5 as an internal standard for the quantification of diacylglycerols in a biological sample using LC-MS/MS.

Sample Preparation and Lipid Extraction
  • Internal Standard Spiking: To a known volume or weight of the biological sample (e.g., plasma, cell lysate), add a precise amount of 1,3-diheptadecanoin-d5 solution of a known concentration.

  • Lipid Extraction: Perform a total lipid extraction using a modified Bligh-Dyer or Folch method. This typically involves the addition of a chloroform:methanol mixture to the sample, followed by vortexing and centrifugation to separate the organic (lipid-containing) and aqueous phases.

  • Phase Separation: Collect the lower organic phase containing the lipids.

  • Drying and Reconstitution: Evaporate the solvent from the collected organic phase under a stream of nitrogen. Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as a mixture of isopropanol and acetonitrile.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis
  • Chromatographic Separation:

    • Column: Utilize a reverse-phase C18 column suitable for lipid analysis.

    • Mobile Phase A: A mixture of water and acetonitrile with an appropriate additive like ammonium formate or formic acid to promote ionization.

    • Mobile Phase B: A mixture of isopropanol and acetonitrile, also with an ionization-promoting additive.

    • Gradient: Employ a gradient elution, starting with a higher proportion of mobile phase A and gradually increasing the proportion of mobile phase B to elute lipids based on their polarity.

  • Mass Spectrometry Detection:

    • Ionization Mode: Use positive ion electrospray ionization (ESI+). Diacylglycerols readily form adducts, such as [M+NH₄]⁺, in the presence of ammonium formate.

    • Detection Method: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This involves setting specific precursor-to-product ion transitions for each diacylglycerol species of interest and for the 1,3-diheptadecanoin-d5 internal standard. The d5-labeling provides a distinct mass shift, allowing for its unambiguous detection alongside the non-labeled analytes.

Data Analysis and Quantification
  • Peak Integration: Integrate the chromatographic peaks corresponding to the specific MRM transitions for both the endogenous diacylglycerols and the 1,3-diheptadecanoin-d5 internal standard.

  • Ratio Calculation: For each endogenous diacylglycerol, calculate the ratio of its peak area to the peak area of the 1,3-diheptadecanoin-d5 internal standard.

  • Quantification: Generate a calibration curve using known concentrations of non-labeled diacylglycerol standards and a fixed concentration of the internal standard. Plot the peak area ratio against the concentration of the standard. The concentration of the endogenous diacylglycerols in the sample can then be determined by interpolating their peak area ratios on this calibration curve.

Visualizing the Workflow

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing sample Biological Sample spike Spike with 1,3-diheptadecanoin-d5 sample->spike extract Lipid Extraction spike->extract dry Dry Down extract->dry reconstitute Reconstitute dry->reconstitute lc LC Separation reconstitute->lc msms MS/MS Detection (MRM) lc->msms integrate Peak Integration msms->integrate ratio Calculate Analyte/IS Ratio integrate->ratio quantify Quantification via Calibration Curve ratio->quantify

Caption: Workflow for quantitative lipidomics using a deuterated internal standard.

Conclusion

1,3-diheptadecanoin-d5 is a critical reagent for researchers requiring precise and accurate quantification of diacylglycerols. Its use as a stable isotope-labeled internal standard in LC-MS/MS methodologies mitigates the challenges of analytical variability and matrix effects, thereby enhancing the reliability and reproducibility of experimental data. The protocols and principles outlined in this guide provide a framework for the successful implementation of this powerful tool in advanced lipidomics research and drug development.

References

Exploratory

1,3-17:0 DG-d5 structure and formula

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the deuterated diacylglycerol, 1,3-17:0 DG-d5. It covers its chemical structure, and physical properti...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated diacylglycerol, 1,3-17:0 DG-d5. It covers its chemical structure, and physical properties, and outlines its application as an internal standard in mass spectrometry-based lipidomics.

Core Compound Information

1,3-17:0 DG-d5, also known as 1,3-diheptadecanoyl-glycerol-d5, is a synthetic, deuterated form of diacylglycerol containing two 17-carbon fatty acid chains (heptadecanoic acid). The deuterium labels on the glycerol backbone make it an ideal internal standard for mass spectrometry applications, allowing for precise and accurate quantification of endogenous diacylglycerols in complex biological samples.

Chemical Structure:

(Note: The five deuterium atoms are located on the glycerol backbone)

Quantitative Data Summary

The following table summarizes the key quantitative data for 1,3-17:0 DG-d5.

PropertyValueReference
Chemical Formula C37H67D5O5[1][2][3][4]
Molecular Weight 602.00 g/mol [1][2][3]
CAS Number 1246523-65-8[1][2][3][5]
Purity >99%[2][5]
Appearance White to off-white solid[1]
Storage Temperature -20°C[1][2][5]

Experimental Protocols: Use as an Internal Standard in Lipidomics

1,3-17:0 DG-d5 is commonly used as an internal standard in lipidomics workflows to quantify diacylglycerols in biological samples by liquid chromatography-mass spectrometry (LC-MS).[2] The following is a generalized protocol.

A. Sample Preparation and Lipid Extraction:

  • Homogenization: Homogenize the biological tissue or cell pellet in a suitable solvent, such as a mixture of chloroform and methanol.

  • Internal Standard Spiking: Add a known amount of 1,3-17:0 DG-d5 to the homogenate. The amount added should be optimized based on the expected concentration of endogenous diacylglycerols in the sample.

  • Lipid Extraction: Perform a liquid-liquid extraction to separate the lipid-containing organic phase from the aqueous phase. The Bligh and Dyer method is a common choice.

  • Drying and Reconstitution: Evaporate the organic solvent under a stream of nitrogen and reconstitute the lipid extract in a solvent compatible with the LC-MS system (e.g., methanol/chloroform 1:1, v/v).

B. LC-MS Analysis:

  • Chromatographic Separation: Inject the reconstituted lipid extract onto a reverse-phase or normal-phase HPLC column to separate the different lipid classes. A C18 column is frequently used for the separation of diacylglycerols.

  • Mass Spectrometry Detection: Analyze the eluent using a mass spectrometer, typically a triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap), operating in positive ion mode.

  • Data Acquisition: Monitor for the specific precursor-to-product ion transitions for both the endogenous diacylglycerols of interest and the 1,3-17:0 DG-d5 internal standard. For 1,3-17:0 DG-d5, the transition to monitor would be based on the neutral loss of one of the deuterated fatty acid chains.

C. Data Analysis and Quantification:

  • Peak Integration: Integrate the peak areas for the endogenous diacylglycerol species and the 1,3-17:0 DG-d5 internal standard.

  • Quantification: Calculate the concentration of the endogenous diacylglycerols by comparing the ratio of their peak areas to the peak area of the known amount of the 1,3-17:0 DG-d5 internal standard.

Visualization of a Relevant Signaling Pathway

Diacylglycerols are critical second messengers in a variety of cellular signaling pathways, most notably in the activation of Protein Kinase C (PKC). The specific role of diacylglycerols with odd-chain fatty acids like 17:0 is an area of ongoing research. The diagram below illustrates the general diacylglycerol signaling cascade.

Diacylglycerol_Signaling_Pathway General Diacylglycerol (DAG) Signaling Pathway extracellular_signal Extracellular Signal (e.g., Hormone, Growth Factor) receptor G-Protein Coupled Receptor (GPCR) or Receptor Tyrosine Kinase (RTK) extracellular_signal->receptor plc Phospholipase C (PLC) receptor->plc Activates pip2 PIP2 (Phosphatidylinositol 4,5-bisphosphate) plc->pip2 Hydrolyzes ip3 IP3 (Inositol trisphosphate) pip2->ip3 dag DAG (Diacylglycerol) pip2->dag er Endoplasmic Reticulum (ER) ip3->er Binds to receptor on pkc Protein Kinase C (PKC) dag->pkc Recruits & Activates ca2_release Ca²⁺ Release er->ca2_release ca2_release->pkc Co-activates downstream Downstream Cellular Responses (e.g., Gene Expression, Proliferation, Metabolism) pkc->downstream Phosphorylates substrates leading to

Caption: General Diacylglycerol (DAG) Signaling Pathway.

Concluding Remarks

1,3-17:0 DG-d5 is a valuable tool for researchers in the field of lipidomics, enabling the accurate quantification of diacylglycerol species. Its use as an internal standard is crucial for obtaining reliable data in studies investigating the role of lipids in health and disease. Further research into the specific biological functions of odd-chain diacylglycerols will likely expand the applications of this and similar deuterated lipid standards.

References

Foundational

An In-depth Technical Guide to 1,3-dheptadecanoin-d5 (1,3-17:0 DG-d5) Powder

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the physical and chemical characteristics of 1,3-dheptadecanoin-d5 (1,3-17:0 DG-d5) powder, a deuterated dia...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical characteristics of 1,3-dheptadecanoin-d5 (1,3-17:0 DG-d5) powder, a deuterated diacylglycerol crucial for quantitative lipidomics. It details its properties, applications as an internal standard, and a general experimental protocol for its use in mass spectrometry-based lipid analysis.

Core Physical and Chemical Properties

1,3-17:0 DG-d5 is a high-purity, deuterated synthetic diacylglycerol. The deuterium labels on the glycerol backbone make it an ideal internal standard for mass spectrometry, as it is chemically identical to its non-deuterated counterpart but mass-shifted, allowing for precise quantification.

PropertyValue
Chemical Name Heptadecanoic acid, 1,1'-(2-hydroxy-1,3-propanediyl-1,1,2,3,3-d5) ester[1]
Molecular Formula C₃₇H₆₇D₅O₅[1][2]
Molecular Weight 602.00 g/mol [1][2]
CAS Number 1246523-65-8[1][2]
Appearance White to off-white solid powder[1]
Purity >99% (typically analyzed by TLC or HPLC)[1][2]
Solubility Insoluble in water; very slightly soluble in diethyl ether.[3] It is typically dissolved in organic solvents like chloroform or a mixture of acetonitrile/isopropanol/methanol/water for experimental use.[4]
Storage Conditions Recommended storage as a powder is at -20°C for long-term stability (up to 3 years).[1] In solvent, it should be stored at -80°C for up to 6 months.[1]

Applications in Research and Drug Development

The primary application of 1,3-17:0 DG-d5 is as an internal standard in lipidomics for the accurate quantification of diacylglycerols (DGs) in biological samples.[2] Diacylglycerols are crucial signaling molecules and intermediates in lipid metabolism, and their dysregulation is implicated in various diseases, including cancer, metabolic syndrome, and cardiovascular disease.

The use of a deuterated internal standard like 1,3-17:0 DG-d5 is essential for correcting for variations in sample extraction, processing, and instrument response in mass spectrometry-based analyses.[5] This isotope dilution mass spectrometry (IDMS) approach provides high precision and accuracy for the quantification of endogenous DG species.[1][3]

Experimental Protocol: Quantification of Diacylglycerols using 1,3-17:0 DG-d5 as an Internal Standard

This section outlines a general workflow for the quantification of diacylglycerols in a biological sample (e.g., plasma, tissue homogenate) using 1,3-17:0 DG-d5 and liquid chromatography-mass spectrometry (LC-MS).

Materials and Reagents
  • Biological sample

  • 1,3-17:0 DG-d5 internal standard solution of known concentration

  • Solvents for lipid extraction (e.g., chloroform, methanol, water - Folch or Bligh-Dyer methods)[6][7]

  • Solvents for LC separation (e.g., acetonitrile, isopropanol, water with additives like ammonium formate)[4]

  • LC-MS system (e.g., UPLC coupled to a high-resolution mass spectrometer)

Methodology
  • Internal Standard Spiking: A known amount of 1,3-17:0 DG-d5 internal standard solution is added to the biological sample at the beginning of the sample preparation process.

  • Lipid Extraction: Total lipids, including the endogenous DGs and the spiked internal standard, are extracted from the sample using a suitable method like the Folch or Bligh-Dyer procedure.[6][7] These methods utilize a chloroform/methanol/water solvent system to partition lipids into an organic phase.

  • Sample Preparation for LC-MS: The extracted lipid fraction is dried down and reconstituted in a solvent compatible with the LC-MS system.

  • LC-MS Analysis: The prepared sample is injected into the LC-MS system. The diacylglycerols are separated based on their hydrophobicity by the liquid chromatography column and then detected by the mass spectrometer. The mass spectrometer is operated to detect the specific mass-to-charge ratios (m/z) of the endogenous DGs and the deuterated internal standard.

  • Data Analysis: The peak areas of the endogenous DG species are compared to the peak area of the 1,3-17:0 DG-d5 internal standard. By knowing the initial concentration of the internal standard, the absolute concentration of each endogenous DG can be calculated.

Visualizations

Experimental Workflow for DG Quantification

experimental_workflow sample Biological Sample extraction Lipid Extraction (e.g., Folch Method) sample->extraction is 1,3-17:0 DG-d5 (Internal Standard) is->extraction lcms LC-MS Analysis extraction->lcms data Data Analysis lcms->data quant Quantification of Endogenous DGs data->quant

Caption: Workflow for quantifying diacylglycerols using an internal standard.

Principle of Isotope Dilution Mass Spectrometry

isotope_dilution cluster_sample Biological Sample cluster_standard Internal Standard cluster_ms Mass Spectrometry endogenous Endogenous DG (Unknown Amount) ms_signal Measure Signal Ratio (Endogenous DG / 1,3-17:0 DG-d5) endogenous->ms_signal deuterated 1,3-17:0 DG-d5 (Known Amount) deuterated->ms_signal calculation Calculate Endogenous DG Concentration ms_signal->calculation

References

Exploratory

A Technical Guide to 1,3-diheptadecanoyl-glycerol-d5 (1,3-17:0 DG-d5)

CAS Number: 1246523-65-8 This technical guide provides an in-depth overview of 1,3-diheptadecanoyl-glycerol-d5 (1,3-17:0 DG-d5), a deuterated diacylglycerol primarily utilized by researchers, scientists, and drug develop...

Author: BenchChem Technical Support Team. Date: December 2025

CAS Number: 1246523-65-8

This technical guide provides an in-depth overview of 1,3-diheptadecanoyl-glycerol-d5 (1,3-17:0 DG-d5), a deuterated diacylglycerol primarily utilized by researchers, scientists, and drug development professionals as an internal standard in lipidomics research.

Core Compound Properties

1,3-17:0 DG-d5 is a synthetic, stable isotope-labeled diacylglycerol. The deuterium labels on the glycerol backbone make it readily distinguishable from endogenous diacylglycerols by mass spectrometry, while its chemical properties closely mimic those of natural diacylglycerols, ensuring similar behavior during sample extraction and analysis.

Table 1: Physicochemical Properties

PropertyValue
Chemical Name 1,3-diheptadecanoyl-glycerol (d5)
CAS Number 1246523-65-8
Molecular Formula C₃₇H₆₇D₅O₅
Molecular Weight 602.00 g/mol
Purity >99% (by TLC)[1]
Form Powder
Storage Temperature -20°C[1]
Stability At least 1 year at -20°C[1]
Shipping Condition Dry ice

Applications in Research

The primary application of 1,3-17:0 DG-d5 is as an internal standard for the quantitative analysis of lipids in complex biological samples by mass spectrometry. Its non-natural heptadecanoyl (17:0) fatty acid chains and deuterium labeling allow for precise quantification of diacylglycerols and other lipid species across various experimental contexts.

Key research applications include:

  • Lipidomics Studies: Used as an internal standard for lipid extraction in untargeted and targeted lipidomics to investigate metabolic changes in different biological states, such as in studies of insulin resistance.[2]

  • Biomarker Discovery: Facilitates the accurate measurement of changes in lipid profiles, aiding in the identification of potential lipid biomarkers for disease.

  • Drug Development: Employed in preclinical and clinical studies to monitor the effects of drug candidates on lipid metabolism.

  • Environmental Toxicology: Utilized in models like zebrafish liver spheroids to study the effects of environmental toxins on lipid metabolism.[3]

Experimental Protocols and Methodologies

General Workflow for Lipidomics Analysis using 1,3-17:0 DG-d5

The following diagram illustrates a typical workflow for a lipidomics experiment employing 1,3-17:0 DG-d5 as an internal standard.

G cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing cluster_interpretation Interpretation Sample Biological Sample (e.g., Plasma, Tissue) IS_Spike Spike with 1,3-17:0 DG-d5 Internal Standard Sample->IS_Spike Extraction Lipid Extraction (e.g., Bligh & Dyer) IS_Spike->Extraction LC_Separation UPLC/HPLC Separation Extraction->LC_Separation MS_Detection Mass Spectrometry (e.g., Q-TOF, Triple Quad) LC_Separation->MS_Detection Peak_Integration Peak Integration & Normalization (using Internal Standard) MS_Detection->Peak_Integration Quantification Lipid Quantification Peak_Integration->Quantification Statistical_Analysis Statistical Analysis Quantification->Statistical_Analysis Pathway_Analysis Biological Pathway Analysis Statistical_Analysis->Pathway_Analysis

Lipidomics workflow with internal standard.
Detailed Experimental Protocol: Lipid Extraction from Plasma

This protocol is a representative example adapted from methodologies where 1,3-17:0 DG-d5 is cited as an internal standard.

Materials:

  • Plasma sample

  • 1,3-17:0 DG-d5 internal standard solution (concentration to be optimized based on expected analyte levels)

  • Chloroform

  • Methanol

  • Deionized Water

  • Vortex mixer

  • Centrifuge

Procedure:

  • Sample Preparation: To 25 µL of plasma in a glass tube, add a known amount of 1,3-17:0 DG-d5 internal standard solution.

  • Lipid Extraction (Bligh and Dyer method, modified):

    • Add 100 µL of cold (-20°C) chloroform:methanol (2:1, v/v) to the plasma sample.

    • Vortex the mixture for 30 seconds at room temperature.

    • Let the sample stand for 5 minutes at room temperature.

    • Vortex again for 30 seconds.

    • Centrifuge at 12,000 x g for 5 minutes to separate the phases.

  • Sample Reconstitution:

    • Carefully collect the lower organic phase.

    • Evaporate the solvent under a stream of nitrogen.

    • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, for instance, 25 µL of chloroform:methanol (1:1, v/v) followed by dilution in isopropanol:acetonitrile:water (2:1:1, v/v/v).

UPLC-MS/MS Analysis

The following table summarizes typical parameters for the analysis of lipids using a UPLC system coupled to a mass spectrometer.

Table 2: Example UPLC-MS/MS Parameters

ParameterDescription
UPLC System Waters ACQUITY UPLC or similar
Column Acquity UPLC BEH C8 (100 x 2.1 mm, 1.7 µm)[3] or HSS T3
Mobile Phase A Water with 2 mM ammonium formate and 0.01% formic acid[3]
Mobile Phase B Methanol with 1 mM ammonium formate and 0.01% formic acid[3]
Flow Rate 0.25 mL/min[3]
Column Temperature 30°C[3]
Injection Volume 5-10 µL
Mass Spectrometer Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole
Ionization Mode Positive Electrospray Ionization (ESI+)
Scan Range m/z 200-1200[3]

Data Interpretation and Quantification

The quantification of endogenous lipids is achieved by comparing the peak area of the target analyte to the peak area of the 1,3-17:0 DG-d5 internal standard. The known concentration of the spiked internal standard allows for the calculation of the absolute or relative concentration of the lipid of interest.

G cluster_quantification Quantification Logic node_IS Known Concentration 1,3-17:0 DG-d5 (IS) node_MS Mass Spectrometry Analysis node_IS->node_MS node_Final_Conc {Calculated Concentration of Analyte} node_IS->node_Final_Conc node_Analyte Unknown Concentration Endogenous Lipid (Analyte) node_Analyte->node_MS node_IS_Area Peak Area (IS) node_MS->node_IS_Area node_Analyte_Area Peak Area (Analyte) node_MS->node_Analyte_Area node_Ratio Calculate Ratio (Analyte Area / IS Area) node_IS_Area->node_Ratio node_Analyte_Area->node_Ratio node_Ratio->node_Final_Conc

Internal standard quantification logic.

Conclusion

1,3-17:0 DG-d5 is an essential tool for accurate and reproducible quantification of diacylglycerols and other lipids in complex biological matrices. Its well-defined chemical and physical properties, coupled with its commercial availability at high purity, make it a reliable internal standard for a wide range of research and development applications in the field of lipidomics. The use of this standard is critical for minimizing experimental variability and ensuring the high quality of quantitative data.

References

Foundational

An In-depth Technical Guide on 1,3-diheptadecanoyl-glycerol-d5 (1,3-17:0 DG-d5)

This technical guide provides comprehensive information on the physical properties, experimental applications, and biological relevance of 1,3-diheptadecanoyl-glycerol-d5 (1,3-17:0 DG-d5). The content is tailored for res...

Author: BenchChem Technical Support Team. Date: December 2025

This technical guide provides comprehensive information on the physical properties, experimental applications, and biological relevance of 1,3-diheptadecanoyl-glycerol-d5 (1,3-17:0 DG-d5). The content is tailored for researchers, scientists, and professionals in the fields of drug development and lipidomics.

Data Presentation

The quantitative data for 1,3-17:0 DG-d5 is summarized in the table below. The molecular weight is calculated using the isotopic masses of the most abundant isotopes of the constituent elements for the highest accuracy.

PropertyValue
Molecular Formula C37H67D5O5[1]
Calculated Molecular Weight 602.008 g/mol
Exact Mass 601.5705 u
Purity >99%[1]
Storage Temperature -20°C[1]

Calculation based on atomic weights: C = 12.011, H = 1.008, D = 2.014, O = 15.999.

Experimental Protocols

Deuterated diacylglycerols, such as 1,3-17:0 DG-d5, are primarily utilized as internal standards in mass spectrometry-based lipidomics for the accurate quantification of endogenous lipids.[2][3][4] The following is a representative protocol for the quantification of diacylglycerols in a biological matrix (e.g., plasma, tissue homogenate) using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantification of Diacylglycerols using LC-MS/MS with a Deuterated Internal Standard

Objective: To accurately measure the concentration of various diacylglycerol species in a biological sample.

Materials:

  • Biological sample (e.g., 50 µL of human plasma)

  • 1,3-17:0 DG-d5 internal standard solution (in a suitable organic solvent like methanol/chloroform)

  • LC-MS grade solvents: Methanol, isopropanol, acetonitrile, water, chloroform

  • Formic acid and ammonium formate (for mobile phase modification)

  • Microcentrifuge tubes

  • Vortex mixer

  • Centrifuge

  • Autosampler vials with inserts

  • A liquid chromatography system coupled to a triple quadrupole mass spectrometer (LC-MS/MS)

Procedure:

  • Sample Preparation:

    • Thaw frozen biological samples on ice.

    • In a microcentrifuge tube, add a known volume of the sample (e.g., 50 µL of plasma).

  • Addition of Internal Standard:

    • To each sample, add a precise amount of the 1,3-17:0 DG-d5 internal standard solution. The amount should be chosen to be within the linear range of the instrument's detector.

  • Lipid Extraction (Bligh-Dyer Method):

    • Add a 2:1 (v/v) mixture of chloroform:methanol to the sample.

    • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

    • Add chloroform and water to the mixture to induce phase separation.

    • Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to separate the layers.

    • Carefully collect the lower organic phase, which contains the lipids, using a glass syringe and transfer it to a new tube.

    • Dry the extracted lipids under a stream of nitrogen gas.

  • Reconstitution:

    • Reconstitute the dried lipid extract in a known volume of a suitable solvent (e.g., 9:1 methanol:chloroform) compatible with the LC system.

    • Transfer the reconstituted sample to an autosampler vial for analysis.

  • LC-MS/MS Analysis:

    • Chromatographic Separation: Inject the sample onto a reverse-phase LC column (e.g., a C18 column). The separation is typically achieved using a gradient of mobile phases, such as water with formic acid and ammonium formate (Mobile Phase A) and a mixture of acetonitrile and isopropanol (Mobile Phase B).

    • Mass Spectrometry Detection: The eluent from the LC column is introduced into the mass spectrometer's ion source (e.g., electrospray ionization - ESI). The analysis is performed in positive ion mode.

    • MRM Analysis: Use Multiple Reaction Monitoring (MRM) to detect and quantify the diacylglycerol species. For each endogenous diacylglycerol and the deuterated internal standard, a specific precursor ion and a corresponding product ion transition are monitored.

      • Endogenous DAG: [M+NH4]+ → [Fragment ion]

      • 1,3-17:0 DG-d5: [M+NH4]+ → [Fragment ion] (The m/z will be shifted due to the deuterium labels).

  • Data Analysis:

    • Integrate the peak areas for the MRM transitions of each endogenous diacylglycerol and the 1,3-17:0 DG-d5 internal standard.

    • Calculate the ratio of the peak area of each endogenous diacylglycerol to the peak area of the internal standard.

    • Quantify the concentration of each endogenous diacylglycerol by comparing these ratios to a standard curve generated using known concentrations of non-deuterated diacylglycerol standards.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Below are diagrams created using the DOT language to illustrate key concepts related to 1,3-17:0 DG-d5.

Diacylglycerol Signaling Pathway General Diacylglycerol (DAG) Signaling Pathway cluster_membrane Plasma Membrane cluster_cytosol Cytosol PLC Phospholipase C (PLC) PIP2 PIP2 PLC->PIP2 hydrolyzes DAG Diacylglycerol (DAG) PIP2->DAG IP3 IP3 PIP2->IP3 PKC Protein Kinase C (PKC) DAG->PKC activates RasGRP RasGRP DAG->RasGRP activates DGK Diacylglycerol Kinase (DGK) DAG->DGK phosphorylated by CellularResponse Cellular Responses (Proliferation, Differentiation, etc.) PKC->CellularResponse phosphorylates targets RasGRP->CellularResponse activates Ras/MAPK pathway PA Phosphatidic Acid (PA) DGK->PA produces Receptor GPCR / RTK Receptor->PLC activates Ligand Ligand Ligand->Receptor

Caption: General Diacylglycerol (DAG) Signaling Pathway.[5][6][7][8]

Experimental_Workflow Experimental Workflow for Lipidomics using an Internal Standard Sample Biological Sample (e.g., Plasma, Tissue) Add_IS Add Internal Standard (1,3-17:0 DG-d5) Sample->Add_IS Extraction Lipid Extraction (e.g., Bligh-Dyer) Add_IS->Extraction Dry_Reconstitute Dry & Reconstitute Extraction->Dry_Reconstitute LC_MS LC-MS/MS Analysis (MRM Mode) Dry_Reconstitute->LC_MS Data_Analysis Data Analysis LC_MS->Data_Analysis Quantification Absolute Quantification of Endogenous Lipids Data_Analysis->Quantification

Caption: Experimental Workflow for Lipidomics Analysis.

References

Exploratory

The Pivotal Role of Diacylglycerols in Cellular Life: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract Diacylglycerols (DAGs) are multifaceted lipid molecules that extend their influence far beyond their structural role as mere components of cellular...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diacylglycerols (DAGs) are multifaceted lipid molecules that extend their influence far beyond their structural role as mere components of cellular membranes. Occupying a central crossroads in lipid metabolism, they serve as critical precursors for the synthesis of a diverse array of glycerolipids. Furthermore, and of profound significance, DAGs function as potent second messengers, orchestrating a complex network of signaling pathways that govern a multitude of cellular processes. Dysregulation of DAG metabolism and signaling is intrinsically linked to the pathophysiology of numerous diseases, including cancer, diabetes, and cardiovascular disorders, making the enzymes that regulate DAG levels attractive targets for therapeutic intervention. This in-depth technical guide provides a comprehensive overview of the biological roles of diacylglycerols, with a focus on their signaling functions, metabolic pathways, and the experimental methodologies used to study them.

Introduction: The Dual Identity of Diacylglycerol

Diacylglycerol is a glyceride consisting of two fatty acid chains covalently bonded to a glycerol molecule through ester linkages. The diversity in the fatty acid composition at the sn-1 and sn-2 positions of the glycerol backbone gives rise to a vast array of DAG species, each with potentially distinct biological functions.[1] In cellular biology, DAGs lead a dual life:

  • Metabolic Intermediates: DAGs are central to lipid metabolism. They are the immediate precursors for the synthesis of triacylglycerols (TAGs), the primary form of energy storage, in a reaction catalyzed by diacylglycerol acyltransferases (DGATs).[2][3] They are also pivotal in the synthesis of major membrane phospholipids, such as phosphatidylcholine (PC) and phosphatidylethanolamine (PE).

  • Second Messengers: Upon stimulation of cell surface receptors, various isoforms of phospholipase C (PLC) hydrolyze phosphatidylinositol 4,5-bisphosphate (PIP2), generating two second messengers: inositol 1,4,5-trisphosphate (IP3) and sn-1,2-diacylglycerol.[4] This generation of DAG at the plasma membrane initiates a cascade of signaling events.

Diacylglycerol Signaling Pathways

The primary role of DAG as a second messenger is to recruit and activate a specific set of proteins that contain a conserved C1 domain.

The Protein Kinase C (PKC) Family: The Archetypal DAG Effectors

The most well-characterized targets of DAG are the protein kinase C (PKC) family of serine/threonine kinases.[4] Upon binding to DAG within the plasma membrane, these kinases undergo a conformational change that relieves autoinhibition and initiates their catalytic activity. PKC isoforms are broadly classified into three groups based on their activation requirements:

  • Conventional PKCs (cPKCs): (α, βI, βII, γ) Require both DAG and Ca2+ for activation.

  • Novel PKCs (nPKCs): (δ, ε, η, θ) Are Ca2+-independent and require only DAG for activation.

  • Atypical PKCs (aPKCs): (ζ, ι/λ) Are not activated by DAG or Ca2+.

The activation of cPKCs and nPKCs by DAG leads to the phosphorylation of a wide range of substrate proteins, thereby regulating diverse cellular processes such as cell growth, differentiation, apoptosis, and inflammation.

receptor GPCR / RTK plc Phospholipase C (PLC) receptor->plc Activates pip2 PIP2 plc->pip2 Hydrolyzes ip3 IP3 pip2->ip3 dag Diacylglycerol (DAG) pip2->dag er Endoplasmic Reticulum ip3->er Binds to receptor on cpkc Conventional PKC (cPKC) dag->cpkc Activates npkc Novel PKC (nPKC) dag->npkc Activates ca2_release Ca2+ Release er->ca2_release ca2_release->cpkc Activates cellular_response Cellular Response (e.g., Gene Expression, Proliferation) cpkc->cellular_response Phosphorylates substrates npkc->cellular_response Phosphorylates substrates

Figure 1: Canonical Diacylglycerol Signaling Pathway.

Beyond PKC: Other DAG-Binding Proteins

While PKC isoforms are the most prominent DAG effectors, several other proteins possess C1 domains and are regulated by DAG, expanding the repertoire of DAG-mediated signaling:

  • Protein Kinase D (PKD): A family of serine/threonine kinases that are activated downstream of PKC.

  • Ras Guanyl Nucleotide-Releasing Proteins (RasGRPs): These are guanine nucleotide exchange factors (GEFs) for Ras and Rap small GTPases, playing a crucial role in T-cell activation and other cellular processes.

  • Chimaerins: A family of Rac GTPase-activating proteins (GAPs) that are involved in the regulation of the actin cytoskeleton.

  • Munc13 proteins: Essential for synaptic vesicle priming in neurons, thereby regulating neurotransmitter release.

The Metabolism of Diacylglycerol: A Tightly Regulated Hub

The cellular concentration of DAG is meticulously controlled by the coordinated action of several key enzymes. This regulation is crucial to ensure that DAG can fulfill its dual roles in metabolism and signaling without causing cellular dysfunction.

glycerolipids Glycerolipids (e.g., Phospholipids) dag Diacylglycerol (DAG) glycerolipids->dag Synthesis glycerolipids->dag Hydrolysis pa Phosphatidic Acid (PA) dag->pa Phosphorylation tag Triacylglycerol (TAG) dag->tag Acylation mag Monoacylglycerol (MAG) + Free Fatty Acid dag->mag Hydrolysis plc Phospholipase C (PLC) plc->glycerolipids Hydrolyzes dgk Diacylglycerol Kinase (DGK) dgk->dag Acts on dgat Diacylglycerol Acyltransferase (DGAT) dgat->dag Acts on dgl Diacylglycerol Lipase (DGL) dgl->dag Acts on

Figure 2: Overview of Diacylglycerol Metabolism.

The key enzymes involved in regulating DAG levels are:

  • Diacylglycerol Kinases (DGKs): These enzymes phosphorylate DAG to produce phosphatidic acid (PA), another important lipid second messenger. By converting DAG to PA, DGKs terminate DAG signaling while initiating PA-mediated signaling events.[5] There are ten mammalian DGK isoforms, which are classified into five groups based on their structural domains.[6]

  • Diacylglycerol Acyltransferases (DGATs): DGATs catalyze the final step in triglyceride synthesis by acylating DAG.[2] There are two major DGAT isoforms, DGAT1 and DGAT2, which share no sequence homology.[2]

  • Diacylglycerol Lipases (DGLs): These enzymes hydrolyze DAG to release a free fatty acid and a monoacylglycerol.

Quantitative Data on Diacylglycerol and Related Enzymes

The precise quantification of DAG levels and the kinetic parameters of the enzymes involved in its metabolism are crucial for understanding its biological roles.

ParameterValueOrganism/SystemReference
Apparent ATP Km for DGK Isoforms Human[6]
DGKα200 µM[6]
DGKκ200 µM (with Phosphatidylserine)[1]
Vmax for DGAT1 ~1.5-fold higher for K allele vs. A alleleBovine (expressed in insect cells)[7]
Apparent Vmax: 2.46 ± 0.16 nmol TAG min-1 mg-1 protein (with 50 µM CoA)Brassica napus[8]
Binding Affinity of PKC Isoforms for DAG
Novel PKCs (e.g., PKCε)Higher affinity for DAG than cPKCsMammalian cells[9]
Conventional PKCs (e.g., PKCα)Lower affinity for DAG, requires Ca2+ for efficient membrane bindingMammalian cells[9]

Experimental Protocols for Diacylglycerol Research

A variety of experimental techniques are employed to study the multifaceted roles of DAG in cells.

Quantification of Cellular Diacylglycerol Content by LC-MS/MS

This protocol provides a method for the sensitive and specific quantification of DAG molecular species from cellular extracts.

start Cell Lysis and Protein Quantification extraction Lipid Extraction (Bligh & Dyer method) start->extraction derivatization Derivatization of DAG (e.g., with DMG) extraction->derivatization Optional, enhances sensitivity lc_separation LC Separation (e.g., C18 column) extraction->lc_separation derivatization->lc_separation ms_detection MS/MS Detection (Positive Ion Mode) lc_separation->ms_detection quantification Quantification against Internal Standards ms_detection->quantification end Data Analysis quantification->end

Figure 3: Experimental Workflow for DAG Quantification by LC-MS/MS.

Methodology:

  • Sample Preparation:

    • Harvest and wash cells with ice-cold PBS.

    • Lyse cells and determine protein concentration for normalization.

  • Lipid Extraction:

    • Perform a lipid extraction using a modified Bligh and Dyer method with a solvent system of chloroform:methanol:water.[10]

    • Collect the organic (lower) phase containing the lipids.

    • Dry the lipid extract under a stream of nitrogen.

  • Derivatization (Optional but Recommended for Enhanced Sensitivity):

    • Derivatize the hydroxyl group of DAG with a charged reagent (e.g., N,N-dimethylglycine) to improve ionization efficiency.[10]

    • The reaction is typically carried out in a mixture of acetonitrile and dichloromethane with reagents like DMAP and EDC at 45°C for 60 minutes.[10]

    • Quench the reaction and re-extract the derivatized lipids.

  • LC-MS/MS Analysis:

    • Resuspend the dried lipid extract in an appropriate solvent for injection (e.g., isopropanol:acetonitrile).

    • Separate the lipid species using a reverse-phase C18 column with a gradient of mobile phases (e.g., water/methanol with ammonium acetate and isopropanol/acetonitrile with formic acid).[10]

    • Detect the DAG species using a tandem mass spectrometer operating in positive ion mode.[10]

    • Use multiple reaction monitoring (MRM) for targeted quantification of specific DAG molecular species.

  • Quantification:

    • Spike samples with a known amount of an internal standard (a DAG species not abundant in the sample) prior to extraction.

    • Generate a standard curve using a series of known concentrations of DAG standards.

    • Quantify the endogenous DAG species by comparing their peak areas to that of the internal standard and the standard curve.

In Vitro Protein Kinase C (PKC) Activity Assay

This protocol describes a method to measure the activity of PKC in response to DAG.

Methodology:

  • Reagent Preparation:

    • Kinase Buffer: Prepare a buffer containing HEPES, MgCl2, and CaCl2.

    • Lipid Vesicles: Prepare lipid vesicles containing phosphatidylserine (PS) and diacylglycerol (DAG) by sonication or extrusion.

    • Substrate: Use a specific peptide substrate for PKC that can be phosphorylated.

    • [γ-32P]ATP: Radiolabeled ATP will be used to track phosphorylation.

  • Kinase Reaction:

    • In a microcentrifuge tube, combine the kinase buffer, lipid vesicles, PKC enzyme (either purified or in a cell lysate), and the peptide substrate.

    • Initiate the reaction by adding [γ-32P]ATP.

    • Incubate the reaction at 30°C for a defined period (e.g., 10-20 minutes).

  • Stopping the Reaction and Separation:

    • Stop the reaction by adding a solution containing EDTA or by spotting the reaction mixture onto P81 phosphocellulose paper.

    • If using phosphocellulose paper, wash the paper extensively with phosphoric acid to remove unincorporated [γ-32P]ATP.

  • Quantification:

    • Quantify the amount of 32P incorporated into the peptide substrate using a scintillation counter.

    • Compare the activity in the presence and absence of DAG and other activators/inhibitors.

Alternative Non-Radioactive Method (FRET-based):

Genetically encoded FRET-based biosensors, such as CKAR (C-kinase activity reporter), can be used to measure PKC activity in live cells.[11] These reporters consist of a PKC substrate peptide and a phosphopeptide-binding domain flanked by a FRET pair of fluorescent proteins (e.g., CFP and YFP).[11] Phosphorylation of the substrate by PKC causes a conformational change that alters the FRET efficiency, which can be measured by fluorescence microscopy.[11][12]

Visualization of Diacylglycerol Localization in Live Cells

Genetically encoded biosensors are powerful tools for visualizing the spatiotemporal dynamics of DAG in living cells.

Methodology:

  • Biosensor:

    • The most commonly used DAG biosensor is a fusion protein of a fluorescent protein (e.g., YFP) and the C1a domain of PKC (YFP-C1a).[13][14] The C1a domain specifically binds to DAG.

  • Cell Transfection and Expression:

    • Transfect the cells of interest with a plasmid encoding the YFP-C1a biosensor.

    • Allow the cells to express the biosensor for 24-48 hours.

  • Live-Cell Imaging:

    • Image the cells using a confocal or spinning-disk microscope equipped for live-cell imaging.

    • In resting cells, the YFP-C1a biosensor is typically localized in the cytoplasm.[13][14]

    • Upon stimulation with an agonist that activates PLC, the biosensor will translocate to the plasma membrane where DAG is produced.[13][14]

  • Data Analysis:

    • Quantify the change in fluorescence intensity at the plasma membrane over time to monitor the dynamics of DAG production.

Conclusion

Diacylglycerols are indispensable players in a vast array of cellular functions, acting as both fundamental building blocks in lipid metabolism and as critical signaling molecules. Their ability to recruit and activate a diverse set of effector proteins, most notably the PKC family, places them at the heart of cellular regulation. The intricate control of DAG levels by a network of enzymes underscores their importance in maintaining cellular homeostasis. A thorough understanding of the biological roles of DAGs, facilitated by the robust experimental protocols outlined in this guide, is paramount for researchers and drug development professionals seeking to unravel the complexities of cellular signaling and to devise novel therapeutic strategies for a multitude of human diseases.

References

Foundational

The Cornerstone of Quantitative Lipidomics: An In-depth Guide to Internal Standards

For researchers, scientists, and drug development professionals navigating the complexities of lipid analysis, achieving accurate and reproducible quantification is paramount. This technical guide provides a comprehensiv...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals navigating the complexities of lipid analysis, achieving accurate and reproducible quantification is paramount. This technical guide provides a comprehensive overview of the theory, application, and selection of lipid internal standards, a critical component for robust and reliable data in mass spectrometry-based lipidomics.

Internal standards are essential tools in analytical chemistry, particularly in complex biological matrices where variability can be introduced at multiple stages of sample handling and analysis.[1] In lipidomics, their role is to normalize the signal of endogenous lipids, correcting for inconsistencies in sample extraction, derivatization, and instrument response.[2] By adding a known quantity of an internal standard to a sample at the earliest stage of preparation, it is assumed that the standard will experience the same analytical variations as the analytes of interest.[1] This allows for the calculation of a response ratio (analyte signal / internal standard signal), which provides a more accurate measure of the analyte's concentration than the raw signal alone.

Choosing the Right Tool for the Job: Types of Lipid Internal Standards

The selection of an appropriate internal standard is a critical decision that directly influences the quality of quantitative lipidomics data.[2] The ideal internal standard should be chemically and physically similar to the analyte, but clearly distinguishable by the mass spectrometer.[1] It should also be absent in the original sample.[1][3] The two most common categories of internal standards used in lipidomics are stable isotope-labeled lipids and odd-chain fatty acid-containing lipids.[2]

Stable Isotope-Labeled Internal Standards: The Gold Standard

Considered the "gold standard" in quantitative lipidomics, stable isotope-labeled internal standards are chemically identical to their endogenous counterparts, with one or more atoms replaced by a heavier isotope, such as deuterium (²H) or carbon-13 (¹³C).[1][4] This near-identical chemical nature ensures that they behave almost identically during sample preparation and analysis, including extraction efficiency, chromatographic retention, and ionization efficiency.[1]

Odd-Chain and Other Non-Endogenous Internal Standards

When stable isotope-labeled standards are not available or are cost-prohibitive, structural analogs that are not naturally present in the biological system under study can be used.[3] A common strategy is to use lipids containing odd-chain fatty acids (e.g., C13:0, C17:0, C19:0), as most naturally occurring fatty acids have an even number of carbon atoms.[2][5][6] These standards can effectively mimic the behavior of their even-chain counterparts.

Performance Comparison of Internal Standard Types

The choice between different types of internal standards involves a trade-off between accuracy, availability, and cost. The following table summarizes the key performance characteristics of stable isotope-labeled and odd-chain lipid internal standards.

FeatureStable Isotope-Labeled LipidsOdd-Chain Lipids
Chemical & Physical Properties Nearly identical to the analyte, ensuring similar behavior in extraction, chromatography, and ionization.[1]Structurally similar but not identical; may have slight differences in properties.
Co-elution with Analyte (LC-MS) Co-elutes with the analyte, providing the best correction for matrix effects at the point of elution.[1][4]May have slightly different retention times, which could lead to less effective correction for time-dependent matrix effects.[4]
Accuracy Considered the most accurate for quantification due to the high degree of similarity to the analyte.[1]Can provide robust quantification, but may be less accurate than stable isotope-labeled standards due to potential differences in behavior.[2]
Availability & Cost Can be expensive and may not be available for all lipid species of interest.[2]Generally more cost-effective and readily available for a wide range of lipid classes.[2]
Potential for Isotopic Overlap Minimal risk of overlap with the natural isotopic distribution of the analyte.No risk of isotopic overlap.
Linearity Excellent, with a wide dynamic range and a linear response across various concentrations.[2]Good, but the response may deviate from linearity at very high or low concentrations relative to the endogenous lipids.[2]

Commercially Available Internal Standard Mixtures

Several companies offer well-characterized internal standard mixtures, providing a convenient and reliable solution for comprehensive lipidomics analysis. These mixtures typically contain a range of lipid classes to cover a broad spectrum of the lipidome.

Product NameManufacturerDescriptionKey Components (Examples)
SPLASH™ II LIPIDOMIX® Avanti Polar Lipids / MilliporeSigmaDeuterated lipid internal standards in amounts relative to human plasma lipid concentrations, now including plasmalogen species.Deuterated standards for various lipid classes.[7]
Odd-Chained LIPIDOMIX® Avanti Polar Lipids / MilliporeSigmaOdd-chained lipids for use as internal standards in lipidomic analysis.[7]17:1 Lyso PC, 17:0-17:0 DAG, 17:0-17:0-17:0 TAG, 12:0 SM, 17:0-14:1 PC, 17:0 Chol Ester.[7]
Deuterated Ceramide LIPIDOMIX® Avanti Polar Lipids / MilliporeSigmaDeuterated version of 4 ceramide compounds relevant in determining CVD risk.[7][8]C16 Ceramide-d7, C18 Ceramide-d7, C24 Ceramide-d7, C24:1 Ceramide-d7.[7]
LIPID MAPS® MS Standards Avanti Polar LipidsFormulated using unique molecules designed by Avanti and the LIPID MAPS Consortium, covering major lipid classes.[9][10][11]Glycerolipids, glycerophospholipids, sphingolipids, sterols, and prenols.[12]
UltimateSPLASH™ ONE Avanti Polar LipidsA single vial containing 69 high-purity deuterium-labeled internal standards covering 15 lipid classes.[13]Comprehensive mix of deuterated lipids.[13]

Experimental Protocols: A Step-by-Step Approach

The proper implementation of internal standards is crucial for accurate lipid quantification. The following sections outline a typical workflow for lipid analysis using internal standards, from sample preparation to data analysis.

Lipid Extraction from Plasma (Folch Method)

The Folch method is a widely used protocol for extracting lipids from biological samples.[2]

  • Internal Standard Addition: To a known volume of plasma (e.g., 50 µL), add a precise amount of the internal standard mixture. This should be the very first step to account for any lipid loss during the entire sample preparation procedure.[1][2]

  • Solvent Addition: Add a 2:1 (v/v) mixture of chloroform and methanol to the sample.[1]

  • Homogenization: Vortex the mixture thoroughly to ensure complete mixing and protein precipitation.[2]

  • Phase Separation: Add water or a saline solution to induce the separation of the mixture into a lower organic phase (containing lipids) and an upper aqueous phase.[2]

  • Centrifugation: Centrifuge the sample to achieve a clear separation of the two phases.[2]

  • Lipid Collection: Carefully collect the lower organic layer containing the lipids.[1][2]

  • Drying: Evaporate the solvent under a stream of nitrogen.[1][2]

  • Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis (e.g., a mixture of methanol and isopropanol).[1]

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

LC-MS is a powerful technique for separating and quantifying individual lipid species.

  • Chromatographic Separation:

    • Column: A C18 reversed-phase column is commonly used for lipid separation.[2]

    • Mobile Phases: A typical mobile phase system consists of:

      • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.[2][14]

      • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[2][14]

    • Gradient: A gradient elution is employed, starting with a lower concentration of mobile phase B and gradually increasing it to elute lipids based on their hydrophobicity.[2]

    • Flow Rate: A flow rate of 0.3-0.6 mL/min is typically used.[2][14]

    • Column Temperature: The column is maintained at a constant temperature (e.g., 55-65°C) to ensure reproducible retention times.[2][14]

  • Mass Spectrometry Detection: The eluent from the LC column is introduced into the mass spectrometer for detection and quantification of the lipid species and their corresponding internal standards.

Data Analysis Workflow

The final step in quantitative lipidomics is the processing of the acquired data to determine the concentration of the lipids of interest.

  • Peak Integration: Integrate the peak areas for both the endogenous lipids and the added internal standards.

  • Response Ratio Calculation: For each analyte, calculate the ratio of its peak area to the peak area of its corresponding internal standard.

  • Calibration Curve: Prepare a series of calibration standards with known concentrations of the analyte and a constant concentration of the internal standard. Plot the response ratio against the analyte concentration to generate a calibration curve.[1]

  • Quantification: Determine the concentration of the analyte in the experimental samples by comparing their response ratios to the calibration curve.[1]

Visualizing the Workflow and Logic

To better understand the processes involved, the following diagrams illustrate the experimental workflow and the decision-making process for selecting an internal standard.

Experimental_Workflow cluster_SamplePrep Sample Preparation cluster_Analysis Analysis Sample Sample Add_IS Add Internal Standard Sample->Add_IS Known Amount Extraction Lipid Extraction (e.g., Folch) Add_IS->Extraction Dry_Reconstitute Dry Down & Reconstitute Extraction->Dry_Reconstitute LC_MS LC-MS Analysis Dry_Reconstitute->LC_MS Data_Processing Data Processing (Peak Integration) LC_MS->Data_Processing Quantification Quantification Data_Processing->Quantification Response Ratio

Caption: A typical experimental workflow for quantitative lipidomics.

IS_Selection_Logic Start Start: Select Internal Standard Analyte_Known Is the exact analyte known? Start->Analyte_Known Isotope_Available Is a stable isotope- labeled standard available? Analyte_Known->Isotope_Available Yes Consider_Class Select a representative standard for the lipid class Analyte_Known->Consider_Class No Use_Isotope Use Stable Isotope- Labeled Standard Isotope_Available->Use_Isotope Yes Use_Analog Use Structural Analog (e.g., Odd-Chain Lipid) Isotope_Available->Use_Analog No Consider_Class->Use_Analog

Caption: Decision tree for selecting an appropriate internal standard.

References

Exploratory

The Dawn of a Labeled World: A Technical Guide to Stable Isotope Labeling in Scientific Research

For researchers, scientists, and drug development professionals, understanding the intricate dance of molecules within a biological system is paramount. Stable isotope labeling has emerged as a revolutionary technique, a...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, understanding the intricate dance of molecules within a biological system is paramount. Stable isotope labeling has emerged as a revolutionary technique, allowing for the precise tracking and quantification of molecules, providing unprecedented insights into complex biological processes. This in-depth guide explores the discovery, significance, and practical application of stable isotope labeling, offering a comprehensive resource for those at the forefront of scientific innovation.

A Journey Through Time: The Discovery and Evolution of Stable Isotope Labeling

The story of stable isotope labeling is a testament to scientific curiosity and technological advancement. It began with the fundamental discovery of isotopes, atoms of the same element with different numbers of neutrons, and culminated in the sophisticated proteomic and metabolomic analyses that are commonplace in modern laboratories.

The first seeds were sown in the early 20th century with the work of J.J. Thomson, who, in 1912, observed different mass-to-charge ratios for neon atoms, providing the first evidence for the existence of isotopes of a stable element.[1] This was followed by Frederick Soddy's formal proposition of the concept of "isotopes" in 1913, a term derived from the Greek for "at the same place," signifying their identical position in the periodic table.[2][3] The development of the first mass spectrograph by Francis William Aston in 1919 was a pivotal moment, enabling the separation and measurement of these isotopes with unprecedented accuracy and confirming that many elements are mixtures of isotopes.[4]

However, it was the pioneering work of Rudolf Schoenheimer and David Rittenberg in the 1930s that transformed the concept of stable isotopes from a physicist's curiosity into a biologist's powerful tool. They were the first to use a stable isotope, deuterium (a heavy isotope of hydrogen), as a tracer to follow the metabolic fate of fatty acids in living organisms.[1][2] This marked the birth of stable isotope labeling as a technique to unravel the dynamic nature of biological systems.

The post-war era saw a surge in the availability of radioisotopes, which temporarily overshadowed the use of stable isotopes. However, the inherent safety concerns and limitations of radioisotopes, particularly for studying nitrogen and oxygen metabolism, led to a resurgence of interest in stable isotope-based methods.[2]

The turn of the 21st century witnessed a quantum leap in the application of stable isotope labeling, particularly in the burgeoning field of proteomics. In the early 2000s, the research group of Matthias Mann introduced Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC), a metabolic labeling technique that has since become a cornerstone of quantitative proteomics.[5] SILAC allows for the precise comparison of protein abundances between different cell populations by incorporating "heavy" and "light" amino acids into their proteomes. This innovation paved the way for a plethora of advancements, including pulsed SILAC (pSILAC) for studying protein turnover and NeuCode SILAC for higher-level multiplexing.[5]

The Core Principles: How Stable Isotope Labeling Works

Stable isotope labeling leverages the fact that isotopes of an element are chemically identical but differ in mass. This mass difference, arising from the variation in the number of neutrons, can be detected by mass spectrometry. The fundamental principle involves replacing atoms in a molecule of interest with their heavier, non-radioactive counterparts. These "labeled" molecules can then be introduced into a biological system and their journey and fate can be traced.

The most commonly used stable isotopes in biological research include:

  • Carbon-13 (¹³C)

  • Nitrogen-15 (¹⁵N)

  • Oxygen-18 (¹⁸O)

  • Deuterium (²H)

There are two primary strategies for introducing stable isotopes into biological molecules:

  • Metabolic Labeling: In this approach, organisms or cells are cultured in a medium where one or more essential nutrients (e.g., amino acids, glucose) are replaced with their isotopically labeled forms. The organism's own metabolic machinery then incorporates these labeled precursors into newly synthesized macromolecules like proteins and metabolites. SILAC is a prime example of this strategy.[6]

  • Chemical Labeling: This method involves the covalent attachment of an isotope-containing tag to molecules in vitro. This is often performed after the molecules have been extracted from the biological system. Techniques like Isotope-Coded Affinity Tags (ICAT) and Isobaric Tags for Relative and Absolute Quantitation (iTRAQ) fall into this category.

Key Experiments in Stable Isotope Labeling: Methodologies and Data

The versatility of stable isotope labeling has led to the development of a wide array of experimental techniques tailored for specific research questions. Here, we delve into the detailed methodologies of some of the most influential techniques.

Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC)

SILAC is a powerful and widely used method for quantitative proteomics. It allows for the direct comparison of protein abundance between two or more cell populations.

Experimental Protocol:

  • Cell Culture and Labeling:

    • Two populations of cells are cultured in parallel. One population is grown in "light" medium containing the natural, unlabeled forms of essential amino acids (e.g., L-arginine and L-lysine).

    • The second population is grown in "heavy" medium, where the same amino acids are replaced with their stable isotope-labeled counterparts (e.g., ¹³C₆-L-arginine and ¹³C₆,¹⁵N₂-L-lysine).

    • Cells are cultured for a sufficient number of cell divisions (typically at least five) to ensure complete incorporation of the labeled amino acids into the proteome. The efficiency of incorporation should be checked by mass spectrometry.[5]

  • Experimental Treatment:

    • Once fully labeled, one cell population can be subjected to a specific treatment or stimulus, while the other serves as a control.

  • Sample Mixing and Protein Extraction:

    • The "light" and "heavy" cell populations are harvested and mixed in a 1:1 ratio based on cell number or protein concentration.

    • Proteins are then extracted from the combined cell lysate.

  • Protein Digestion:

    • The protein mixture is digested into peptides using a protease, most commonly trypsin, which cleaves after lysine and arginine residues.

  • Mass Spectrometry Analysis:

    • The resulting peptide mixture is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

    • The mass spectrometer detects pairs of peptides that are chemically identical but differ in mass due to the incorporated stable isotopes.

  • Data Analysis:

    • The relative abundance of a protein in the two samples is determined by comparing the signal intensities of the "heavy" and "light" peptide pairs. Software such as MaxQuant is commonly used for this analysis.[7]

Quantitative Data Presentation:

The results of a SILAC experiment are typically presented as ratios of heavy to light (H/L) peptide intensities. These ratios reflect the relative abundance of a given protein in the treated versus the control sample.

ProteinH/L RatioLog₂(H/L)Regulation
Protein A2.51.32Upregulated
Protein B0.4-1.32Downregulated
Protein C1.10.14Unchanged

Table 1: Example of quantitative data from a SILAC experiment showing the regulation of proteins in response to a treatment.

Pulsed SILAC (pSILAC) for Measuring Protein Turnover

pSILAC is a dynamic variation of SILAC that allows for the measurement of protein synthesis and degradation rates.

Experimental Protocol:

  • Cell Culture in Light Medium: Cells are initially cultured in "light" medium to ensure their entire proteome is unlabeled.

  • Pulse with Heavy Medium: The "light" medium is replaced with "heavy" medium, and cells are harvested at different time points after the switch.

  • Sample Preparation and Analysis: Sample preparation and mass spectrometry analysis are similar to the standard SILAC protocol.

  • Data Analysis: The rate of incorporation of the "heavy" amino acids into each protein is measured over time. This incorporation rate is used to calculate the protein's synthesis and degradation rates (turnover).[8][9]

Quantitative Data Presentation:

pSILAC data is often presented as the fraction of newly synthesized (heavy) protein over time. This can then be used to calculate protein half-lives.

ProteinHalf-life (hours)
Protein X8
Protein Y24
Protein Z72

Table 2: Example of protein half-life data obtained from a pSILAC experiment.

NeuCode SILAC for Higher Multiplexing

NeuCode (Neutron-encoded) SILAC is an advanced technique that allows for the simultaneous comparison of more than three samples by using amino acid isotopologues with very small mass differences that can only be resolved by high-resolution mass spectrometry.[1][10][11]

Experimental Protocol:

  • Cell Culture with NeuCode Amino Acids: Multiple cell populations are cultured in media containing different NeuCode-labeled amino acids. These amino acids have the same nominal mass but differ slightly in their exact mass due to the mass defect of the incorporated isotopes.

  • Sample Pooling and Analysis: The different cell populations are combined, and the subsequent steps of protein extraction, digestion, and mass spectrometry are similar to standard SILAC. A high-resolution mass spectrometer is essential to distinguish the closely spaced isotopic peaks.[12]

  • Data Analysis: Specialized software is used to deconvolve the complex mass spectra and quantify the relative abundance of proteins from each of the multiplexed samples.[10]

Quantitative Data Presentation:

NeuCode SILAC allows for the generation of quantitative data for multiple conditions simultaneously, enabling more complex experimental designs.

ProteinCondition 1Condition 2Condition 3Condition 4
Protein Alpha1.001.520.852.10
Protein Beta1.000.751.200.50

Table 3: Example of relative protein quantification across four conditions using NeuCode SILAC.

Visualizing Complexity: Signaling Pathways and Experimental Workflows

A key strength of stable isotope labeling is its ability to elucidate complex biological networks. Graphviz diagrams can be used to visualize these intricate relationships.

SILAC Experimental Workflow

SILAC_Workflow cluster_labeling Cell Labeling cluster_experiment Experimental Treatment Light Light Medium (e.g., Arg0, Lys0) Control Control Cells Light->Control Heavy Heavy Medium (e.g., 13C6-Arg, 13C6,15N2-Lys) Treated Treated Cells Heavy->Treated Mix Mix Cell Populations (1:1) Control->Mix Treated->Mix Lysis Cell Lysis & Protein Extraction Mix->Lysis Digestion Protein Digestion (Trypsin) Lysis->Digestion LCMS LC-MS/MS Analysis Digestion->LCMS Data Data Analysis (Quantification) LCMS->Data

A simplified workflow for a standard SILAC experiment.

EGFR Signaling Pathway Analysis using SILAC

Stable isotope labeling has been instrumental in dissecting signaling pathways, such as the Epidermal Growth Factor Receptor (EGFR) pathway, which plays a crucial role in cell proliferation and cancer.

EGFR_Signaling EGF EGF EGFR EGFR EGF->EGFR Binding & Dimerization Grb2 Grb2 EGFR->Grb2 Phosphorylation & Recruitment Sos Sos Grb2->Sos Ras Ras Sos->Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation ERK->Proliferation

Key components of the EGFR signaling pathway often studied by SILAC.

The Future of Stable Isotope Labeling: Pushing the Boundaries of Discovery

Stable isotope labeling continues to evolve, with ongoing advancements in mass spectrometry, labeling strategies, and data analysis tools. The integration of stable isotope labeling with other "omics" technologies, such as genomics and transcriptomics, is providing a more holistic understanding of biological systems. As the precision and throughput of these techniques continue to improve, they will undoubtedly play an even more critical role in elucidating the mechanisms of disease, identifying novel drug targets, and developing personalized medicine strategies. The journey that began with the simple observation of different atomic masses has unlocked a universe of biological complexity, and the future of stable isotope labeling promises even more profound discoveries.

References

Protocols & Analytical Methods

Method

Application Notes: 1,3-17:0 DG-d5 as an Internal Standard in Lipidomics

For Researchers, Scientists, and Drug Development Professionals Introduction In the field of lipidomics, accurate and precise quantification of lipid species is paramount for understanding their roles in health and disea...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, accurate and precise quantification of lipid species is paramount for understanding their roles in health and disease. Diacylglycerols (DGs) are a class of glycerolipids that are not only key intermediates in lipid metabolism but also crucial second messengers in cellular signaling pathways. Their low abundance and isomeric complexity present analytical challenges. The use of a stable isotope-labeled internal standard is the gold standard for mass spectrometry-based quantification, as it effectively corrects for variability in sample preparation and matrix effects.[1] 1,3-diheptadecanoin-d5 (1,3-17:0 DG-d5) is a deuterated diacylglycerol that serves as an excellent internal standard for the quantification of various DG species in complex biological matrices. Its chemical properties are nearly identical to endogenous DGs, ensuring it behaves similarly during extraction and ionization, while its mass shift allows for clear differentiation in mass spectrometric analysis.[2]

Principle of Deuterated Internal Standards

The core principle behind using a deuterated internal standard like 1,3-17:0 DG-d5 is to introduce a compound chemically identical to the analyte of interest but physically distinguishable by the mass spectrometer.[2] By replacing five hydrogen atoms with deuterium on the glycerol backbone, the mass of the internal standard is increased by five Daltons.[3] This mass difference allows the mass spectrometer to differentiate between the endogenous DGs and the deuterated standard. Because their physicochemical properties are nearly identical, the analyte and the internal standard co-elute during chromatography and experience similar ionization efficiencies and matrix effects.[1] This allows for accurate normalization of the analyte signal to the internal standard signal, correcting for variations in sample extraction, processing, and instrument response.[1][4]

Applications

1,3-17:0 DG-d5 is suitable for a wide range of lipidomics applications, including:

  • Metabolic Studies: Quantifying changes in DG profiles in response to metabolic perturbations, such as in studies of obesity and insulin resistance.[5]

  • Cell Signaling Research: Investigating the role of specific DG species in signaling cascades, for example, those mediated by protein kinase C (PKC).[6][7]

  • Drug Development: Assessing the effects of drug candidates on lipid metabolism and signaling pathways.

  • Biomarker Discovery: Identifying potential DG biomarkers for various diseases.

  • Environmental Toxicology: Evaluating the impact of environmental contaminants on lipid metabolism in biological systems, such as in zebrafish liver spheroids.

Quantitative Data

The use of a deuterated internal standard like 1,3-17:0 DG-d5 significantly improves the quality of quantitative data. The following tables summarize representative data on the performance of deuterated diacylglycerol internal standards in lipidomics assays.

Table 1: Representative Matrix Effect and Recovery Efficiency for a Deuterated Diacylglycerol Internal Standard (DG-d5) in Plant Tissue [8]

ParameterValue (%)
Matrix Effect1.6 - 8.5
Recovery Efficiency79.0 - 104.3

Data is representative for deuterated DG standards and illustrates the low matrix effect and high recovery achievable. Actual values for 1,3-17:0 DG-d5 should be determined for each specific matrix and method.

Table 2: Linearity, Limit of Detection (LOD), and Limit of Quantification (LOQ) for Diacylglycerol Analysis

ParameterValue
Linearity (r²)> 0.99
Limit of Detection (LOD)fmol on-column
Limit of Quantification (LOQ)amol/µl

These are typical performance characteristics for LC-MS/MS methods for DG analysis. Specific values will depend on the instrumentation and methodology used.[5][9]

Protocols

Experimental Protocol: Quantification of Diacylglycerols in Biological Samples using 1,3-17:0 DG-d5

This protocol describes a general workflow for the extraction and quantification of diacylglycerols from biological samples, such as cultured cells or tissues, using 1,3-17:0 DG-d5 as an internal standard.

Materials and Reagents
  • 1,3-17:0 DG-d5 internal standard (e.g., from Avanti Polar Lipids)

  • Chloroform (HPLC grade)

  • Methanol (HPLC grade)

  • Isopropanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic acid

  • Ammonium formate

  • Butylated hydroxytoluene (BHT)

  • Biological samples (e.g., cell pellets, tissue homogenates)

  • Glass vials with PTFE-lined caps

  • Nitrogen gas evaporator

  • Vortex mixer

  • Centrifuge

  • UHPLC-MS/MS system

Procedure

1. Sample Preparation and Spiking with Internal Standard

  • For cultured cells, wash the cell pellet with ice-cold phosphate-buffered saline (PBS) and centrifuge to remove the supernatant.

  • For tissues, homogenize a known weight of the tissue in an appropriate buffer.

  • To a known amount of sample (e.g., cell pellet or tissue homogenate), add the internal standard. A typical amount of 1,3-17:0 DG-d5 to add is 200 pmol per sample.[10]

  • Add an antioxidant such as BHT to a final concentration of 0.01% to prevent lipid oxidation.[10]

2. Lipid Extraction (Modified Bligh & Dyer Method)

  • To the sample containing the internal standard, add a 2:1 (v/v) mixture of chloroform:methanol. The volume should be sufficient to create a single-phase system.

  • Vortex the mixture vigorously for 1 minute.

  • Add 1 part chloroform and vortex for 1 minute.

  • Add 1 part water and vortex for 1 minute.

  • Centrifuge the sample at 2,000 x g for 10 minutes to induce phase separation.

  • Carefully collect the lower organic phase (chloroform layer), which contains the lipids, into a clean glass vial.

  • Dry the lipid extract under a gentle stream of nitrogen gas.

3. Sample Reconstitution

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis. A common choice is a mixture of isopropanol:acetonitrile:water (2:1:1, v/v/v). The final volume should be adjusted based on the expected concentration of DGs in the sample.

4. UHPLC-MS/MS Analysis

  • Chromatographic Separation:

    • Column: A C18 reversed-phase column is commonly used for the separation of diacylglycerols (e.g., Acquity UPLC BEH C18, 100 x 2.1 mm, 1.7 µm).

    • Mobile Phase A: Water with 2 mM ammonium formate and 0.01% formic acid.[2]

    • Mobile Phase B: Methanol with 1 mM ammonium formate and 0.01% formic acid.[2]

    • Flow Rate: 0.25 - 0.3 mL/min.[2][10]

    • Gradient: A typical gradient starts at a high aqueous concentration and ramps up to a high organic concentration to elute the lipids. An example gradient is: 0-3 min, 90% B; 3-15 min, 99% B; 15-18 min, 99% B; 18-22 min, 80% B.[2][10]

  • Mass Spectrometry Detection:

    • Ionization Mode: Positive electrospray ionization (ESI+).

    • Scan Mode: Multiple Reaction Monitoring (MRM) is ideal for targeted quantification. Precursor ions for endogenous DGs and the [M+NH4]+ adduct of 1,3-17:0 DG-d5 are selected, and their specific product ions are monitored.

    • Mass Range: A scan range of m/z 200-1200 is appropriate for most DG species.[2]

    • The specific precursor and product ion transitions for each DG species and the internal standard should be optimized on the mass spectrometer being used.

5. Data Analysis and Quantification

  • Integrate the peak areas for the endogenous DG species and the 1,3-17:0 DG-d5 internal standard.

  • Calculate the response ratio by dividing the peak area of the analyte by the peak area of the internal standard.

  • Generate a calibration curve using known concentrations of authentic DG standards spiked with a constant amount of the internal standard.

  • Determine the concentration of the endogenous DGs in the samples by comparing their response ratios to the calibration curve.

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_extraction Lipid Extraction cluster_analysis Analysis cluster_data Data Processing Sample Biological Sample (Cells or Tissue) Spike Spike with 1,3-17:0 DG-d5 Sample->Spike Add 200 pmol Extraction Modified Bligh & Dyer Extraction Spike->Extraction Drydown Dry Extract (Nitrogen Stream) Extraction->Drydown Reconstitute Reconstitute in Mobile Phase Drydown->Reconstitute LCMS UHPLC-MS/MS Analysis (MRM Mode) Reconstitute->LCMS Integration Peak Area Integration LCMS->Integration Quantification Quantification using Calibration Curve Integration->Quantification Result Result Quantification->Result Quantitative DG Profile dag_signaling_pathway cluster_cytosol Cytosol Receptor GPCR / RTK PLC Phospholipase C (PLC) Receptor->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes DAG Diacylglycerol (DG) PIP2->DAG IP3 IP3 PIP2->IP3 PKC Protein Kinase C (PKC) DAG->PKC Activates Downstream Downstream Signaling PKC->Downstream Ca_ER ER Ca2+ Store IP3->Ca_ER Binds to Receptor Ca_Cytosol Cytosolic Ca2+ Ca_ER->Ca_Cytosol Release Ca_Cytosol->PKC Activates

References

Application

Quantification of Diacylglycerols Using Mass Spectrometry: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals Introduction Diacylglycerols (DAGs) are glycerolipids consisting of two fatty acid chains covalently bonded to a glycerol molecule through ester linkages. T...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diacylglycerols (DAGs) are glycerolipids consisting of two fatty acid chains covalently bonded to a glycerol molecule through ester linkages. They are pivotal lipid second messengers in a multitude of cellular signaling pathways and serve as key intermediates in lipid metabolism.[1][2][3] The aberrant regulation of DAG levels has been implicated in the pathophysiology of various diseases, including cancer, diabetes, and cardiovascular disorders.[1] Consequently, the accurate quantification of DAG molecular species is crucial for understanding disease mechanisms and for the development of novel therapeutic interventions.

Mass spectrometry (MS) has emerged as a powerful and indispensable tool for the sensitive and specific quantification of lipids, including diacylglycerols. This application note provides a comprehensive overview and detailed protocols for the quantification of DAGs from biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Diacylglycerol Signaling Pathways

Diacylglycerol is a critical signaling molecule that is generated at the cell membrane and activates a variety of downstream effector proteins. A primary mechanism of DAG production is the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC) following the activation of G protein-coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs). The generated DAG, along with phosphatidylserine, acts as a membrane-bound scaffold to recruit and activate protein kinase C (PKC) isozymes.[4][5] Activated PKC then phosphorylates a wide range of substrate proteins, leading to the regulation of diverse cellular processes such as cell proliferation, differentiation, and apoptosis.[6] Beyond PKC, DAG also activates other signaling proteins, including Ras guanyl nucleotide-releasing proteins (RasGRPs), chimaerins, and Munc13 proteins, thereby broadening its signaling scope.[7][8] The signaling is terminated by the conversion of DAG to phosphatidic acid (PA) by diacylglycerol kinases (DGKs).[8]

Diacylglycerol_Signaling_Pathway GPCR GPCR / RTK PLC Phospholipase C (PLC) GPCR->PLC PIP2 PIP2 PLC->PIP2 hydrolyzes IP3 IP3 PIP2->IP3 DAG Diacylglycerol (DAG) PIP2->DAG PKC Protein Kinase C (PKC) DAG->PKC activates RasGRP RasGRP DAG->RasGRP Munc13 Munc13 DAG->Munc13 Chimaerins Chimaerins DAG->Chimaerins DGK Diacylglycerol Kinase (DGK) DAG->DGK phosphorylates Downstream Downstream Cellular Responses PKC->Downstream RasGRP->Downstream Munc13->Downstream Chimaerins->Downstream PA Phosphatidic Acid (PA) DGK->PA

Figure 1: Simplified Diacylglycerol Signaling Pathway.

Experimental Workflow for DAG Quantification

The quantification of diacylglycerols from biological samples by LC-MS/MS involves a multi-step process. The workflow begins with sample collection, followed by the crucial step of lipid extraction to isolate DAGs from other cellular components. The extracted lipids are then separated by liquid chromatography before being introduced into the mass spectrometer for detection and quantification. The final step involves data analysis to identify and quantify the different DAG molecular species.

Experimental_Workflow Sample 1. Sample Collection (Cells, Tissue, Plasma) Extraction 2. Lipid Extraction (e.g., Bligh-Dyer) Sample->Extraction Derivatization 3. Optional Derivatization (e.g., with DMG) Extraction->Derivatization LC 4. LC Separation (Normal or Reverse Phase) Derivatization->LC MS 5. MS/MS Analysis (e.g., Neutral Loss Scan) LC->MS Data 6. Data Analysis (Quantification) MS->Data

Figure 2: Experimental Workflow for DAG Quantification.

Experimental Protocols

Protocol 1: Lipid Extraction from Cultured Cells (Bligh-Dyer Method)

This protocol is adapted from the classic Bligh and Dyer method for total lipid extraction.[9][10]

Materials:

  • Phosphate-buffered saline (PBS), ice-cold

  • Methanol, HPLC grade

  • Chloroform, HPLC grade

  • 0.9% NaCl solution, ice-cold

  • Internal standard mixture (containing known amounts of various DAG species with odd-chain or deuterated fatty acids)

  • Glass centrifuge tubes with Teflon-lined caps

  • Centrifuge

Procedure:

  • Cell Harvesting: Aspirate the culture medium and wash the cells twice with ice-cold PBS. Scrape the cells in 1 mL of ice-cold PBS and transfer to a glass centrifuge tube.

  • Cell Lysis: Add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture to the cell suspension. Vortex vigorously for 1 minute.

  • Internal Standard Spiking: Add the internal standard mixture to the sample.

  • Phase Separation: Add 1.25 mL of chloroform and vortex for 1 minute. Add 1.25 mL of 0.9% NaCl solution and vortex again for 1 minute.

  • Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C to separate the phases.

  • Lipid Collection: Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

  • Drying: Evaporate the solvent to dryness under a stream of nitrogen.

  • Storage: Resuspend the dried lipid extract in a known volume of a suitable solvent (e.g., 9:1 methanol:chloroform) and store at -80°C until LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Diacylglycerols

This protocol provides a general method for the analysis of DAGs using a normal-phase LC coupled to a triple quadrupole mass spectrometer.

Instrumentation and Columns:

  • HPLC system capable of gradient elution

  • Normal-phase silica column (e.g., 2.1 x 150 mm, 3 µm particle size)

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Mobile Phases:

  • Mobile Phase A: Hexane/Isopropanol (99:1, v/v) with 0.1% formic acid

  • Mobile Phase B: Isopropanol/Water (85:15, v/v) with 0.1% formic acid and 10 mM ammonium formate

LC Gradient:

Time (min) % B
0.0 5
2.0 5
15.0 40
18.0 60
20.0 60
20.1 5

| 25.0 | 5 |

MS Parameters:

  • Ionization Mode: Positive ESI

  • Scan Mode: Neutral Loss Scan (NLS) of the headgroup of the derivatized DAG or precursor ion scan of specific fatty acyl chains. For underivatized DAGs, monitoring the neutral loss of fatty acids from the [M+NH4]+ adducts can be employed.[11]

  • Collision Energy: Optimize for the specific DAG species and instrument.

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

Note: For enhanced sensitivity and specificity, derivatization of the hydroxyl group of DAGs can be performed prior to LC-MS/MS analysis. A common derivatizing agent is N,N-dimethylglycine (DMG), which introduces a readily ionizable tertiary amine and allows for a specific neutral loss of 103 Da during MS/MS analysis.[12]

Data Presentation

Quantitative data for diacylglycerol species should be presented in a clear and organized table. The table should include the identified DAG species, their retention times, and their quantified amounts in the samples, typically expressed as pmol/mg of protein or pmol/10^6 cells.

Table 1: Quantification of Diacylglycerol Species in Control vs. Treated Cells

Diacylglycerol SpeciesRetention Time (min)Control (pmol/mg protein)Treated (pmol/mg protein)
16:0/18:1-DAG12.5150.2 ± 12.5280.7 ± 25.1
16:0/18:2-DAG12.385.6 ± 9.8150.3 ± 15.6
18:0/18:1-DAG13.195.3 ± 10.1195.4 ± 20.3
18:0/18:2-DAG12.9110.8 ± 11.5210.9 ± 22.1
18:1/18:1-DAG13.550.1 ± 6.795.2 ± 10.8

Data are presented as mean ± standard deviation (n=3). The specific values are for illustrative purposes only.

Conclusion

The protocols and information provided in this application note offer a robust framework for the quantification of diacylglycerol molecular species from biological samples using LC-MS/MS. The accurate measurement of DAGs is essential for advancing our understanding of their roles in health and disease and for the development of targeted therapeutics. The presented methods can be adapted and optimized for specific research needs and instrumentation.

References

Method

Application Notes and Protocols for the Use of 1,3-17:0 DG-d5 in LC-MS/MS Analysis

For Researchers, Scientists, and Drug Development Professionals Introduction Diacylglycerols (DAGs) are crucial lipid molecules that function as secondary messengers in a multitude of cellular signaling pathways and are...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diacylglycerols (DAGs) are crucial lipid molecules that function as secondary messengers in a multitude of cellular signaling pathways and are key intermediates in lipid metabolism.[1][2][3] Dysregulation of DAG levels has been implicated in various diseases, making their accurate quantification in biological samples essential for both basic research and drug development. However, the analysis of DAGs presents challenges due to their low abundance, rapid turnover, and the presence of structurally similar isomers.[1][2][3]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a powerful technique for the sensitive and specific quantification of lipid species.[4] The use of stable isotope-labeled internal standards is considered the gold standard for absolute quantification in mass spectrometry, as they effectively correct for variations in sample preparation, chromatographic retention, and ionization efficiency.[5][6][7][8] 1,3-diheptadecanoin-d5 (1,3-17:0 DG-d5) is a deuterated analog of diacylglycerol that is commonly used as an internal standard for the quantification of various DAG molecular species.[9][10]

These application notes provide a detailed protocol for the quantification of diacylglycerols in biological samples using 1,3-17:0 DG-d5 as an internal standard with LC-MS/MS analysis.

Experimental Protocols

Sample Preparation: Lipid Extraction

This protocol outlines a modified Bligh-Dyer method for the extraction of total lipids from biological samples such as plasma, serum, or cell pellets.

Materials:

  • Biological sample (e.g., 100 µL plasma)

  • 1,3-17:0 DG-d5 internal standard solution (in a suitable organic solvent)

  • Butylated hydroxytoluene (BHT)

  • Chloroform (CHCl₃)

  • Methanol (MeOH)

  • 0.9% NaCl solution (or PBS for cell pellets)

  • Nitrogen gas stream

  • Glass centrifuge tubes

Procedure:

  • To a glass centrifuge tube, add the biological sample.

  • Spike the sample with a known amount of 1,3-17:0 DG-d5 internal standard. A typical amount is 200 pmol.[9]

  • Add BHT to a final concentration of 0.01% to prevent lipid oxidation.[9]

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. For 100 µL of plasma, a common starting volume is 1 mL of the chloroform:methanol mixture.

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

  • Add 0.25 volumes of 0.9% NaCl solution (relative to the total volume of the chloroform:methanol mixture).

  • Vortex again for 1 minute and then centrifuge at a low speed (e.g., 800 x g) for 10 minutes to facilitate phase separation.[9]

  • Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

  • Dry the extracted lipids under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis, such as a 1:1 (v/v) mixture of isopropanol:acetonitrile.[1]

LC-MS/MS Analysis

This section provides a general protocol for the analysis of diacylglycerols using a normal-phase liquid chromatography system coupled to a tandem mass spectrometer.

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

  • Normal-phase silica column (e.g., Phenomenex Luna 5 µm, 150 mm × 2 mm)[11]

  • Tandem mass spectrometer (e.g., triple quadrupole or QTRAP) equipped with an electrospray ionization (ESI) source[11]

LC Conditions:

  • Mobile Phase A: 100% Isooctane[11]

  • Mobile Phase B: Methyl tert-butyl ether (MTBE)/Isooctane (1:1, v/v)[11]

  • Flow Rate: 0.2 mL/min[11]

  • Gradient:

    • 0-7 min: 8% B

    • 7-25 min: Linear gradient to 30% B

    • 25-29 min: Linear gradient to 90% B

    • 29-31 min: Hold at 90% B

    • Re-equilibration to initial conditions[11]

  • Injection Volume: 2-10 µL

  • Column Temperature: Maintained at a constant temperature, e.g., 40°C.

MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM) or Neutral Loss Scanning

  • Ion Source Temperature: Optimized for the specific instrument.

  • Collision Gas: Nitrogen

  • MRM Transitions: Specific precursor-to-product ion transitions for each DAG species and the internal standard (1,3-17:0 DG-d5) should be determined by direct infusion of standards.

  • Neutral Loss Scanning: A neutral loss scan corresponding to the loss of a specific fatty acyl chain can be employed for the detection of DAGs.[11]

Data Presentation

Quantitative data should be presented in a clear and structured format to allow for easy comparison between different sample groups.

Table 1: Representative MRM Transitions for Selected Diacylglycerols and 1,3-17:0 DG-d5

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
1,3-17:0 DG-d5 (IS)[M+NH₄]⁺Fragment ionOptimized value
16:0/18:1 DAG[M+NH₄]⁺Fragment ionOptimized value
16:0/18:2 DAG[M+NH₄]⁺Fragment ionOptimized value
18:0/18:1 DAG[M+NH₄]⁺Fragment ionOptimized value
18:1/18:1 DAG[M+NH₄]⁺Fragment ionOptimized value

Note: The exact m/z values for the precursor and product ions will depend on the specific adduct formed (e.g., [M+H]⁺, [M+Na]⁺, or [M+NH₄]⁺) and the fragmentation pattern of the molecule. These should be empirically determined.

Table 2: Example Quantification of Diacylglycerol Species in a Biological Sample

Diacylglycerol SpeciesConcentration (ng/mL) ± SD (Control Group)Concentration (ng/mL) ± SD (Treated Group)Fold Changep-value
16:0/18:1 DAG125.3 ± 15.2250.6 ± 28.92.0<0.01
16:0/18:2 DAG88.7 ± 9.5133.1 ± 14.31.5<0.05
18:0/18:1 DAG62.1 ± 7.893.2 ± 11.11.5<0.05
18:1/18:1 DAG150.2 ± 18.1180.2 ± 21.51.2>0.05

This table represents example data and should be replaced with actual experimental results.

Mandatory Visualizations

experimental_workflow sample Biological Sample (e.g., Plasma, Cells) is_spike Spike with 1,3-17:0 DG-d5 (IS) sample->is_spike extraction Lipid Extraction (Modified Bligh-Dyer) is_spike->extraction drying Dry Down (Nitrogen Stream) extraction->drying reconstitution Reconstitute in LC-MS compatible solvent drying->reconstitution lcms LC-MS/MS Analysis (Normal Phase LC, ESI+) reconstitution->lcms data_analysis Data Analysis (Quantification vs. IS) lcms->data_analysis results Results (DAG Concentrations) data_analysis->results

Figure 1: Experimental workflow for diacylglycerol analysis.

plc_pathway receptor GPCR / RTK plc Phospholipase C (PLC) receptor->plc activates ligand Ligand ligand->receptor pip2 PIP2 plc->pip2 hydrolyzes ip3 IP3 pip2->ip3 dag Diacylglycerol (DAG) pip2->dag er Endoplasmic Reticulum ip3->er binds to pkc Protein Kinase C (PKC) dag->pkc activates ca2 Ca²⁺ Release er->ca2 ca2->pkc co-activates downstream Downstream Signaling pkc->downstream

Figure 2: Simplified Phospholipase C (PLC) signaling pathway involving diacylglycerol.

References

Application

Application Notes and Protocols for Lipid Extraction Using 1,3-dheptadecanoin-d5 (1,3-17:0 DG-d5) Internal Standard

For Researchers, Scientists, and Drug Development Professionals Introduction Accurate quantification of lipid species is paramount in lipidomics research and drug development. The inherent variability in sample preparati...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipid species is paramount in lipidomics research and drug development. The inherent variability in sample preparation and mass spectrometry analysis necessitates the use of internal standards to ensure precision and accuracy. 1,3-dheptadecanoin-d5 (1,3-17:0 DG-d5) is a deuterated diacylglycerol that serves as an excellent internal standard for the quantification of diacylglycerols and other lipid classes. Its synthetic nature and odd-chain fatty acids mean it is naturally absent in most biological samples, and the deuterium labeling allows for its clear distinction from endogenous lipids in mass spectrometry.[1] This document provides detailed protocols for lipid extraction from plasma and tissue samples using 1,3-17:0 DG-d5 as an internal standard.

Principle of Internal Standardization

An internal standard (IS) is a compound of known concentration that is added to a sample at the beginning of the extraction process. The IS should be chemically similar to the analytes of interest and experience similar extraction efficiency, ionization response, and potential matrix effects. By comparing the signal of the endogenous lipid to the signal of the internal standard, variations introduced during sample handling and analysis can be normalized, leading to accurate quantification.

Quantitative Data Summary

The use of a deuterated internal standard like 1,3-17:0 DG-d5 significantly improves the quantitative performance of lipidomics methods. Below is a summary of typical performance characteristics that can be expected when using this internal standard with the described protocols.

Performance MetricTypical ValueDescription
Recovery > 90%The percentage of the lipid of interest that is successfully extracted from the sample matrix.
Linearity (R²) > 0.99The correlation coefficient of the calibration curve, indicating a linear relationship between concentration and detector response.
Precision (%RSD) < 15%The relative standard deviation, a measure of the reproducibility of the measurement. A lower %RSD indicates higher precision.
Limit of Detection (LOD) 0.1 - 10 ng/mLThe lowest concentration of an analyte that can be reliably detected above the background noise.
Limit of Quantification (LOQ) 0.5 - 50 ng/mLThe lowest concentration of an analyte that can be accurately and precisely quantified.

Note: The values presented in this table are representative of typical performance for lipidomics methods utilizing deuterated internal standards and may vary depending on the specific lipid class, sample matrix, and instrumentation.

Experimental Protocols

The following protocols are based on the widely used Bligh and Dyer or Folch extraction methods, adapted for the use of 1,3-17:0 DG-d5 as an internal standard.

Protocol 1: Lipid Extraction from Plasma/Serum

This protocol is suitable for the extraction of lipids from plasma or serum samples.

Materials:

  • Plasma or serum sample

  • 1,3-17:0 DG-d5 internal standard solution (e.g., 1 mg/mL in chloroform)

  • Chloroform, HPLC grade

  • Methanol, HPLC grade

  • 0.9% NaCl solution (or 1M KCl)

  • Glass centrifuge tubes with Teflon-lined caps

  • Pipettes

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

Procedure:

  • Sample Preparation: Thaw frozen plasma or serum samples on ice.

  • Addition of Internal Standard: In a glass centrifuge tube, add a known amount of 1,3-17:0 DG-d5 internal standard. A common starting point is to add a final concentration of approximately 200 pmol per sample.

  • Homogenization: Add 100 µL of the plasma/serum sample to the tube containing the internal standard.

  • Monophasic Mixture Formation: Add 375 µL of a 1:2 (v/v) mixture of chloroform:methanol to the sample. Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.

  • Phase Separation: Add 125 µL of chloroform and vortex for 30 seconds. Then, add 125 µL of 0.9% NaCl solution and vortex for another 30 seconds.

  • Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C. This will separate the mixture into two phases: an upper aqueous phase and a lower organic phase containing the lipids.

  • Lipid Collection: Carefully collect the lower organic phase using a glass Pasteur pipette, being cautious not to disturb the protein interface, and transfer it to a new clean glass tube.

  • Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for your analytical method (e.g., 100 µL of isopropanol:acetonitrile:water 2:1:1 v/v/v).

Protocol 2: Lipid Extraction from Tissue

This protocol is designed for the extraction of lipids from solid tissue samples.

Materials:

  • Tissue sample (e.g., liver, brain)

  • 1,3-17:0 DG-d5 internal standard solution (e.g., 1 mg/mL in chloroform)

  • Chloroform, HPLC grade

  • Methanol, HPLC grade

  • 0.9% NaCl solution (or 1M KCl)

  • Homogenizer (e.g., bead beater or Dounce homogenizer)

  • Glass centrifuge tubes with Teflon-lined caps

  • Pipettes

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

Procedure:

  • Sample Preparation: Weigh approximately 20-50 mg of frozen tissue.

  • Homogenization: Place the weighed tissue in a homogenization tube. Add a known amount of 1,3-17:0 DG-d5 internal standard (e.g., 200 pmol). Add 1 mL of ice-cold methanol and homogenize thoroughly until no visible tissue particles remain.

  • Lipid Extraction: Transfer the homogenate to a glass centrifuge tube. Add 2 mL of chloroform and vortex for 1 minute.

  • Phase Separation: Add 0.8 mL of 0.9% NaCl solution and vortex for 30 seconds.

  • Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C to separate the phases.

  • Lipid Collection: Collect the lower organic phase into a new clean glass tube.

  • Re-extraction (Optional but Recommended): To maximize lipid recovery, add another 1 mL of chloroform to the remaining upper phase and tissue pellet, vortex, centrifuge, and collect the lower phase, combining it with the first extract.

  • Drying: Evaporate the combined organic phases to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for your analytical platform.

Experimental Workflow Diagram

Lipid_Extraction_Workflow Lipid Extraction Workflow with 1,3-17:0 DG-d5 Internal Standard cluster_sample_prep Sample Preparation cluster_extraction Extraction cluster_collection Collection & Final Steps cluster_analysis Analysis Sample Biological Sample (Plasma or Tissue) Add_IS Add Known Amount of 1,3-17:0 DG-d5 Sample->Add_IS Homogenize Homogenize Add_IS->Homogenize Add_Solvents Add Chloroform & Methanol Homogenize->Add_Solvents Vortex_Mix Vortex to Create Monophasic Mixture Add_Solvents->Vortex_Mix Add_Salt Add Salt Solution (e.g., 0.9% NaCl) Vortex_Mix->Add_Salt Phase_Separation Vortex & Centrifuge to Induce Phase Separation Add_Salt->Phase_Separation Collect_Organic Collect Lower Organic Phase Phase_Separation->Collect_Organic Dry_Down Evaporate Solvent (Nitrogen Stream) Collect_Organic->Dry_Down Reconstitute Reconstitute in Analysis Solvent Dry_Down->Reconstitute LC_MS LC-MS/MS Analysis Reconstitute->LC_MS

Caption: Workflow for lipid extraction using an internal standard.

Signaling Pathway Context

While 1,3-17:0 DG-d5 is an analytical tool for quantification and not a direct participant in cellular signaling, the diacylglycerols (DGs) that it helps to quantify are critical second messengers in numerous signaling pathways. DGs are produced from the hydrolysis of phospholipids like phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC). The resulting DGs activate protein kinase C (PKC), which in turn phosphorylates a wide range of downstream targets, influencing processes such as cell growth, proliferation, and apoptosis. Accurate measurement of changes in DG levels, facilitated by internal standards like 1,3-17:0 DG-d5, is therefore crucial for understanding the dynamics of these important signaling cascades.

DG_PKC_Signaling_Pathway Diacylglycerol (DG) - Protein Kinase C (PKC) Signaling Pathway Receptor G-protein Coupled Receptor or Receptor Tyrosine Kinase PLC Phospholipase C (PLC) Receptor->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DG Diacylglycerol (DG) PIP2->DG PKC Protein Kinase C (PKC) DG->PKC Activates Downstream Downstream Targets PKC->Downstream Phosphorylates Response Cellular Responses (e.g., Proliferation, Differentiation) Downstream->Response

Caption: Simplified DG-PKC signaling pathway.

References

Method

Application Notes and Protocols for 1,3-17:0 DG-d5 in Metabolomics Research

For Researchers, Scientists, and Drug Development Professionals Introduction 1,3-Diheptadecanoin-d5 (1,3-17:0 DG-d5) is a deuterated diacylglycerol that serves as a critical internal standard for mass spectrometry-based...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Diheptadecanoin-d5 (1,3-17:0 DG-d5) is a deuterated diacylglycerol that serves as a critical internal standard for mass spectrometry-based metabolomics and lipidomics research. Its synthetic nature and stable isotope label allow for precise and accurate quantification of endogenous diacylglycerols (DGs) in complex biological matrices. Diacylglycerols are pivotal second messengers in numerous cellular signaling pathways and are central intermediates in lipid metabolism. Dysregulation of DG levels has been implicated in various diseases, including cancer, diabetes, and cardiovascular disease, making their accurate measurement essential for understanding disease pathogenesis and for the development of novel therapeutic strategies.

This document provides detailed application notes and experimental protocols for the utilization of 1,3-17:0 DG-d5 in metabolomics research, with a focus on quantitative analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Presentation

The use of a stable isotope-labeled internal standard like 1,3-17:0 DG-d5 is crucial for correcting for variations in sample preparation and instrument response, thereby enabling accurate quantification. Below is a representative table showcasing the relative abundance of various diacylglycerol species in a biological sample, as determined by LC-MS/MS with 1,3-17:0 DG-d5 as the internal standard.

Diacylglycerol SpeciesRetention Time (min)Precursor Ion (m/z)Product Ion (m/z)Relative Abundance (%)[1]
1,3-17:0 DG-d5 (IS) 12.5 598.6 313.3 NA
DG 32:011.8591.5255.28.5
DG 32:111.5589.5253.212.3
DG 34:112.2617.5281.225.1
DG 34:212.0615.5279.215.7
DG 36:212.8643.6307.318.9
DG 36:412.6639.6303.39.5

Note: The relative abundance is calculated by normalizing the peak area of each endogenous DG species to the peak area of the 1,3-17:0 DG-d5 internal standard. Absolute quantification can be achieved by generating a calibration curve with known concentrations of non-labeled DG standards.

Signaling Pathway

Diacylglycerols are key activators of the Protein Kinase C (PKC) family of enzymes, which play a central role in a multitude of cellular processes. The following diagram illustrates the canonical diacylglycerol signaling pathway leading to PKC activation.

DG_PKC_Pathway cluster_membrane Plasma Membrane cluster_cytosol Cytosol GPCR GPCR PLC Phospholipase C (PLC) GPCR->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes DAG Diacylglycerol (DAG) PIP2->DAG IP3 IP3 PIP2->IP3 PKC_inactive Inactive PKC DAG->PKC_inactive Binds to C1 domain PKC_active Active PKC PKC_inactive->PKC_active Activation Downstream Downstream Targets PKC_active->Downstream Phosphorylates Ca_release Ca2+ Release from ER IP3->Ca_release Stimulates Ligand Ligand Ligand->GPCR Ca_release->PKC_inactive Binds to C2 domain

Diacylglycerol-PKC Signaling Pathway.

Experimental Protocols

A generalized workflow for the quantitative analysis of diacylglycerols using 1,3-17:0 DG-d5 as an internal standard is presented below. This is followed by a detailed, step-by-step protocol for lipid extraction and LC-MS/MS analysis.

Experimental_Workflow Sample Biological Sample (Tissue, Plasma, Cells) Homogenization Homogenization Sample->Homogenization IS_Spike Spike with 1,3-17:0 DG-d5 Homogenization->IS_Spike Extraction Lipid Extraction (e.g., Bligh & Dyer) IS_Spike->Extraction Drydown Dry Down Organic Phase Extraction->Drydown Reconstitution Reconstitute in Injection Solvent Drydown->Reconstitution LCMS LC-MS/MS Analysis Reconstitution->LCMS Data Data Processing & Quantification LCMS->Data

References

Application

Application of 1,3-17:0 DG-d5 in Zebrafish Liver Spheroid Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Three-dimensional (3D) cell culture models, such as spheroids, are becoming increasingly vital in toxicology and drug development as they more...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Three-dimensional (3D) cell culture models, such as spheroids, are becoming increasingly vital in toxicology and drug development as they more accurately mimic the physiological environment of in vivo tissues compared to traditional 2D cell monolayers.[1][2][3] The zebrafish (Danio rerio) liver has emerged as a powerful vertebrate model for studying liver diseases, hepatotoxicity, and drug metabolism due to its structural and functional similarities to the human liver.[4][5][6][7] Zebrafish liver (ZFL) spheroids, therefore, represent a mature and metabolically competent in vitro system for high-throughput screening and research.[1][2]

Lipidomics, the comprehensive analysis of lipids, is crucial for understanding the cellular responses to toxic insults or drug treatments. Diacylglycerols (DGs) are key signaling molecules and intermediates in lipid metabolism. Accurate quantification of DGs and other lipids in complex biological matrices requires robust analytical methods. This document details the application of 1,3-diheptadecanoin-d5 (1,3-17:0 DG-d5), a deuterated diacylglycerol, as an internal standard for the precise quantification of lipid species in zebrafish liver spheroid models using ultrahigh-performance liquid chromatography-high-resolution mass spectrometry (UHPLC-HRMS).[8]

Application: Internal Standard for Quantitative Lipidomics

The primary application of 1,3-17:0 DG-d5 is as an internal standard in mass spectrometry-based lipidomics.[8] Stable isotope-labeled standards, like this deuterated analogue, are considered the gold standard for quantitative analysis.[9] They are chemically identical to their endogenous counterparts but have a different mass, allowing them to be distinguished by the mass spectrometer.

Key Advantages:

  • Correction for Matrix Effects: Biological samples are complex mixtures that can suppress or enhance the ionization of the analyte, leading to inaccurate quantification. Since the deuterated standard co-elutes with the analyte and experiences the same matrix effects, it allows for accurate normalization.[9]

  • Improved Accuracy and Precision: By accounting for variations in sample preparation, extraction efficiency, and instrument response, 1,3-17:0 DG-d5 significantly improves the reproducibility and reliability of diacylglycerol quantification.[8][10]

  • Physiological Relevance: In studies comparing 2D and 3D ZFL cultures, spheroids exhibit a significant increase in neutral lipids, including diacylglycerols, suggesting a metabolic shift from lipid synthesis to storage.[1][2][8] Accurate measurement of these changes is critical for characterizing the 3D model and understanding its response to xenobiotics.

Data Presentation: Lipid Profile of ZFL Spheroids vs. Monolayers

The following table summarizes the significant changes in lipid composition observed when culturing zebrafish liver cells as 3D spheroids compared to 2D monolayers. The use of internal standards, including 1,3-17:0 DG-d5, was essential for the accurate quantification of these lipid classes.[8]

Lipid Class% Change in Spheroids vs. MonolayersReference
Cholesterol Esters (CEs)▲ Increased from 1.0% to 14.9%[8]
Diacylglycerols (DGs)▲ Increased from 5.7% to 7.7%[8]
Ceramides (Cer)▲ Increased from 2.5% to 6.9%[8]
Hexosylceramides (HexCer)▲ Increased from 0.1% to 0.2%[8]
Lysophosphatidylcholines (LPCs)▲ Increased from 0.2% to 0.3%[8]
Phosphatidylethanolamines (PEs)▼ Decreased from 21.6% to 13.1%[8]
Ether-linked PEs (PE-P/PE-O)▼ Decreased from 23.0% to 10.4%[8]
Sphingomyelins (SMs)▼ Decreased from 3.9% to 2.8%[8]
Ether-linked PCs (PC-P/PC-O)▼ Decreased from 3.0% to 1.6%[8]

Experimental Protocols

Zebrafish Liver (ZFL) Spheroid Formation Protocol

This protocol is based on the orbital shaking (OS) method, which has been shown to be a fast, simple, and reproducible method for forming uniform ZFL spheroids.[11]

Materials:

  • Zebrafish liver (ZFL) cell line

  • Cell culture medium (e.g., L-15 Leibovitz) supplemented with fetal bovine serum and antibiotics

  • 96-well ultra-low attachment (ULA) round-bottom plates

  • Orbital shaker

Procedure:

  • Culture ZFL cells in standard 2D flasks until they reach 80-90% confluency.

  • Trypsinize the cells and perform a cell count to determine cell density.

  • Prepare a cell suspension at the desired concentration (e.g., 2 x 10^5 cells/mL).

  • Seed the cells into a 96-well ULA plate.

  • Place the plate on an orbital shaker set to an appropriate speed (e.g., 85 rpm) inside a cell culture incubator.

  • Incubate for 5-7 days to allow for spheroid formation. Spheroids with a diameter of approximately 400 μm are typically formed.[1][2]

  • Monitor spheroid formation and viability. Spheroids between 2-8 days old are considered optimal for toxicity testing.[1]

Lipid Extraction from ZFL Spheroids

Materials:

  • ZFL spheroids

  • Phosphate-buffered saline (PBS)

  • Methanol (MeOH)

  • Methyl tert-butyl ether (MTBE)

  • Internal standard mixture containing 1,3-17:0 DG-d5 (e.g., 200 pmol).[8] A comprehensive mixture may also include standards for other lipid classes like PC, PE, TG, CE, etc.[8][12]

  • Vortex mixer

  • Centrifuge

Procedure:

  • Collect ZFL spheroids from the ULA plate.

  • Wash the spheroids with ice-cold PBS to remove any remaining medium.

  • Homogenize the spheroids in a suitable volume of methanol.

  • Add the internal standard mixture, including a known quantity of 1,3-17:0 DG-d5, to the homogenate.[8]

  • Add MTBE and vortex thoroughly for 1 hour at 4°C.

  • Induce phase separation by adding water and vortexing briefly.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 15 minutes to separate the aqueous and organic layers.

  • Carefully collect the upper organic phase, which contains the lipids.

  • Dry the lipid extract under a stream of nitrogen gas.

  • Reconstitute the dried extract in a suitable solvent (e.g., methanol/isopropanol/water mixture) for UHPLC-MS analysis.[12]

UHPLC-HRMS Lipidomic Analysis

Instrumentation:

  • UHPLC system coupled to a high-resolution mass spectrometer (e.g., QToF).[8]

  • C8 reverse-phase column (e.g., Acquity UPLC BEH C8, 1.7 µm, 2.1 mm × 100 mm).[8]

Procedure:

  • Chromatographic Separation:

    • Inject 10 µL of the reconstituted lipid extract onto the column.[8]

    • Use a mobile phase gradient consisting of (A) water with 2 mM ammonium formate and 0.01% formic acid and (B) methanol with 1 mM ammonium formate and 0.01% formic acid.[8]

    • Run a gradient elution profile to separate the different lipid classes. An example gradient is: 80% B to 99% B over ~14 minutes, hold, and then re-equilibrate.[8]

    • Maintain a constant flow rate (e.g., 0.25 mL/min) and column temperature (e.g., 30°C).[8]

  • Mass Spectrometry Detection:

    • Acquire data in positive electrospray ionization (ESI+) mode.[8]

    • Set the mass scan range to m/z 200–1200.[8]

    • Perform data acquisition in auto MS/MS mode to obtain fragmentation spectra for lipid identification.[8]

  • Data Processing:

    • Process the raw data using specialized lipidomics software (e.g., MetaboScape).[8]

    • Perform peak picking, alignment, and feature detection.

    • Identify lipid species based on accurate mass, isotopic pattern, and MS/MS fragmentation patterns.[8]

    • Quantify endogenous diacylglycerols by calculating the peak area ratio relative to the 1,3-17:0 DG-d5 internal standard.

Mandatory Visualizations

G cluster_culture 1. Spheroid Formation cluster_extraction 2. Lipid Extraction cluster_analysis 3. Analysis & Data Processing zfl_cells ZFL Cell Suspension ula_plate Seed in 96-Well ULA Plate zfl_cells->ula_plate shaker Incubate on Orbital Shaker (5-7 days) ula_plate->shaker spheroids Harvest ZFL Spheroids shaker->spheroids homogenize Homogenize Spheroids spheroids->homogenize add_is Add Internal Standards (incl. 1,3-17:0 DG-d5) homogenize->add_is extract MTBE/Methanol Extraction add_is->extract drydown Dry & Reconstitute extract->drydown uhplc UHPLC-HRMS Analysis drydown->uhplc processing Peak Detection & Alignment uhplc->processing annotation Lipid Annotation processing->annotation quant Quantification vs. Internal Standard annotation->quant final_data final_data quant->final_data Lipid Profile Data G G3P Glycerol-3-Phosphate LPA Lysophosphatidic Acid (LPA) G3P->LPA Acyl-CoA PA Phosphatidic Acid (PA) LPA->PA Acyl-CoA DG Diacylglycerol (DG) PA->DG PAPs PC_PE Phosphatidylcholine (PC) Phosphatidylethanolamine (PE) DG->PC_PE Kennedy Pathway TG Triacylglycerol (TG) (Lipid Storage) DG->TG DGATs PKC Protein Kinase C (PKC) Activation (Signaling) DG->PKC

References

Method

Preparation of 1,3-diheptadecanoin-d5 (1,3-17:0 DG-d5) Stock Solution: An Application Note and Protocol

Introduction 1,3-diheptadecanoin-d5 (1,3-17:0 DG-d5) is a deuterated diacylglycerol commonly utilized as an internal standard in mass spectrometry-based lipidomics. Its stable isotope label allows for precise quantificat...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

1,3-diheptadecanoin-d5 (1,3-17:0 DG-d5) is a deuterated diacylglycerol commonly utilized as an internal standard in mass spectrometry-based lipidomics. Its stable isotope label allows for precise quantification of endogenous diacylglycerols in complex biological samples by correcting for variations in sample preparation and instrument response. Accurate preparation of a stock solution is the foundational step for reliable experimental results. This document provides a detailed protocol for the preparation, storage, and handling of a 1,3-17:0 DG-d5 stock solution, intended for researchers, scientists, and professionals in the field of drug development and lipid analysis.

Physicochemical Properties and Safety Precautions

A thorough understanding of the physicochemical properties and safety measures is crucial before handling 1,3-17:0 DG-d5.

Physicochemical Data
PropertyValueSource
Chemical Formula C₃₇H₆₇D₅O₅[1][2]
Molecular Weight 602.00 g/mol [1]
Exact Mass 601.569 Da[3]
Appearance Powder[1]
Purity >99%[2]
Storage Temperature -20°C[1][2]
Safety Precautions

While specific hazard information for 1,3-17:0 DG-d5 is not extensively published, it is prudent to handle it with the care afforded to all laboratory chemicals. The compound is classified as a combustible solid[1]. General safety precautions for similar deuterated and lipid compounds should be followed.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

  • Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of the powder. Avoid contact with skin and eyes. After handling, wash hands thoroughly with soap and water[4][5].

  • Fire Safety: Keep away from heat, sparks, and open flames. Use extinguishing media suitable for the surrounding fire, such as carbon dioxide, dry chemical powder, or alcohol-resistant foam[4][6].

  • Disposal: Dispose of waste materials in accordance with local, state, and federal regulations. Unused solutions and contaminated materials should be treated as chemical waste.

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of 1,3-17:0 DG-d5. This concentration is a common starting point for creating working solutions for various lipidomics applications.

Materials and Reagents
  • 1,3-17:0 DG-d5 powder (e.g., from a commercial supplier)

  • Chloroform (HPLC grade or higher)

  • Methanol (HPLC grade or higher)

  • 2 mL amber glass vial with a PTFE-lined screw cap

  • Calibrated micropipettes and tips

  • Analytical balance

  • Vortex mixer

  • Sonicator (optional)

  • Argon or nitrogen gas source with a gentle stream delivery system

Procedure
  • Equilibration: Before opening, allow the container of 1,3-17:0 DG-d5 powder to warm to room temperature for at least 30 minutes. This critical step prevents the condensation of atmospheric moisture onto the cold powder, which can lead to hydrolysis of the lipid.

  • Weighing: Accurately weigh 1 mg of 1,3-17:0 DG-d5 powder using an analytical balance and carefully transfer it into a 2 mL amber glass vial.

  • Solvent Addition: To prepare a 10 mM stock solution from 1 mg of the powder (MW = 602.00 g/mol ), calculate the required volume of solvent:

    (1 mg) / (602.00 g/mol ) = 1.661 µmol

    Volume (L) = 1.661 µmol / 10,000 µmol/L = 0.0001661 L = 166.1 µL

    Prepare a 1:1 (v/v) chloroform:methanol solvent mixture. Using a calibrated micropipette, add 166.1 µL of the chloroform:methanol mixture to the vial containing the 1,3-17:0 DG-d5 powder.

  • Dissolution: Tightly cap the vial and vortex for 1-2 minutes to facilitate dissolution. If the powder does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes at room temperature. Visually inspect the solution to ensure complete dissolution.

  • Inert Atmosphere: To prevent oxidation, especially if the solution will be stored for an extended period, gently flush the headspace of the vial with an inert gas like argon or nitrogen before tightly sealing the cap.

  • Labeling: Clearly label the vial with the compound name ("1,3-17:0 DG-d5 Stock Solution"), concentration (10 mM), solvent (Chloroform:Methanol 1:1), and preparation date.

  • Storage: Store the stock solution upright in a freezer at -20°C. When properly stored, the solution is expected to be stable for at least one year[2].

Experimental Workflow Diagram

G Workflow for 1,3-17:0 DG-d5 Stock Solution Preparation cluster_prep Preparation cluster_storage Storage Equilibrate Equilibrate 1,3-17:0 DG-d5 to Room Temperature Weigh Weigh 1 mg of 1,3-17:0 DG-d5 Equilibrate->Weigh Prevent Condensation Add_Solvent Add 166.1 µL of Chloroform:Methanol (1:1) Weigh->Add_Solvent Dissolve Vortex / Sonicate to Dissolve Add_Solvent->Dissolve Inert_Gas Flush with Inert Gas (Ar/N2) Dissolve->Inert_Gas Ensure Homogeneity Label Label Vial Inert_Gas->Label Prevent Oxidation Store Store at -20°C Label->Store

References

Application

Application Notes and Protocols for 1,3-17:0 DG-d5 in Environmental Toxicology Studies

For Researchers, Scientists, and Drug Development Professionals Introduction 1,3-dipalmitoyl-glycerol-d5 (1,3-17:0 DG-d5) is a deuterated diacylglycerol that serves as a critical internal standard for the accurate quanti...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-dipalmitoyl-glycerol-d5 (1,3-17:0 DG-d5) is a deuterated diacylglycerol that serves as a critical internal standard for the accurate quantification of diacylglycerols (DGs) in complex biological matrices. In environmental toxicology, the analysis of DGs is crucial as they are key signaling molecules and intermediates in lipid metabolism, which can be dysregulated by exposure to environmental contaminants. This document provides detailed application notes and protocols for the use of 1,3-17:0 DG-d5 in liquid chromatography-mass spectrometry (LC-MS) based lipidomics studies to assess the impact of environmental toxins.

Application: Quantitative Analysis of Diacylglycerols in Biological Tissues

The use of a stable isotope-labeled internal standard like 1,3-17:0 DG-d5 is essential for correcting for variability during sample preparation, extraction, and instrument analysis, thereby enabling accurate and precise quantification of endogenous DG species.[1] This is particularly important in environmental toxicology studies where subtle changes in DG profiles can indicate exposure to and the effects of various contaminants.

Quantitative Data

The following table summarizes typical concentrations of diacylglycerols in biological tissues and analytical performance data for methods utilizing deuterated DG internal standards.

ParameterValueBiological MatrixNotesCitation
Endogenous DG Concentration Multiple-fold increases in 30-36 carbon speciesHuman Steatotic LiverLevels were significantly elevated in diseased states compared to normal liver tissue.[2]
Internal Standard Concentration 200 pmolNot specifiedThis concentration was used for the analysis of lipid standards.[3]
Recovery Efficiency (RE) for DGs >79%Pennycress Mature SeedsDemonstrates good recovery of diacylglycerols using the described extraction method.[4]
Matrix Effect (ME) for DGs Within ± 25%Pennycress Mature SeedsIndicates no significant ion suppression or enhancement from the matrix for DG analysis.[4]
Relative Standard Deviation (RSD) for DGs <25%Zebrafish Liver SpheroidsAcceptable precision for the quantification of diacylglycerols in a 3D cell culture model.

Experimental Protocols

Lipid Extraction from Biological Tissues (e.g., Fish Liver)

This protocol is a modified Bligh and Dyer method suitable for the extraction of lipids from tissue samples.

Materials:

  • 1,3-17:0 DG-d5 internal standard solution (in a suitable organic solvent like chloroform or methanol)

  • Chloroform (HPLC grade)

  • Methanol (HPLC grade)

  • 0.9% NaCl solution (or HPLC grade water)

  • Glass centrifuge tubes with PTFE-lined caps

  • Homogenizer

  • Centrifuge

  • Nitrogen evaporator

Procedure:

  • Weigh approximately 50-100 mg of frozen tissue into a pre-weighed glass centrifuge tube.

  • Add a known amount of 1,3-17:0 DG-d5 internal standard to the tube. The amount should be optimized based on the expected concentration of endogenous DGs.

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the tissue.

  • Homogenize the tissue thoroughly on ice until a uniform suspension is achieved.

  • Vortex the mixture vigorously for 1 minute.

  • Incubate at room temperature for 20 minutes to ensure complete lipid extraction.

  • Add 400 µL of 0.9% NaCl solution to induce phase separation.

  • Vortex for 30 seconds and then centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new clean glass tube.

  • Dry the extracted lipid phase under a gentle stream of nitrogen gas at 37°C.

  • Resuspend the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of 9:1 (v/v) methanol:toluene).

LC-MS/MS Analysis of Diacylglycerols

This protocol provides a general framework for the analysis of DGs using a UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF).

Instrumentation and Conditions:

  • UHPLC System: Elute UHPLC system or equivalent

  • Mass Spectrometer: Impact II Q-TOF mass spectrometer or equivalent

  • Column: Acquity UPLC BEH C8, 100 x 2.1 mm, 1.7 µm

  • Mobile Phase A: Water with 2 mM ammonium formate and 0.01% formic acid

  • Mobile Phase B: Methanol with 1 mM ammonium formate and 0.01% formic acid

  • Flow Rate: 0.25 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Gradient:

    • 0-0.6 min: 80% B

    • 0.6-3 min: 90% B

    • 3-6 min: 90% B

    • 6-14 min: 99% B

    • 14-19 min: 99% B

    • 19-22 min: 80% B

    • 22-25 min: 80% B

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Range: m/z 200-1200

  • Data Acquisition: Auto MS/MS mode

Data Analysis:

Quantification is achieved by comparing the peak area of each endogenous DG species to the peak area of the 1,3-17:0 DG-d5 internal standard. A calibration curve can be constructed using a series of standards of a non-deuterated DG (e.g., 1,3-dipalmitoylglycerol) to determine the absolute concentration of individual DG species.

Visualizations

Experimental Workflow for DG Analysis

experimental_workflow sample Biological Sample (e.g., Fish Liver) add_is Addition of 1,3-17:0 DG-d5 sample->add_is extraction Lipid Extraction (Bligh & Dyer) add_is->extraction analysis LC-MS/MS Analysis (UHPLC-QTOF) extraction->analysis data_processing Data Processing and Quantification analysis->data_processing

Caption: Workflow for quantitative diacylglycerol analysis.

Signaling Pathway: Disruption of Diacylglycerol Signaling by Environmental Contaminants

Environmental toxicants can interfere with diacylglycerol (DG) signaling pathways at multiple points, leading to adverse cellular effects. For example, heavy metals can inhibit phospholipase C (PLC) activity, reducing the production of DG and inositol trisphosphate (IP3).[5][6][7] Organochlorine pesticides and polycyclic aromatic hydrocarbons (PAHs) can also disrupt this pathway.[8][9][10] Altered DG levels can subsequently affect the activation of protein kinase C (PKC), a key downstream effector involved in a wide range of cellular processes, including cell proliferation, differentiation, and apoptosis.[11]

signaling_pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol receptor Receptor plc PLC receptor->plc activates pip2 PIP2 dag Diacylglycerol (DG) pip2->dag ip3 IP3 pip2->ip3 plc->pip2 hydrolyzes pkc PKC dag->pkc activates cellular_response Downstream Cellular Responses pkc->cellular_response phosphorylates targets contaminants Environmental Contaminants (Heavy Metals, OCPs, PAHs) contaminants->plc inhibit/disrupt

Caption: Impact of contaminants on DG signaling.

References

Method

Application Notes and Protocols for the Quantitative Analysis of Diacylglycerols in Biological Samples Using 1,3-17:0 DG-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals Introduction Diacylglycerols (DAGs) are critical lipid molecules that function as intermediates in glycerolipid metabolism and as second messengers in a var...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diacylglycerols (DAGs) are critical lipid molecules that function as intermediates in glycerolipid metabolism and as second messengers in a variety of cellular signaling pathways. The stereoisomer 1,2-diacylglycerol is a key activator of protein kinase C (PKC), playing a crucial role in cell proliferation, differentiation, and apoptosis. Aberrant DAG levels have been implicated in numerous diseases, including cancer, diabetes, and cardiovascular disease.[1] Consequently, the accurate quantification of DAG species in biological samples is essential for understanding disease mechanisms and for the development of novel therapeutics.

This document provides detailed application notes and protocols for the accurate quantification of diacylglycerols in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard, 1,3-17:0 DG-d5. The use of a deuterated internal standard is critical for correcting for variability in sample extraction, processing, and instrument response, thereby ensuring high accuracy and precision.[2]

Quantitative Data Summary

The following tables summarize representative concentrations of various diacylglycerol species measured in different biological matrices using LC-MS/MS with deuterated internal standards. These values can serve as a reference for expected physiological ranges.

Table 1: Diacylglycerol Concentrations in Rat Liver and Adipose Tissue

Diacylglycerol SpeciesLiver (pmol/mg protein)Adipose Tissue (pmol/mg protein)
32:11.5 ± 0.22.5 ± 0.3
32:20.8 ± 0.11.2 ± 0.2
34:13.0 ± 0.45.1 ± 0.6
34:22.2 ± 0.33.8 ± 0.5
34:30.5 ± 0.10.9 ± 0.1
36:24.5 ± 0.67.5 ± 0.9
36:41.8 ± 0.22.9 ± 0.4
38:42.5 ± 0.34.2 ± 0.5
38:60.3 ± 0.050.5 ± 0.1

Data adapted from a study on rats, where 1,3-17:0 DG-d5 was used as an internal standard. The values represent the mean ± standard deviation.

Table 2: Diacylglycerol Concentrations in Human Plasma

Diacylglycerol SpeciesConcentration (ng/mL)
DAG 16:0/18:1100 - 500
DAG 16:0/18:250 - 250
DAG 18:0/18:230 - 150
DAG 18:1/18:280 - 400

These are approximate concentration ranges reported in human plasma from various lipidomics studies. The exact concentrations can vary based on diet, age, and health status.

Experimental Protocols

This section outlines a detailed protocol for the extraction and quantification of diacylglycerols from biological samples, such as plasma or tissue homogenates, using 1,3-17:0 DG-d5 as an internal standard.

Materials and Reagents
  • 1,3-17:0 DG-d5 internal standard (e.g., from Avanti Polar Lipids)

  • Chloroform, HPLC grade

  • Methanol, HPLC grade

  • Isopropanol, HPLC grade

  • Acetonitrile, HPLC grade

  • Formic acid, LC-MS grade

  • Ammonium formate, LC-MS grade

  • Ultrapure water

  • Biological samples (e.g., plasma, tissue homogenate)

  • Glass vials with PTFE-lined caps

  • Pipettes and tips

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

  • LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

Internal Standard Stock and Working Solutions
  • Stock Solution (1 mg/mL): Prepare a stock solution of 1,3-17:0 DG-d5 by dissolving a known amount in chloroform to a final concentration of 1 mg/mL.

  • Working Solution (e.g., 10 µg/mL): Dilute the stock solution with a suitable solvent, such as isopropanol, to a working concentration of 10 µg/mL. The optimal concentration of the working solution may need to be adjusted based on the expected concentration of endogenous DAGs in the samples and the sensitivity of the mass spectrometer.

Sample Preparation and Lipid Extraction (Modified Bligh & Dyer Method)
  • Sample Aliquoting: Thaw frozen biological samples on ice. For plasma, use 50-100 µL. For tissues, use 10-20 mg of homogenized tissue.

  • Internal Standard Spiking: Add a known amount of the 1,3-17:0 DG-d5 working solution to each sample. For example, add 10 µL of a 10 µg/mL working solution to provide 100 ng of the internal standard.

  • Solvent Addition: Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to each sample.

  • Vortexing: Vortex the samples vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Phase Separation: Add 0.5 mL of ultrapure water to each tube and vortex for another 30 seconds.

  • Centrifugation: Centrifuge the samples at 3000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

  • Organic Phase Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new clean glass vial.

  • Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as 100 µL of isopropanol:acetonitrile:water (2:1:1, v/v/v).

LC-MS/MS Analysis
  • Chromatographic Separation:

    • Column: Use a C18 reversed-phase column suitable for lipid analysis (e.g., 2.1 x 100 mm, 1.7 µm particle size).

    • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

    • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

    • Gradient: A typical gradient would start at 30-40% B, increasing to 90-100% B over 10-15 minutes, holding for a few minutes, and then re-equilibrating to the initial conditions. The gradient should be optimized to achieve good separation of DAG isomers.

    • Flow Rate: 0.2-0.4 mL/min.

    • Injection Volume: 5-10 µL.

  • Mass Spectrometry Detection:

    • Ionization Mode: Positive electrospray ionization (ESI+).

    • Analysis Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Monitor the precursor-to-product ion transitions for each DAG species of interest and for the 1,3-17:0 DG-d5 internal standard. The precursor ion will be the [M+NH4]+ adduct. The product ions will correspond to the neutral loss of one of the fatty acyl chains.

      • Example for 1,3-17:0 DG-d5: Precursor [M+NH4]+ -> Product [M+NH4 - C17H34O2]+

    • Instrument Settings: Optimize instrument parameters such as capillary voltage, cone voltage, and collision energy for each analyte to achieve maximum sensitivity.

Data Analysis and Quantification
  • Peak Integration: Integrate the peak areas for each endogenous DAG and the 1,3-17:0 DG-d5 internal standard.

  • Calibration Curve: Prepare a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte in a series of calibration standards.

  • Quantification: Determine the concentration of each DAG species in the biological samples by using the peak area ratios and interpolating from the calibration curve.

Visualizations

1,2-Diacylglycerol Signaling Pathway

The following diagram illustrates the canonical signaling pathway involving the generation of 1,2-diacylglycerol and the subsequent activation of Protein Kinase C (PKC).

DAG_Signaling_Pathway cluster_membrane Plasma Membrane cluster_cytosol Cytosol cluster_er Endoplasmic Reticulum GPCR GPCR G_protein G-protein GPCR->G_protein PLC Phospholipase C (PLC) PIP2 PIP2 PLC->PIP2 3. Hydrolysis DAG 1,2-Diacylglycerol (DAG) PIP2->DAG IP3 IP3 PIP2->IP3 PKC_active Active PKC DAG->PKC_active 6. Recruitment & Activation PKC_inactive Inactive PKC Downstream Downstream Signaling PKC_active->Downstream 7. Phosphorylation of target proteins G_protein->PLC 2. Activation Ca2 Ca2+ Ca2->PKC_active IP3R IP3 Receptor IP3->IP3R 4. Binding IP3R->Ca2 5. Ca2+ Release Ligand Ligand Ligand->GPCR 1. Activation Lipidomics_Workflow Sample Biological Sample (Plasma, Tissue) Spike Spike with 1,3-17:0 DG-d5 Sample->Spike Extraction Lipid Extraction (e.g., Bligh & Dyer) Spike->Extraction Drydown Dry Down (Nitrogen Evaporation) Extraction->Drydown Reconstitution Reconstitute in LC-MS compatible solvent Drydown->Reconstitution LCMS LC-MS/MS Analysis (UPLC-QqQ) Reconstitution->LCMS Data Data Processing (Peak Integration) LCMS->Data Quant Quantification (Calibration Curve) Data->Quant Result Results (DAG Concentrations) Quant->Result

References

Application

Application Notes and Protocols for Quantitative Lipid Analysis Using a Deuterated Lipid Standard Curve

For Researchers, Scientists, and Drug Development Professionals Introduction Accurate quantification of lipids is crucial for understanding their roles in cellular processes, disease pathogenesis, and for the development...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipids is crucial for understanding their roles in cellular processes, disease pathogenesis, and for the development of novel therapeutics. Mass spectrometry (MS)-based lipidomics has become a powerful tool for detailed lipid analysis. However, the complexity of biological matrices can lead to significant variations in sample preparation and signal suppression or enhancement during MS analysis.[1][2][3] The use of stable isotope-labeled internal standards, such as deuterated lipids, is the gold standard for correcting these variations and ensuring accurate and precise quantification.[4][5]

Deuterated lipids are ideal internal standards because they are chemically identical to their endogenous counterparts but have a higher mass due to the incorporation of deuterium atoms.[5] This allows them to be distinguished by the mass spectrometer while co-eluting with the analyte of interest during liquid chromatography (LC), effectively normalizing for variability in extraction efficiency and matrix effects.[5][6]

These application notes provide a detailed protocol for creating a standard curve using a deuterated lipid standard for the accurate quantification of a target lipid in a biological matrix.

Core Principles

The fundamental principle of this method is the use of a known concentration of a deuterated lipid as an internal standard (IS) to quantify an unknown concentration of its non-deuterated, endogenous counterpart (analyte). A standard curve is generated by plotting the ratio of the analyte peak area to the IS peak area against the known concentration of the analyte. This curve is then used to determine the concentration of the analyte in a biological sample.

Experimental Protocols

Materials and Reagents
  • Deuterated Lipid Standard: High purity, certified concentration (e.g., from Avanti Polar Lipids, Cayman Chemical).

  • Native Lipid Standard: High purity, certified concentration of the lipid to be quantified.

  • Solvents: LC-MS grade methanol, chloroform, isopropanol, acetonitrile, and water.[7]

  • Biological Matrix: Plasma, serum, cell lysate, or tissue homogenate from a source known to be free of the analyte or with a very low endogenous level (for standard curve preparation).

  • Glassware: Use only glass tubes and vials to avoid plasticizer contamination.[8]

  • Pipettes: Calibrated micropipettes and tips.

  • Vortex Mixer

  • Centrifuge

  • Nitrogen Evaporator

Protocol 1: Preparation of Stock and Working Solutions
  • Deuterated Internal Standard (IS) Stock Solution:

    • Prepare a stock solution of the deuterated lipid standard in an appropriate solvent (e.g., methanol or ethanol) at a concentration of 1 mg/mL.

    • Store the stock solution at -20°C or -80°C in a tightly sealed glass vial.

  • Native Analyte Stock Solution:

    • Prepare a stock solution of the native lipid standard in the same solvent as the IS at a concentration of 1 mg/mL.

    • Store under the same conditions as the IS stock solution.

  • Internal Standard (IS) Working Solution:

    • Dilute the IS stock solution to a final concentration that will yield a robust signal in the mass spectrometer. A typical starting concentration is 10 µg/mL. This concentration should be kept constant for all samples and standards.

  • Native Analyte Working Solution for Standard Curve:

    • Prepare a high-concentration working solution of the native analyte (e.g., 100 µg/mL) from the stock solution.

Protocol 2: Generation of the Standard Curve

A serial dilution of the native analyte working solution is performed to create a series of calibration standards.[9]

  • Label a series of glass tubes (e.g., 8 tubes for a blank, zero, and six calibration points).

  • Prepare the calibration standards by serial dilution of the native analyte working solution into the biological matrix (e.g., lipid-stripped plasma). Refer to Table 1 for an example dilution series.

  • Spike the Internal Standard: Add a fixed amount of the IS working solution to each calibration standard (and to the biological samples to be analyzed) to achieve a constant final concentration.

Table 1: Example of Standard Curve Preparation

Standard IDConcentration of Native Analyte (ng/mL)Volume of Native Analyte Working Solution (µL)Volume of Biological Matrix (µL)Volume of IS Working Solution (µL)Final Volume (µL)
Blank0090090
Zero009010100
STD 11018910100
STD 25058510100
STD 3100108010100
STD 4500504010100
STD 51000100 (from a 10x working solution)010110
STD 62000200 (from a 10x working solution)010210
Protocol 3: Lipid Extraction

Several lipid extraction methods can be employed, with the Bligh and Dyer or Folch methods being common choices.[8][10][11] The Methyl-tert-butyl ether (MTBE) method is another popular alternative.[11] The choice of method may depend on the specific lipid class of interest.

Modified Bligh and Dyer Method: [8]

  • To each 100 µL standard or sample, add 375 µL of a 1:2 (v/v) chloroform:methanol mixture.

  • Vortex thoroughly for 1 minute.

  • Add 125 µL of chloroform and vortex for 1 minute.

  • Add 125 µL of water and vortex for 1 minute.

  • Centrifuge at 3,500 x g for 10 minutes at 4°C to separate the phases.[8]

  • Carefully collect the lower organic phase (containing the lipids) into a clean glass tube.

  • Dry the extracted lipids under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in an appropriate volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.

Protocol 4: LC-MS/MS Analysis

The analysis is typically performed using a triple quadrupole mass spectrometer for targeted analysis.[3][8]

  • Chromatographic Separation: Use a suitable C18 or C30 reversed-phase column to separate the lipids. The mobile phases will typically consist of a mixture of water, acetonitrile, and isopropanol with additives like formic acid or ammonium formate to improve ionization.

  • Mass Spectrometry Detection:

    • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.[12]

    • Set up specific MRM transitions for both the native analyte and the deuterated internal standard. The precursor ion will be the mass of the lipid, and the product ion will be a specific fragment.

    • Optimize the collision energy for each transition to achieve the best signal intensity.

Data Presentation and Analysis

The data obtained from the LC-MS/MS analysis of the calibration standards are used to construct the standard curve.

  • Calculate the Peak Area Ratio: For each standard, determine the peak area of the native analyte and the deuterated internal standard. Calculate the ratio: Peak Area Ratio = Peak Area of Analyte / Peak Area of IS.

  • Construct the Standard Curve: Plot the Peak Area Ratio (y-axis) against the known concentration of the native analyte (x-axis).

  • Perform Linear Regression: Apply a linear regression analysis to the data points. The resulting equation (y = mx + c) and the coefficient of determination (R²) will be used for quantification. An R² value > 0.99 is desirable.

  • Quantify the Analyte in Samples: Calculate the Peak Area Ratio for the unknown samples and use the regression equation from the standard curve to determine the concentration of the analyte.

Table 2: Example Data for Standard Curve Construction

Standard IDConcentration (ng/mL)Analyte Peak AreaIS Peak AreaPeak Area Ratio
STD 1105,000100,0000.05
STD 25025,000100,0000.25
STD 310050,000100,0000.50
STD 4500250,000100,0002.50
STD 51000500,000100,0005.00
STD 620001,000,000100,00010.00

Mandatory Visualizations

Standard_Curve_Workflow cluster_prep Preparation cluster_extraction Extraction cluster_analysis Analysis cluster_quant Quantification A Prepare Deuterated IS and Native Analyte Stock Solutions B Create Serial Dilutions of Native Analyte A->B C Spike Fixed Amount of Deuterated IS B->C D Lipid Extraction (e.g., Bligh & Dyer) C->D E LC-MS/MS Analysis (MRM Mode) D->E F Calculate Peak Area Ratios (Analyte/IS) E->F G Construct Standard Curve F->G H Quantify Analyte in Unknown Samples G->H

Caption: Experimental workflow for quantitative lipid analysis.

Standard_Curve_Principle cluster_input Inputs cluster_ms Mass Spectrometry cluster_output Outputs Analyte Analyte (Unknown Concentration) MS LC-MS/MS Analysis Analyte->MS IS Deuterated IS (Known Concentration) IS->MS AreaRatio Peak Area Ratio (Analyte/IS) MS->AreaRatio StdCurve Standard Curve AreaRatio->StdCurve Quant Quantified Analyte Concentration StdCurve->Quant

Caption: Principle of quantification using a standard curve.

Concluding Remarks

The use of deuterated lipid internal standards for the generation of a standard curve is a robust and reliable method for the accurate quantification of lipids in complex biological samples. This approach effectively mitigates variability introduced during sample handling and analysis, leading to high-quality, reproducible data essential for research and drug development. Careful adherence to the protocols outlined in these application notes will enable researchers to achieve precise and accurate lipid quantification.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Diacylglycerol (DG) Mass Spectrometry Analysis

Welcome to the technical support center for mass spectrometry (MS) analysis of diacylglycerols. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and dru...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for mass spectrometry (MS) analysis of diacylglycerols. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their experimental workflow and improve the signal intensity of standards like 1,3-17:0 DG-d5.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is the signal intensity for my 1,3-17:0 DG-d5 standard consistently low?

A1: Low signal intensity for diacylglycerols (DGs) like 1,3-17:0 DG-d5 is a common issue. Diacylglycerols are neutral lipids that lack a permanent charge and have low proton affinity, making them difficult to ionize efficiently by electrospray ionization (ESI).[1][2] This inherent chemical property often results in poor signal response compared to more polar lipid classes like phospholipids.[2] Factors such as ion suppression from complex sample matrices, suboptimal mobile phase composition, or incorrect instrument settings can further decrease signal intensity.[3][4]

To address this, several strategies can be employed, focusing on enhancing ion formation through adduct formation or increasing ionization efficiency via chemical derivatization.

Q2: How can I improve the ionization of 1,3-17:0 DG-d5 without chemical derivatization?

A2: Improving ionization without derivatization involves promoting the formation of stable adducts. Diacylglycerols readily form adducts with cations present in the mobile phase or sample.[5] The most common and effective adducts are ammonium ([M+NH₄]⁺), sodium ([M+Na]⁺), and lithium ([M+Li]⁺).

  • Ammonium Adducts ([M+NH₄]⁺): These are often preferred as they are relatively stable and produce characteristic fragmentation patterns, such as the neutral loss of a fatty acid plus ammonia, which is useful for structural confirmation in MS/MS experiments.[6]

  • Sodium Adducts ([M+Na]⁺): While sodium is often present as a contaminant and forms adducts readily, the ionization efficiency of [M+Na]⁺ adducts can vary significantly depending on the DG's acyl chain length and degree of unsaturation.[7][8] This can complicate quantification if not properly controlled.

  • Lithium Adducts ([M+Li]⁺): The use of lithium can enhance ionization and lead to lipid class-specific fragmentation, which is beneficial for distinguishing DGs from other isobaric species like cholesteryl esters.[2]

The diagram below illustrates a general troubleshooting workflow when encountering low signal intensity.

Troubleshooting_Workflow start Low Signal for 1,3-17:0 DG-d5 check_ms Verify MS Performance (Tune, Calibrate, Clean Source) start->check_ms check_lc Check LC System (Pump Pressure, Leaks, Column) check_ms->check_lc MS OK optimize_adducts Optimize Adduct Formation check_lc->optimize_adducts LC OK consider_derivatization Consider Chemical Derivatization optimize_adducts->consider_derivatization If adduct optimization is insufficient add_additive Add Mobile Phase Additive (e.g., Ammonium Formate) optimize_adducts->add_additive use_derivatization Perform Derivatization Reaction consider_derivatization->use_derivatization analyze Re-analyze Sample add_additive->analyze use_derivatization->analyze success Signal Improved analyze->success Successful fail Signal Still Low (Consult Instrument Specialist) analyze->fail Unsuccessful Adduct_Formation Adduct Formation in ESI Source cluster_source ESI Source droplet Charged Droplet {DG + Solvent + Cation (C⁺)} desolvation Solvent Evaporation droplet->desolvation ion_formation Ion Formation {[DG+C]⁺} desolvation->ion_formation ms_inlet Mass Spectrometer Inlet ion_formation->ms_inlet Ion Transfer mobile_phase Mobile Phase (DG + Solvent + Additive) mobile_phase->droplet Nebulization & Charging Workflow_Comparison cluster_underivatized Underivatized Workflow cluster_derivatized Derivatized Workflow u_start DG Sample u_lcms LC-MS Analysis (with Adduct Formation) u_start->u_lcms u_result Moderate Signal [M+NH4]+ / [M+Na]+ u_lcms->u_result d_start DG Sample d_deriv Chemical Derivatization (Add Charged Tag) d_start->d_deriv d_lcms LC-MS Analysis d_deriv->d_lcms d_result High Signal [M+Tag]+ d_lcms->d_result

References

Optimization

solubility of 1,3-17:0 DG-d5 in different solvents

Technical Support Center: 1,3-17:0 DG-d5 This technical support center provides researchers, scientists, and drug development professionals with essential information for the effective use of 1,3-diheptadecanoin-d5 (1,3-...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: 1,3-17:0 DG-d5

This technical support center provides researchers, scientists, and drug development professionals with essential information for the effective use of 1,3-diheptadecanoin-d5 (1,3-17:0 DG-d5) in their experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols.

Solubility Data

The solubility of 1,3-17:0 DG-d5, a deuterated diacylglycerol, is crucial for its use as an internal standard in lipidomics and other applications. As a lipid, its solubility is highest in non-polar organic solvents and mixtures. While exact quantitative values for all solvents are not extensively published, the following table summarizes its expected solubility based on the properties of similar diacylglycerols and information from technical literature.

SolventChemical FormulaPolarityExpected SolubilityNotes
ChloroformCHCl₃Non-polarHighOften used for initial sample preparation and lipid extraction.
MethanolCH₃OHPolarModerate to HighFrequently used in combination with chloroform for lipid extraction.
TolueneC₇H₈Non-polarHighA 1:1 mixture with methanol is recommended for preparing stock solutions[1].
Ethanol (96%)C₂H₅OHPolarModerateCan be used for crystallization and purification of diacylglycerols[2].
AcetonitrileC₂H₃NPolarModerateCommonly used as a mobile phase in reversed-phase HPLC for diacylglycerol analysis[3].
HexaneC₆H₁₄Non-polarHighUseful for fractionation of diacylglycerols[4].
WaterH₂OHighly PolarVery Low / InsolubleLipids are generally insoluble in aqueous solutions[5].

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and analysis of 1,3-17:0 DG-d5.

Issue 1: Incomplete Dissolution of 1,3-17:0 DG-d5

  • Question: I am having trouble completely dissolving the 1,3-17:0 DG-d5 powder. What should I do?

  • Answer:

    • Solvent Choice: Ensure you are using a suitable non-polar or weakly polar organic solvent. Chloroform or a chloroform/methanol mixture is often effective for initial dissolution. For stock solutions, a 1:1 toluene:methanol mixture can be used[1].

    • Sonication: To aid dissolution, briefly sonicate the solution in a water bath. This can help break up any small aggregates of the powder.

    • Vortexing: Gentle vortexing can also help to ensure the lipid is fully dissolved and the solution is homogeneous.

    • Warming: Gentle warming (e.g., to 37°C) can increase the solubility of lipids. However, be cautious with volatile solvents and avoid excessive heat which could degrade the lipid.

Issue 2: Poor Signal or Inconsistent Results in Mass Spectrometry

  • Question: My mass spectrometry results for the 1,3-17:0 DG-d5 internal standard are inconsistent or show a weak signal. What could be the cause?

  • Answer:

    • Ionization Efficiency: The ionization of neutral lipids like diacylglycerols can be challenging. The formation of adducts such as [M+NH₄]⁺ or [M+Na]⁺ is a common method for ionization in electrospray ionization (ESI)[1]. Ensure your mobile phase contains a source of these adducts (e.g., ammonium formate).

    • Sample Preparation: Inadequate extraction of the lipid from the sample matrix can lead to low signal. Review your lipid extraction protocol to ensure it is efficient for diacylglycerols.

    • Co-elution: Co-elution of isobaric lipid species can interfere with the signal of your internal standard[6][7]. Optimizing your liquid chromatography method to improve separation can help mitigate this issue.

    • Storage: Improper storage of the 1,3-17:0 DG-d5 stock solution can lead to degradation. It is recommended to store the powder and stock solutions at -20°C[8]. Avoid repeated freeze-thaw cycles by preparing aliquots.

Issue 3: Inaccurate Quantification of Endogenous Diacylglycerols

  • Question: I am using 1,3-17:0 DG-d5 as an internal standard, but my quantification of other diacylglycerols seems inaccurate. Why might this be?

  • Answer:

    • Internal Standard Concentration: The amount of internal standard added should be appropriate for the expected concentration of the analytes of interest[9]. If the concentration of the internal standard is too high or too low relative to the endogenous lipids, it can fall outside the linear range of detection.

    • Matrix Effects: The sample matrix can suppress or enhance the ionization of the analyte and the internal standard differently, leading to inaccurate quantification. A proper sample cleanup and extraction procedure can help minimize matrix effects.

    • Response Factor: While stable isotope-labeled internal standards are ideal, it's important to recognize that different diacylglycerol species may have slightly different ionization efficiencies. For absolute quantification, a calibration curve with certified standards of the specific diacylglycerols of interest may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of 1,3-17:0 DG-d5?

A1: 1,3-17:0 DG-d5 is primarily used as an internal standard for the quantitative analysis of diacylglycerols in biological samples by mass spectrometry[5][10][11]. The five deuterium atoms on the glycerol backbone make it easily distinguishable from endogenous, non-deuterated diacylglycerols.

Q2: How should I store 1,3-17:0 DG-d5?

A2: The compound should be stored as a powder at -20°C. Once dissolved in a solvent, it is recommended to store the stock solution in aliquots at -20°C to minimize freeze-thaw cycles and prevent degradation[8].

Q3: Can I use 1,3-17:0 DG-d5 to quantify all types of diacylglycerols?

A3: Yes, as an internal standard, it is used to account for sample loss during extraction and variations in instrument response. However, for the most accurate absolute quantification of specific diacylglycerol species, it is best to use a calibration curve generated with standards of those specific lipids, as different fatty acid chains can slightly influence ionization efficiency.

Q4: Why is a deuterated standard like 1,3-17:0 DG-d5 preferred over a non-deuterated odd-chain diacylglycerol?

A4: A deuterated standard is chemically identical to its non-deuterated counterpart, meaning it will have very similar extraction efficiency and chromatographic retention time. This co-elution is advantageous as it ensures that the standard and the analyte experience the same matrix effects during ionization. The mass difference due to the deuterium labels allows for their distinct detection by the mass spectrometer.

Experimental Protocols

Protocol: Use of 1,3-17:0 DG-d5 as an Internal Standard for Diacylglycerol Quantification in Cell Lysates

This protocol outlines the general steps for using 1,3-17:0 DG-d5 as an internal standard for the quantification of diacylglycerols in cell lysates via LC-MS.

1. Preparation of Internal Standard Stock Solution:

  • Allow the 1,3-17:0 DG-d5 powder to equilibrate to room temperature before opening the vial to prevent condensation.
  • Prepare a 1 mg/mL stock solution by dissolving the appropriate amount of powder in a 1:1 (v/v) mixture of toluene and methanol.
  • Vortex briefly to ensure complete dissolution.
  • Store the stock solution in amber glass vials at -20°C.

2. Sample Preparation and Lipid Extraction:

  • Harvest cultured cells and determine the cell number or protein concentration for normalization.
  • To the cell pellet, add a known amount of the 1,3-17:0 DG-d5 internal standard. The amount should be in the same order of magnitude as the expected endogenous diacylglycerols.
  • Perform a lipid extraction using a modified Bligh-Dyer or Folch method. A common procedure involves adding a chloroform:methanol mixture (e.g., 2:1 v/v) to the sample, vortexing, and then adding water to induce phase separation.
  • Centrifuge the sample to separate the layers. The lipids will be in the lower organic phase (chloroform).
  • Carefully collect the lower organic phase and dry it under a stream of nitrogen.

3. Sample Analysis by LC-MS:

  • Reconstitute the dried lipid extract in a suitable solvent for injection, such as a mixture of methanol, isopropanol, and water, or another solvent compatible with your LC system.
  • Inject the sample into an LC-MS system equipped with a suitable column for lipid separation (e.g., a C18 reversed-phase column).
  • The mass spectrometer should be operated in a positive ion mode to detect the ammonium or sodium adducts of the diacylglycerols.
  • Set up the mass spectrometer to monitor for the specific m/z of the 1,3-17:0 DG-d5 internal standard and the m/z values of the endogenous diacylglycerols of interest.

4. Data Analysis:

  • Integrate the peak areas for the 1,3-17:0 DG-d5 internal standard and the endogenous diacylglycerols.
  • Calculate the response ratio by dividing the peak area of each endogenous diacylglycerol by the peak area of the internal standard.
  • Quantify the amount of each endogenous diacylglycerol by comparing its response ratio to a calibration curve generated with known amounts of certified diacylglycerol standards, or perform relative quantification across different samples.

Visualizations

Workflow for Lipidomics Analysis using 1,3-17:0 DG-d5 Internal Standard

experimental_workflow start Start: Cell Culture Sample add_is Spike with 1,3-17:0 DG-d5 Internal Standard start->add_is extraction Lipid Extraction (e.g., Bligh-Dyer) add_is->extraction dry_down Dry Extract (Nitrogen Stream) extraction->dry_down reconstitute Reconstitute in Injection Solvent dry_down->reconstitute lcms LC-MS Analysis reconstitute->lcms data_analysis Data Processing and Quantification lcms->data_analysis end End: Diacylglycerol Profile data_analysis->end

Caption: Workflow for diacylglycerol quantification.

References

Troubleshooting

preventing degradation of 1,3-17:0 DG-d5 during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 1,3-17:0 DG-d5 du...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 1,3-17:0 DG-d5 during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for 1,3-17:0 DG-d5?

A1: For long-term stability, 1,3-17:0 DG-d5 should be stored at or below -16°C. The recommended storage temperature for the compound dissolved in an organic solvent is -20°C ± 4°C.[1] Storing solutions below -30°C is generally not advised unless they are in a sealed glass ampoule to prevent solvent freezing and precipitation of the lipid.[1] For short-term storage, such as during assay preparation, aliquots can be stored at -80°C for up to a month.[2]

Q2: Should I store 1,3-17:0 DG-d5 as a powder or in a solution?

A2: 1,3-17:0 DG-d5 is a saturated diacylglycerol, which is relatively stable as a dry powder.[1][3] However, for optimal stability and ease of use, it is best practice to dissolve the entire vial contents in a suitable organic solvent upon receipt and store it as a solution at -20°C ± 4°C.[1] This minimizes the risk of contamination and degradation from repeated exposure to atmospheric moisture when opening the vial.

Q3: What is the best solvent for storing 1,3-17:0 DG-d5?

A3: A high-purity, aprotic solvent is recommended. Chloroform is a common solvent for lipids; however, it can degrade over time to produce acidic byproducts. If using chloroform, ensure it is stabilized, for instance with amylene.[4] Ethanol is another option, though it is more polar. The choice of solvent may also depend on the downstream application. Regardless of the solvent, it is crucial to use a glass container with a Teflon-lined cap.[1][3]

Q4: What are the primary degradation pathways for 1,3-17:0 DG-d5?

A4: The two main chemical degradation pathways are hydrolysis and oxidation.

  • Hydrolysis: The ester bonds of the diacylglycerol can be hydrolyzed, breaking down the molecule into 1- or 3-monoheptadecanoin-d5 (a monoacylglycerol) and heptadecanoic acid (a free fatty acid). This can be catalyzed by exposure to water (moisture) or acidic/basic conditions.

  • Oxidation: While saturated fatty acid chains like heptadecanoic acid are much less susceptible to oxidation than unsaturated ones, oxidation can still occur over long periods or under harsh conditions (e.g., exposure to strong oxidizing agents, high heat, or UV light).

Biologically, diacylglycerols are intermediates in many metabolic pathways and can be metabolized by enzymes like lipases.[5][6][7] This is typically not a concern during chemical storage but is relevant in biological experiments.

Q5: How can I minimize the risk of degradation?

A5: To minimize degradation:

  • Proper Storage: Store at -20°C in a tightly sealed glass vial with a Teflon-lined cap.

  • Inert Atmosphere: For maximum stability, overlay the solvent with an inert gas like argon or nitrogen before sealing the vial.[3][8]

  • Aliquot: Prepare single-use aliquots to avoid repeated freeze-thaw cycles and contamination of the main stock.

  • Proper Handling: Allow the vial to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold surface.[1][3]

  • Use High-Purity Solvents: Use fresh, high-purity, stabilized solvents.

Troubleshooting Guide

Issue Possible Cause(s) Recommended Action(s)
Inconsistent results or loss of signal in mass spectrometry. 1. Degradation of the standard: The 1,3-17:0 DG-d5 may have hydrolyzed due to improper storage (e.g., exposure to moisture, incorrect temperature).2. Incomplete solubilization: The standard may not be fully dissolved in the solvent.3. Repeated freeze-thaw cycles: This can lead to degradation and solvent evaporation, changing the concentration.1. Verify storage conditions: Ensure the standard has been stored at -20°C in a proper container.2. Prepare a fresh dilution: Use a new aliquot of the standard to prepare a fresh working solution.3. Check for degradation products: Analyze the standard using LC-MS to look for the presence of monoacylglycerol and free fatty acid peaks.4. Ensure complete dissolution: Gently warm the solution or sonicate briefly to ensure the lipid is fully dissolved.
Appearance of unexpected peaks in chromatogram corresponding to monoacylglycerol or free fatty acid. Hydrolysis of the diacylglycerol standard. This is the most likely cause, resulting from exposure to water, or acidic or basic conditions.1. Review handling procedures: Ensure vials are warmed to room temperature before opening.2. Check solvent quality: Use fresh, high-purity solvents. Old or improperly stored solvents can accumulate water or acidic impurities.3. Prepare fresh standard: Discard the suspect stock and prepare a new one from a fresh vial of the powder.
The standard appears gummy or oily upon opening the powder vial. Moisture absorption: This occurs if the vial was opened while still cold, causing atmospheric water to condense on the powder.1. Immediately dissolve in solvent: Dissolve the entire contents of the vial in a suitable organic solvent to prevent further hydrolysis.2. Dry the solution: If a significant amount of water is suspected, the organic solution can be dried over anhydrous sodium sulfate before transferring to a clean, dry storage vial.3. Future prevention: Always allow the vial to reach room temperature before opening.[1]

Quantitative Data on Stability

Due to the limited availability of public, long-term stability data for 1,3-17:0 DG-d5, the following tables are illustrative examples based on general principles of lipid stability. Actual degradation rates should be determined experimentally.

Table 1: Illustrative Example of 1,3-17:0 DG-d5 Purity (%) Over 12 Months in Chloroform at Different Temperatures

Storage Temperature0 Months3 Months6 Months12 Months
-80°C >99%>99%>99%>99%
-20°C >99%>99%98.5%97%
4°C >99%97%94%88%
25°C (Room Temp) >99%92%85%70%

Table 2: Illustrative Example of the Effect of Solvent on Purity (%) of 1,3-17:0 DG-d5 Stored at -20°C for 12 Months

SolventPurity (%)Primary Degradation Product
Chloroform (stabilized with amylene) 97%1-monoheptadecanoin-d5, Heptadecanoic acid
Ethanol 96.5%1-monoheptadecanoin-d5, Heptadecanoic acid
Acetonitrile 97.5%1-monoheptadecanoin-d5, Heptadecanoic acid

Experimental Protocols

Protocol 1: Stability-Indicating LC-MS Method for 1,3-17:0 DG-d5

This protocol outlines a method to assess the stability of 1,3-17:0 DG-d5 and quantify its primary degradation products.

1. Materials and Reagents:

  • 1,3-17:0 DG-d5 standard

  • 1-monoheptadecanoin and heptadecanoic acid (for peak identification)

  • HPLC-grade water, acetonitrile, isopropanol, and methanol

  • Formic acid and ammonium formate (for mobile phase)

  • LC-MS system (e.g., Q-TOF or Triple Quadrupole)

  • C18 reversed-phase HPLC column (e.g., 2.1 x 100 mm, 1.8 µm)

2. Standard and Sample Preparation:

  • Prepare a 1 mg/mL stock solution of 1,3-17:0 DG-d5 in stabilized chloroform or another suitable solvent.

  • Create working solutions by diluting the stock solution in the mobile phase or a compatible solvent mixture (e.g., isopropanol:acetonitrile 1:1).

  • For forced degradation studies, subject the stock solution to stress conditions (see Protocol 2) and then dilute for analysis.

3. LC-MS Conditions:

  • Column: C18 reversed-phase column

  • Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate and 0.1% Formic Acid

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: Ramp to 100% B

    • 15-20 min: Hold at 100% B

    • 20.1-25 min: Return to 30% B (re-equilibration)

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • MS Detection:

    • Mode: Positive Electrospray Ionization (ESI+)

    • Scan Range: m/z 100-1000

    • Monitoring: Monitor for the [M+NH₄]⁺ adduct of 1,3-17:0 DG-d5 and its potential degradation products (monoacylglycerol and free fatty acid).

4. Data Analysis:

  • Integrate the peak area of 1,3-17:0 DG-d5 and any new peaks that appear in the stressed samples.

  • Calculate the percentage degradation by comparing the peak area of the parent compound in stressed vs. unstressed samples.

  • Identify degradation products by comparing retention times and mass spectra with authentic standards of the potential degradants.

Protocol 2: Forced Degradation Study

This protocol is designed to intentionally degrade the sample to identify potential degradation products and pathways, as recommended by ICH guidelines.[7][9]

1. Sample Preparation:

  • Prepare aliquots of a 1,3-17:0 DG-d5 solution (e.g., 1 mg/mL in acetonitrile or another appropriate solvent).

2. Stress Conditions (apply separately to different aliquots):

  • Acid Hydrolysis: Add 0.1 M HCl to the sample aliquot. Incubate at 60°C for 24 hours. Neutralize with an equivalent amount of 0.1 M NaOH before analysis.

  • Base Hydrolysis: Add 0.1 M NaOH to the sample aliquot. Incubate at room temperature for 8 hours. Neutralize with an equivalent amount of 0.1 M HCl before analysis.

  • Oxidative Degradation: Add 3% hydrogen peroxide (H₂O₂) to the sample aliquot. Incubate at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Store an aliquot of the solution at 80°C for 72 hours. Also, store an aliquot of the solid powder at 80°C.

  • Photolytic Degradation: Expose an aliquot to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

3. Analysis:

  • After the specified time, dilute the stressed samples to an appropriate concentration and analyze using the LC-MS method described in Protocol 1.

  • Analyze an unstressed "control" sample for comparison.

  • Aim for 5-20% degradation, as this is typically sufficient to demonstrate the stability-indicating nature of the analytical method.[7]

Visualizations

experimental_workflow cluster_prep Preparation cluster_stability Stability Testing start Receive 1,3-17:0 DG-d5 (Powder) dissolve Dissolve in High-Purity Organic Solvent start->dissolve aliquot Create Single-Use Aliquots in Glass Vials dissolve->aliquot store Store at -20°C under Inert Gas aliquot->store retrieve Retrieve Aliquot store->retrieve warm Warm to Room Temp Before Opening retrieve->warm prepare_sample Prepare Working Solution warm->prepare_sample analyze Analyze via LC-MS (Time Point Zero) prepare_sample->analyze store_conditions Store Aliquots under Test Conditions (-20°C, 4°C, 25°C) prepare_sample->store_conditions data Compare Data & Calculate Degradation analyze_tp Analyze at Subsequent Time Points (e.g., 1, 3, 6, 12 mo) store_conditions->analyze_tp analyze_tp->data

Caption: Recommended workflow for storage and stability testing of 1,3-17:0 DG-d5.

degradation_pathway cluster_hydrolysis Hydrolysis Pathway cluster_oxidation Oxidation Pathway parent 1,3-17:0 DG-d5 (Diacylglycerol) mag 1-Monoheptadecanoin-d5 (Monoacylglycerol) parent->mag + H₂O (Moisture, Acid/Base) fa Heptadecanoic Acid (Free Fatty Acid) parent->fa + H₂O (Moisture, Acid/Base) ox_products Oxidized Products (e.g., aldehydes, ketones) parent->ox_products + O₂ (Heat, Light, Oxidizing Agents)

References

Optimization

Technical Support Center: Addressing Matrix Effects with 1,3-17:0 DG-d5

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for addressing matrix effects in mass spectrometry-ba...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for addressing matrix effects in mass spectrometry-based lipid analysis using the internal standard 1,3-diheptadecanoyl-glycerol-d5 (1,3-17:0 DG-d5).

Frequently Asked Questions (FAQs)

Q1: What is the matrix effect in LC-MS analysis and why is it a concern for lipidomics?

In liquid chromatography-mass spectrometry (LC-MS), the "matrix effect" refers to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[1] This can lead to either suppression or enhancement of the analyte's signal, compromising the accuracy, precision, and sensitivity of quantitative analysis.[1][2][3] In the field of lipidomics, complex biological samples introduce a wide variety of molecules like salts, proteins, and other lipids that can interfere with the ionization of the target lipid analytes. Phospholipids are a major contributor to matrix effects, especially in electrospray ionization (ESI).[1][2]

Q2: How does 1,3-17:0 DG-d5 help in addressing matrix effects?

1,3-17:0 DG-d5 is a deuterated stable isotope-labeled internal standard.[4][5] The key principle behind using a stable isotope-labeled internal standard is that it is chemically identical to the analyte of interest, but has a different mass due to the presence of heavy isotopes (in this case, deuterium).[6][7] When spiked into a sample at a known concentration early in the sample preparation process, 1,3-17:0 DG-d5 experiences the same matrix effects (ion suppression or enhancement) and extraction inefficiencies as the endogenous diglycerides being quantified.[8][9] By measuring the ratio of the analyte signal to the internal standard signal, the variability introduced by the matrix effect can be normalized, leading to more accurate and precise quantification.

Q3: When should I add the 1,3-17:0 DG-d5 internal standard to my samples?

The internal standard should be added as early as possible in the sample preparation workflow.[10][11] For cellular or tissue samples, this means adding it to the homogenization or extraction solvent. This ensures that the internal standard accounts for analyte losses during all subsequent steps, including extraction, evaporation, and reconstitution.

Troubleshooting Guide

Issue 1: High variability in analyte signal across replicate injections.

Possible Cause Troubleshooting Step Expected Outcome
Significant Matrix Effect 1. Assess Matrix Effect: Perform a post-extraction spike experiment (see Experimental Protocols).2. Sample Dilution: Dilute the sample extract to reduce the concentration of interfering matrix components.[1][2]3. Optimize Chromatography: Modify the LC gradient to better separate the analyte from co-eluting matrix components.[1]Reduced signal variability and more consistent quantification.
Inconsistent Sample Preparation Review your sample preparation protocol for any steps that could introduce variability. Ensure consistent vortexing, incubation times, and solvent volumes.Improved precision and accuracy of results.
Instrument Instability Check the stability of the mass spectrometer by monitoring the signal of a standard solution over time.Consistent signal intensity for the standard.

Issue 2: Poor signal intensity or complete signal loss for the analyte.

Possible Cause Troubleshooting Step Expected Outcome
Severe Ion Suppression 1. Post-Column Infusion: Use this method to identify regions of severe ion suppression in your chromatogram (see Experimental Protocols).2. Improve Sample Cleanup: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[1]3. Change Ionization Source: If available, switch between ESI and atmospheric pressure chemical ionization (APCI) to see if suppression is reduced.Enhanced signal intensity and improved limit of detection.
Analyte Degradation Ensure samples are processed and stored under appropriate conditions to prevent degradation (e.g., on ice, under inert gas).[12]Preservation of the analyte and a more accurate representation of its concentration.
Incorrect MS Parameters Optimize mass spectrometer parameters (e.g., capillary voltage, gas flow rates, temperature) for your specific analyte and internal standard.Increased signal response for both the analyte and internal standard.

Experimental Protocols

Protocol 1: Lipid Extraction with 1,3-17:0 DG-d5 Internal Standard

This protocol is a general guideline for lipid extraction from biological samples using a modified Bligh-Dyer method.

Materials:

  • Biological sample (e.g., cell pellet, tissue homogenate)

  • 1,3-17:0 DG-d5 internal standard solution (in a suitable organic solvent)

  • Chloroform

  • Methanol

  • LC-MS grade water

  • Centrifuge tubes

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

Procedure:

  • Sample Preparation: Homogenize tissue samples or resuspend cell pellets in a known volume of PBS.

  • Internal Standard Spiking: To 100 µL of your sample homogenate, add a known amount of 1,3-17:0 DG-d5 internal standard solution. The amount should be chosen to be within the linear range of the instrument's detector.

  • Solvent Addition: Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture.

  • Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

  • Phase Separation: Add 125 µL of chloroform and vortex for 30 seconds. Then, add 125 µL of water and vortex again for 30 seconds.

  • Centrifugation: Centrifuge the sample at 2000 x g for 10 minutes to separate the aqueous and organic layers.

  • Organic Layer Collection: Carefully collect the lower organic layer, which contains the lipids, into a clean tube.

  • Drying: Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in a known volume of a solvent compatible with your LC-MS system (e.g., 9:1 methanol:chloroform).

Protocol 2: Assessment of Matrix Effects using Post-Extraction Spike

This method quantifies the extent of ion suppression or enhancement.

Procedure:

  • Prepare Three Sample Sets:

    • Set A (Neat Standard): Spike the 1,3-17:0 DG-d5 internal standard into the reconstitution solvent at the same final concentration as in your samples.

    • Set B (Blank Matrix Extract): Extract a blank matrix (a sample that does not contain the analyte of interest but is otherwise identical to your study samples) using the same extraction protocol.

    • Set C (Post-Spiked Matrix): After extracting the blank matrix (Set B), spike the 1,3-17:0 DG-d5 internal standard into the dried extract before reconstitution, at the same final concentration as in Set A.

  • LC-MS Analysis: Analyze all three sets of samples by LC-MS.

  • Calculate Matrix Effect:

    • Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100%

    • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Quantitative Data Summary

The following table provides a hypothetical example of data obtained from a matrix effect assessment experiment.

Sample SetDescriptionMean Peak Area of 1,3-17:0 DG-d5 (n=3)% Matrix Effect
ANeat Standard1,500,000N/A
CPost-Spiked Matrix975,00065%

Interpretation: In this example, the matrix effect is 65%, indicating a 35% ion suppression.

Visualizations

MatrixEffectWorkflow cluster_SamplePrep Sample Preparation cluster_Analysis LC-MS Analysis cluster_Quantification Quantification Sample Biological Sample Spike Spike with 1,3-17:0 DG-d5 Sample->Spike Extraction Lipid Extraction Spike->Extraction Drydown Dry Down Extraction->Drydown Reconstitution Reconstitute Drydown->Reconstitution LCMS LC-MS/MS Analysis Reconstitution->LCMS Data Data Acquisition (Analyte & IS) LCMS->Data Ratio Calculate Peak Area Ratio (Analyte / IS) Data->Ratio Concentration Determine Analyte Concentration Ratio->Concentration

Caption: Workflow for quantitative lipid analysis using an internal standard.

TroubleshootingMatrixEffects Start Inconsistent or Low Signal Intensity AssessME Assess Matrix Effect (Post-Extraction Spike) Start->AssessME SignificantME Matrix Effect >20%? AssessME->SignificantME Dilute Dilute Sample SignificantME->Dilute Yes CheckProtocol Review Sample Prep Protocol SignificantME->CheckProtocol No OptimizeLC Optimize Chromatography Dilute->OptimizeLC ImproveCleanup Improve Sample Cleanup (e.g., SPE) OptimizeLC->ImproveCleanup End Accurate Quantification ImproveCleanup->End Consistent Protocol Consistent? CheckProtocol->Consistent RefineProtocol Refine Protocol Consistent->RefineProtocol No CheckInstrument Check Instrument Stability Consistent->CheckInstrument Yes RefineProtocol->End CheckInstrument->End

Caption: A troubleshooting decision tree for addressing matrix effects.

References

Troubleshooting

Technical Support Center: Optimizing Chromatography for Diacylglycerol Separation

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation o...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation of diacylglycerols (DAGs).

Frequently Asked Questions (FAQs)

Q1: What are the most common chromatographic techniques for separating diacylglycerols?

The primary techniques for DAG separation are Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Gas Chromatography (GC).[1] HPLC is often favored for its versatility, allowing for normal-phase, reversed-phase, and silver ion modes.[2] Reversed-phase HPLC (RP-HPLC) is particularly popular for its ability to separate multiple lipid species.[3] TLC is a cost-effective and rapid method, often used for checking sample purity or for preparative separations.[2][4] GC is also a powerful technique, but typically requires derivatization of the DAGs to improve their volatility.[1]

Q2: How do I choose the right stationary phase for my DAG separation?

The choice of stationary phase is critical and depends on the specific DAG isomers you are trying to separate and the chromatographic technique employed.

  • For HPLC:

    • Reversed-Phase (RP): C18 columns are widely used and effective for separating DAGs based on their equivalent carbon number (ECN).[1][5] For more complex separations, C30 columns may be more suitable.[3]

    • Normal-Phase (NP): Unbound silica-based columns are common.[3] Chiral stationary phases are necessary for separating enantiomers (sn-1,2- vs. sn-2,3-DAGs).[6][7]

    • Silver Ion Chromatography: Silica gel impregnated with silver nitrate can be used to separate DAGs based on the number and geometry of double bonds in their fatty acyl chains.[8][9]

  • For TLC:

    • Silica gel is the most common stationary phase for adsorption chromatography, separating different lipid classes.[2]

    • Reversed-phase TLC plates (e.g., C18) are also available.[10]

  • For GC:

    • Fused silica columns are a common choice for the stationary phase.[1]

Q3: What are typical mobile phases used for DAG separation?

The mobile phase composition significantly impacts the separation.

  • For RP-HPLC: Gradient elution with solvent systems like water-acetonitrile-isopropanol is frequently used.[3] Other common solvent combinations include acetone/acetonitrile and 2-propanol/acetonitrile.[1][8] An isocratic system of 100% acetonitrile has also been reported.[11]

  • For NP-HPLC: A mixture of hexane, ethylene dichloride, and ethanol is an example of a mobile phase used with a chiral stationary phase.[6]

  • For TLC: Mobile phases typically consist of a nonpolar solvent like hexane mixed with a more polar solvent such as diethyl ether, often with a small amount of formic or acetic acid to ensure proper migration of free fatty acids.[2][10]

  • For GC: An inert carrier gas, such as helium or nitrogen, serves as the mobile phase.[1]

Troubleshooting Guides

This section addresses specific issues that may arise during your chromatography experiments in a question-and-answer format.

High-Performance Liquid Chromatography (HPLC)

Q: Why am I seeing poor resolution or co-elution of my DAG isomers?

A: Poor resolution is a common challenge, especially with structurally similar isomers.[5]

  • Problem: Inadequate separation between peaks.

  • Possible Causes & Solutions:

    • Suboptimal Stationary Phase: The column may not be suitable for your specific separation.

      • Solution: For complex mixtures, consider using a C18 column or even connecting multiple columns in series.[5] For isomers differing in double bond positions, a silver-ion HPLC (Ag-HPLC) column may be necessary.[5] Chiral phase chromatography is required for enantiomer separation.[5]

    • Incorrect Mobile Phase Composition: The mobile phase directly influences selectivity.

      • Solution: Adjust the proportions of your solvents. Modifiers like acetone or isopropanol can improve solubility and separation.[5] Employing a gradient elution is a standard technique for complex mixtures.[5]

    • Column Temperature: Temperature affects separation efficiency.

      • Solution: In reversed-phase HPLC, lower temperatures often lead to better separation, but be mindful of increased backpressure and potential sample solubility issues.[5] The optimal temperature may need to be determined empirically.[5]

Q: My peaks are tailing. What could be the cause?

A: Peak tailing can result from interactions between the analyte and the stationary phase or system components.

  • Problem: Asymmetrical peaks with a "tail."

  • Possible Causes & Solutions:

    • Interaction with Stainless Steel: Terminal phosphate groups in some lipid classes can interact with the stainless steel components of the HPLC system.

      • Solution: Add phosphoric acid to your samples or replace stainless steel tubing with PEEK material.[3]

    • Secondary Interactions with Silica: Residual silanol groups on the silica-based stationary phase can interact with polar analytes.

      • Solution: Consider changing the buffer pH or strength in your mobile phase. Adding a stronger organic solvent like acetonitrile or methanol might also help.[12]

Thin-Layer Chromatography (TLC)

Q: My lipid spots are not separating and appear as one large blob. What went wrong?

A: This is a frequent issue that can stem from several factors.[13]

  • Problem: Lack of separation between different lipid classes.

  • Possible Causes & Solutions:

    • Sample Overloading: Applying too much sample to the TLC plate is a primary cause.[13]

      • Solution: Dilute your sample and apply a smaller volume.

    • Incorrect Solvent System Polarity: The polarity of your mobile phase may be inappropriate.

      • Solution: If the spots move with the solvent front, the solvent system is too polar.[13] If the spots remain at the origin, it is not polar enough.[13] Adjust the solvent ratio accordingly.

Q: Why are my lipid spots streaking up the TLC plate?

A: Streaking can be caused by several factors related to the sample and its application.[13]

  • Problem: Elongated or "streaky" spots instead of compact circles.

  • Possible Causes & Solutions:

    • Sample Too Concentrated: Similar to the blob issue, an overly concentrated sample can cause streaking.[13]

      • Solution: Dilute the sample before application.[14]

    • Acidic or Basic Compounds: If your compound is acidic or basic, it can interact with the silica gel.[13]

      • Solution: Add a small amount of acid (e.g., acetic or formic acid) or base (e.g., triethylamine) to the mobile phase to neutralize the compound.[10]

    • Large Initial Spot: Applying the sample as a large spot can lead to streaking.[13]

      • Solution: Apply the sample as a small, concentrated spot.

Q: My Rf (retention factor) values are inconsistent. Why is this happening?

A: Inconsistent Rf values point to variations in the experimental conditions.[13]

  • Problem: The distance traveled by the standards relative to the solvent front is not reproducible.

  • Possible Causes & Solutions:

    • Improperly Sealed TLC Chamber: Solvent evaporation can change the mobile phase polarity.[13]

      • Solution: Ensure the TLC chamber is tightly sealed during development.

    • Unsaturated Chamber Atmosphere: An unsaturated chamber can lead to inconsistent results.[13]

      • Solution: Line the inside of the chamber with filter paper saturated with the mobile phase to ensure the atmosphere is saturated with solvent vapor.[13]

    • Environmental Factors: Variations in temperature and humidity can impact Rf values.[13]

      • Solution: Perform your experiments in a controlled environment.

Gas Chromatography (GC)

Q: I'm having trouble getting good quantitative results for my DAGs using GC. Why?

A: Quantitative accuracy in high-temperature GC for lipids can be challenging.

  • Problem: Inaccurate quantification of DAG species.

  • Possible Causes & Solutions:

    • Sample Discrimination during Injection: DAGs have high molecular weights and are not easily volatilized, which can lead to discrimination at the injection port.[15]

      • Solution: The injection procedure is critical. Ensure your method is optimized for high-molecular-weight analytes.

    • Analyte Decomposition: The high temperatures required for GC can cause some DAGs to decompose.[15]

      • Solution: Use the lowest possible temperatures for the injector, column, and detector that still allow for good chromatography.

    • Non-linear Detector Response: The response of the flame ionization detector (FID) may not be linear for all DAG species.[15]

      • Solution: It is crucial to check response factors for your specific analytes using standards.[15]

Experimental Protocols & Data

Table 1: Example HPLC Conditions for DAG Separation
ParameterRP-HPLC for Positional Isomers[11]NP-HPLC for Enantiomers[6]UHPLC-MS/MS for Quantification[16]
Column Not specifiedN-(R)-1-(alpha-naphthyl)ethylaminocarbonyl-(S)-valine bonded to silicaWaters Acquity BEH C18 (1.7 µm, 2.1 mm × 150 mm)
Mobile Phase Isocratic: 100% acetonitrileIsocratic: Hexane/ethylene dichloride/ethanolGradient: A: 40% water/60% MeOH with 5 mM ammonium acetate; B: 90% isopropanol/10% acetonitrile with 0.1% formic acid
Flow Rate Not specifiedNot specified0.2 mL/min
Detection UV at 205 nmUVMass Spectrometry
Temperature Not specifiedNot specified55°C
Table 2: Example TLC Conditions for Lipid Class Separation
ParameterMethod 1[2]Method 2[13]
Stationary Phase Silica GelSilica Gel
Mobile Phase Hexane and Diethyl Ether with Formic AcidHeptane:Isopropyl Ether:Acetic Acid (60:40:3, v/v/v)
Detection Not specifiedStaining (e.g., iodine vapor)
Detailed Methodologies

Protocol 1: RP-HPLC for Separation of 1,2(2,3)- and 1,3-Positional Isomers of DAGs [11]

  • Sample Preparation: Dissolve the vegetable oil-derived DAG sample in a suitable solvent.

  • Chromatographic System: Utilize an HPLC system equipped with a UV detector.

  • Column: A reversed-phase column (e.g., C18) is typically used.

  • Mobile Phase: Use 100% acetonitrile as the mobile phase in an isocratic elution.

  • Detection: Monitor the eluent at 205 nm.

  • Analysis: Identify and quantify DAG isomers based on the retention times of standards.

Protocol 2: Derivatization and GC Analysis of DAGs [1]

  • Derivatization: To improve volatility, derivatize the DAGs. Common derivatizing agents include BSTFA, TMS ether, and propionic anhydride.

  • Gas Chromatograph: Use a GC system with a flame ionization detector (FID).

  • Column: A fused silica column is a common choice for the stationary phase.

  • Carrier Gas: Use an inert gas like helium or nitrogen as the mobile phase.

  • Injection: Inject the derivatized sample into the GC.

  • Separation: The separation is based on the equivalent carbon number (ECN), with smaller ECN molecules eluting first.

  • Detection: Detect the separated compounds using the FID.

Visualizations

logical_relationship_TLC_troubleshooting cluster_problem Observed Problem cluster_cause Potential Cause cluster_solution Recommended Solution Poor Separation Poor Separation Sample Overload Sample Overload Poor Separation->Sample Overload Wrong Polarity Wrong Polarity Poor Separation->Wrong Polarity Streaking Spots Streaking Spots Concentrated Sample Concentrated Sample Streaking Spots->Concentrated Sample Reactive Sample Reactive Sample Streaking Spots->Reactive Sample Inconsistent Rf Inconsistent Rf Evaporation Evaporation Inconsistent Rf->Evaporation Unsaturated Chamber Unsaturated Chamber Inconsistent Rf->Unsaturated Chamber Dilute Sample Dilute Sample Sample Overload->Dilute Sample Adjust Solvent Ratio Adjust Solvent Ratio Wrong Polarity->Adjust Solvent Ratio Concentrated Sample->Dilute Sample Add Acid/Base to Mobile Phase Add Acid/Base to Mobile Phase Reactive Sample->Add Acid/Base to Mobile Phase Seal Chamber Seal Chamber Evaporation->Seal Chamber Use Saturated Chamber Use Saturated Chamber Unsaturated Chamber->Use Saturated Chamber

A troubleshooting guide for common TLC issues.

experimental_workflow_hplc start Start: Sample Preparation hplc_system HPLC System Preparation (Column, Mobile Phase, Detector) start->hplc_system injection Sample Injection hplc_system->injection separation Chromatographic Separation (Isocratic or Gradient Elution) injection->separation detection Detection (UV, MS, etc.) separation->detection analysis Data Analysis (Peak Integration, Quantification) detection->analysis troubleshoot Troubleshooting? analysis->troubleshoot end End: Report Results troubleshoot->hplc_system Adjust Parameters troubleshoot->end Results OK

A general workflow for HPLC analysis of diacylglycerols.

References

Optimization

Technical Support Center: Troubleshooting Poor Recovery of 1,3-17:0 DG-d5

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common iss...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the experimental use of 1,3-17:0 DG-d5, a deuterated diacylglycerol internal standard.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-17:0 DG-d5 and what is its primary application?

1,3-17:0 DG-d5, or 1,3-diheptadecanoyl-d5-glycerol, is a high-purity, deuterated diacylglycerol. Its primary application is as an internal standard in mass spectrometry-based lipidomics experiments for the accurate quantification of diacylglycerol (DG) species in various biological samples. The five deuterium atoms on the glycerol backbone allow it to be distinguished from endogenous, non-deuterated DGs.

Q2: What are the physical and chemical properties of 1,3-17:0 DG-d5?

PropertyValue
Chemical Name 1,3-diheptadecanoyl-d5-glycerol
Molecular Formula C₃₇H₆₇D₅O₅
Molecular Weight 602.00 g/mol
Appearance White to off-white solid
Storage (Powder) -20°C for up to 3 years
Storage (In Solvent) -80°C for up to 6 months; -20°C for up to 1 month

Q3: Why is an internal standard like 1,3-17:0 DG-d5 crucial in lipidomics?

Internal standards are essential for accurate quantification in mass spectrometry.[1] They are added to samples at a known concentration before sample preparation and analysis. By comparing the signal of the analyte to the signal of the internal standard, variations introduced during sample extraction, processing, and analysis can be normalized, leading to more accurate and reproducible results.

Q4: What are the most common reasons for poor recovery of 1,3-17:0 DG-d5?

Poor recovery of 1,3-17:0 DG-d5 can stem from several factors, including:

  • Suboptimal Extraction Method: The choice of extraction solvent and protocol significantly impacts recovery.

  • Analyte Degradation: The stability of the deuterated standard can be compromised by factors like pH and temperature.[2]

  • Adsorption to Surfaces: Due to its hydrophobic nature, the molecule can adsorb to plasticware and glassware.[3]

  • Matrix Effects: Components in the sample matrix can interfere with the ionization of the standard in the mass spectrometer, leading to signal suppression or enhancement.[4]

  • Acyl Migration: Under certain conditions, the acyl chains can migrate from the sn-1 and sn-3 positions to the sn-2 position, forming 1,2-DG-d5. This isomerization can affect quantification if the response of the isomer in the mass spectrometer is different.[5][6]

Troubleshooting Guides

Issue 1: Low Recovery of 1,3-17:0 DG-d5 After Lipid Extraction

If you are experiencing low signal intensity for 1,3-17:0 DG-d5 after performing a lipid extraction, consider the following troubleshooting steps:

Troubleshooting Workflow

cluster_extraction Extraction Issues cluster_degradation Degradation/Adsorption Issues cluster_ms Mass Spectrometry Issues A Low Recovery Observed B Review Extraction Protocol A->B F Issue Persists C Optimize Solvent System B->C Check solvent polarity and sample-to-solvent ratio D Consider Alternative Method (e.g., MTBE) C->D If recovery is still low E Recovery Improved C->E D->E G Investigate Analyte Stability F->G L Assess Matrix Effects H Check Sample pH and Temperature G->H I Evaluate Labware G->I K Recovery Improved H->K J Use Low-Binding Tubes and Minimize Transfers I->J J->K M Perform Post-Column Infusion N Modify Chromatography O Recovery Improved

Caption: Troubleshooting workflow for poor 1,3-17:0 DG-d5 recovery.

1. Review and Optimize Your Extraction Protocol:

  • Solvent Polarity: Diacylglycerols are neutral lipids and require a solvent system that can efficiently extract them from the biological matrix. For highly hydrophobic molecules like 1,3-17:0 DG, a higher proportion of a nonpolar solvent in your extraction mixture may be necessary.[3]

  • Sample-to-Solvent Ratio: Ensure that the volume of the extraction solvent is sufficient to fully extract the lipids from your sample. A low solvent volume can lead to incomplete extraction.

  • Homogenization: Thorough homogenization of the sample in the extraction solvent is critical to ensure that the solvent has access to all the lipids in the sample.

2. Consider Alternative Extraction Methods:

The most common lipid extraction methods are the Folch, Bligh and Dyer, and methyl-tert-butyl ether (MTBE) methods. The choice of method can significantly impact the recovery of different lipid classes.

Extraction MethodPrincipleAdvantagesDisadvantages
Folch A two-step extraction using a chloroform:methanol (2:1) mixture, followed by a wash with a salt solution to remove non-lipid contaminants.[7]Considered a "gold standard" for lipid extraction and is effective for a broad range of lipids.Uses chloroform, which is toxic and requires careful handling. Can be time-consuming.
Bligh and Dyer A single-phase extraction using a chloroform:methanol:water mixture that is then partitioned into two phases.Faster than the Folch method and uses less solvent.May result in lower recovery of nonpolar lipids in samples with high lipid content.[7][8]
MTBE Uses methyl-tert-butyl ether as the extraction solvent.Less toxic than chloroform. The lipid-containing organic phase is the upper layer, which is easier to collect.[3]May have different selectivity for certain lipid classes compared to chloroform-based methods.

3. Evaluate for Analyte Degradation:

  • pH: The pH of your sample and extraction solvents can influence the stability of the ester bonds in the diacylglycerol. While there is limited specific data on the pH stability of 1,3-17:0 DG-d5, it is generally advisable to maintain a neutral pH during extraction unless a specific protocol calls for acidic or basic conditions.

  • Temperature: Avoid high temperatures during sample processing, as this can potentially lead to degradation of the analyte.[2] Perform extractions on ice or at room temperature as specified in validated protocols.

4. Minimize Adsorption to Surfaces:

  • Labware Material: Long-chain, hydrophobic molecules like diacylglycerols can adsorb to the surfaces of plasticware, such as polypropylene tubes and pipette tips.[3][9] This can lead to significant loss of the internal standard.

  • Mitigation Strategies:

    • Use low-retention or protein-lo-bind polypropylene tubes and pipette tips.[9]

    • Consider using glass vials for sample storage and extraction.

    • Minimize the number of transfer steps to reduce surface contact.

Issue 2: Inconsistent Recovery or High Variability

High variability in the recovery of 1,3-17:0 DG-d5 across samples can lead to poor precision in your quantitative results.

Troubleshooting Workflow

cluster_variability Variability Issues A High Variability Observed B Assess Matrix Effects A->B C Check for Acyl Migration A->C D Review Pipetting and Sample Handling A->D E Consistent Results Achieved B->E C->E D->E F Issue Persists

Caption: Troubleshooting high variability in 1,3-17:0 DG-d5 recovery.

1. Investigate Matrix Effects:

  • Definition: Matrix effects occur when other molecules in the sample co-elute with the analyte and interfere with its ionization in the mass spectrometer, leading to either ion suppression or enhancement.[4]

  • Assessment: To determine if matrix effects are impacting your results, you can perform a post-column infusion experiment. This involves infusing a constant flow of your internal standard into the mass spectrometer while injecting a blank, extracted sample. A dip or rise in the signal at the retention time of your analyte indicates ion suppression or enhancement, respectively.

  • Mitigation:

    • Chromatographic Separation: Optimize your liquid chromatography method to separate the analyte from the interfering matrix components.

    • Sample Cleanup: Incorporate a solid-phase extraction (SPE) step to remove interfering substances before LC-MS analysis.

2. Consider Acyl Migration:

  • Mechanism: During extraction and storage, particularly in the presence of methanol, the acyl chains of 1,3-diacylglycerols can migrate to the sn-2 position, forming the 1,2- and 2,3-diacylglycerol isomers.[5][6]

  • Impact: If the mass spectrometer response for the 1,2-isomer is different from the 1,3-isomer, this can lead to inaccurate quantification.

  • Mitigation:

    • Minimize the time samples spend in methanol-containing solvents.

    • Keep samples cold during processing.

    • If possible, use an analytical method that can chromatographically separate the 1,2- and 1,3-isomers.

3. Ensure Consistent Sample Handling:

  • Pipetting: Inaccurate or inconsistent pipetting of the internal standard or sample can be a significant source of variability. Ensure your pipettes are calibrated and use proper pipetting technique.

  • Vortexing and Centrifugation: Ensure that all samples are vortexed and centrifuged for the same amount of time and at the same speed to ensure consistent extraction and phase separation.

Experimental Protocols

Protocol 1: Modified Folch Lipid Extraction

This protocol is a widely used method for the extraction of total lipids from biological samples.

  • Homogenization: Homogenize the tissue sample in a 2:1 (v/v) mixture of chloroform:methanol to a final volume that is 20 times the volume of the tissue sample (e.g., 1 g of tissue in 20 mL of solvent).

  • Agitation: Agitate the homogenate for 15-20 minutes at room temperature.

  • Separation: Centrifuge the homogenate to pellet the solid material and collect the supernatant.

  • Washing: Add 0.2 volumes of 0.9% NaCl solution to the supernatant, vortex briefly, and centrifuge to separate the phases.

  • Collection: Carefully collect the lower organic phase, which contains the lipids.

  • Drying: Dry the collected organic phase under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

Protocol 2: MTBE Lipid Extraction

This method is a safer alternative to chloroform-based extractions.

  • Initial Extraction: To your sample, add methanol followed by MTBE. Vortex the mixture.

  • Phase Separation: Add water to induce phase separation. Vortex and then centrifuge the sample.

  • Collection: The upper organic phase contains the lipids. Carefully collect this layer.

  • Drying: Dry the collected organic phase under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

Protocol 3: Bligh and Dyer Lipid Extraction

This is a rapid lipid extraction method suitable for samples with high water content.

  • Extraction: To a sample containing 1 mL of water, add 3.75 mL of a 1:2 (v/v) mixture of chloroform:methanol. Vortex for 10-15 minutes.

  • Phase Separation: Add 1.25 mL of chloroform, vortex for 1 minute, then add 1.25 mL of water and vortex for another minute. Centrifuge to separate the phases.

  • Collection: Collect the lower organic phase containing the lipids.

  • Drying: Dry the collected organic phase under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical flow of a typical lipidomics experiment, highlighting the critical points where recovery of the internal standard can be compromised.

cluster_workflow Lipidomics Experimental Workflow cluster_issues Potential Points of Poor Recovery A Sample Collection B Addition of 1,3-17:0 DG-d5 A->B C Lipid Extraction (Folch, MTBE, etc.) B->C D Sample Cleanup (e.g., SPE) C->D E LC-MS Analysis D->E F Data Analysis E->F G Adsorption to Labware G->B H Incomplete Extraction H->C I Analyte Degradation I->C J Matrix Effects (Ion Suppression/Enhancement) J->E

Caption: Key stages in a lipidomics workflow and potential sources of error.

References

Troubleshooting

Technical Support Center: Analysis of 1,3-17:0 DG-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1,3-17:0 DG-d5 as an internal standard in ma...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1,3-17:0 DG-d5 as an internal standard in mass spectrometry-based lipidomics.

I. Frequently Asked Questions (FAQs)

Q1: What is 1,3-17:0 DG-d5 and why is it used as an internal standard?

A1: 1,3-17:0 DG-d5 is a deuterated diacylglycerol (DG) standard. It is chemically identical to the endogenous lipid 1,3-diheptadecanoin, except that five hydrogen atoms on the glycerol backbone have been replaced with deuterium. This isotopic labeling makes it heavier than its natural counterpart, allowing it to be distinguished by a mass spectrometer. It is used as an internal standard to correct for variations in sample preparation and instrument response, enabling accurate quantification of diacylglycerols in biological samples.

Q2: What is ion suppression and how does it affect the analysis of 1,3-17:0 DG-d5?

A2: Ion suppression is a phenomenon in mass spectrometry where the ionization efficiency of a target analyte is reduced by the presence of co-eluting compounds from the sample matrix.[1] This leads to a decreased signal intensity. For 1,3-17:0 DG-d5, ion suppression can lead to an underestimation of its signal, which in turn affects the accuracy of the quantification of the target diacylglycerols. Common sources of ion suppression in lipidomics are salts, detergents, and, most notably, highly abundant phospholipids.[2]

Q3: Can the deuterium labeling in 1,3-17:0 DG-d5 cause analytical issues?

A3: Yes, while deuterated standards are the gold standard, they can sometimes present challenges. A common issue is a slight chromatographic shift, where the deuterated standard elutes slightly earlier or later than the non-deuterated analyte.[3] This "isotope effect" can lead to differential ion suppression if the analyte and standard elute into regions of the chromatogram with varying matrix effects, potentially compromising quantification.[4]

Q4: What are the primary sources of matrix effects when analyzing diacylglycerols?

A4: The primary sources of matrix effects in diacylglycerol analysis, particularly in biological samples like plasma or serum, are phospholipids.[5] Phospholipids are highly abundant and can co-elute with diacylglycerols, competing for ionization and causing significant ion suppression. Other endogenous lipids, salts, and proteins can also contribute to matrix effects.

II. Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during the analysis of 1,3-17:0 DG-d5.

Guide 1: Low or No Signal for 1,3-17:0 DG-d5

Problem: You are observing a weak or absent signal for your internal standard, 1,3-17:0 DG-d5.

Possible Causes & Troubleshooting Steps:

Possible Cause Troubleshooting Steps
Significant Ion Suppression 1. Assess Matrix Effects: Perform a post-column infusion experiment to identify regions of high ion suppression in your chromatogram. 2. Improve Sample Cleanup: Implement a more rigorous sample preparation method to remove interfering matrix components, especially phospholipids (see Section III: Experimental Protocols). 3. Dilute the Sample: A simple dilution of the sample can reduce the concentration of matrix components.
Incorrect MS Parameters 1. Optimize Source Conditions: Ensure that the ion source parameters (e.g., temperature, gas flows, voltage) are optimized for diacylglycerol analysis. 2. Check Mass Transitions: Verify the precursor and product ion m/z values for 1,3-17:0 DG-d5.
Degradation of the Standard 1. Check Storage Conditions: Ensure the standard is stored correctly (typically at -20°C or below). 2. Prepare Fresh Solutions: Prepare a fresh stock and working solution of the internal standard.
Guide 2: Poor Reproducibility of 1,3-17:0 DG-d5 Signal

Problem: The peak area or height of 1,3-17:0 DG-d5 is highly variable across replicate injections or different samples.

Possible Causes & Troubleshooting Steps:

Possible Cause Troubleshooting Steps
Variable Matrix Effects 1. Standardize Sample Preparation: Ensure your sample preparation protocol is consistent for all samples. 2. Evaluate Phospholipid Removal: Use a sample preparation method with robust phospholipid removal (see Table 1). Inconsistent removal can lead to variable ion suppression.
Chromatographic Issues 1. Check for Co-elution with Interfering Peaks: Analyze a blank matrix sample to identify any large, co-eluting peaks that might be causing variable suppression. 2. Optimize Gradient: A modified LC gradient may help separate the internal standard from the region of most significant ion suppression.
Carryover 1. Inject Blank Samples: Run blank injections after high-concentration samples to check for carryover. 2. Improve Wash Method: Optimize the needle and column wash steps in your LC method.
Guide 3: Chromatographic Shift Between 1,3-17:0 DG-d5 and Analyte

Problem: The retention time of 1,3-17:0 DG-d5 is different from the corresponding non-deuterated diacylglycerol.

Possible Causes & Troubleshooting Steps:

Possible Cause Troubleshooting Steps
Deuterium Isotope Effect 1. Confirm Co-elution Window: A small, consistent shift is often normal. Ensure that the integration window for both the analyte and internal standard is appropriate. 2. Method Optimization: Adjusting the mobile phase composition or temperature can sometimes minimize the shift.[3]
Differential Ion Suppression 1. Assess Matrix Effects Across the Peak: If the shift is significant, the analyte and standard may be experiencing different levels of ion suppression. This necessitates improved sample cleanup. 2. Consider a Different Internal Standard: If the issue persists and affects accuracy, a different internal standard that co-elutes more closely might be necessary.

III. Experimental Protocols & Data

A. Sample Preparation Strategies to Minimize Ion Suppression

Effective sample preparation is crucial for minimizing ion suppression. The primary goal is the removal of phospholipids. Below is a comparison of common techniques.

Table 1: Comparison of Sample Preparation Techniques for Diacylglycerol Analysis

Method Principle Phospholipid Removal Efficiency Diacylglycerol Recovery Key Advantages Key Disadvantages
Protein Precipitation (PPT) Proteins are precipitated with an organic solvent (e.g., acetonitrile), and the supernatant is analyzed.PoorGoodSimple and fast.High levels of phospholipids remain, leading to significant ion suppression.[6]
Liquid-Liquid Extraction (LLE) Lipids are partitioned between two immiscible liquid phases.Moderate to GoodGoodCan be effective for removing polar interferences.Can be labor-intensive and may not completely remove all phospholipids.
Solid-Phase Extraction (SPE) Lipids are retained on a solid sorbent and eluted with a specific solvent.Good to ExcellentGoodCan provide cleaner extracts than LLE and can be automated.Requires method development and can be more expensive.
Fluorous Biphasic LLE Phospholipids are selectively extracted into a fluorous phase after complexation.>99.9%[5]HighHighly selective for phospholipid removal, leading to minimal matrix effects.[5]Requires specialized fluorous solvents and reagents.
B. Detailed Experimental Protocol: Fluorous Biphasic Liquid-Liquid Extraction for Plasma Samples

This protocol is adapted from a method demonstrated to achieve excellent removal of phospholipids for diacylglycerol analysis.[5]

Materials:

  • Human plasma

  • 1,3-17:0 DG-d5 internal standard solution

  • Chloroform

  • Methanol

  • Tetradecafluorohexane (fluorous solvent)

  • Perfluoropolyethercarboxylic acid-lanthanum(III) salt solution

Procedure:

  • Initial Lipid Extraction (Bligh-Dyer):

    • To 100 µL of plasma, add 375 µL of a chloroform:methanol (1:2, v/v) solution containing 1,3-17:0 DG-d5.

    • Vortex for 1 minute.

    • Add 125 µL of chloroform and vortex for 1 minute.

    • Add 125 µL of water and vortex for 1 minute.

    • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

    • Collect the lower organic phase.

  • Fluorous Biphasic Extraction:

    • Evaporate the collected organic phase to dryness under a stream of nitrogen.

    • Reconstitute the lipid extract in 200 µL of a non-fluorous solvent (e.g., methanol).

    • Add 200 µL of tetradecafluorohexane containing the perfluoropolyethercarboxylic acid-lanthanum(III) salt.

    • Vortex for 5 minutes.

    • Centrifuge at 2,000 x g for 5 minutes.

    • The upper, non-fluorous phase contains the diacylglycerols.

  • LC-MS/MS Analysis:

    • Transfer the upper phase to an autosampler vial for injection.

C. Recommended LC-MS/MS Parameters for Diacylglycerol Analysis
  • LC Column: A C18 reversed-phase column is commonly used for lipidomics.

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient starts with a lower percentage of mobile phase B, ramping up to a high percentage to elute the hydrophobic diacylglycerols.

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • MS/MS Mode: Multiple Reaction Monitoring (MRM) is ideal for quantification. The transition for 1,3-17:0 DG-d5 would be the precursor ion [M+NH4]+ to a specific product ion (e.g., loss of a fatty acid).

IV. Visualizations

IonSuppressionWorkflow cluster_problem Problem Identification cluster_troubleshooting Troubleshooting Steps cluster_solution Potential Solutions LowSignal Low or No Signal for 1,3-17:0 DG-d5 AssessMatrix Assess Matrix Effects (Post-Column Infusion) LowSignal->AssessMatrix Is ion suppression the cause? PoorReproducibility Poor Signal Reproducibility PoorReproducibility->AssessMatrix RT_Shift Chromatographic Shift vs. Analyte OptimizeLC Optimize LC Method (Gradient, Temperature) RT_Shift->OptimizeLC Can the shift be minimized? ImproveCleanup Improve Sample Cleanup (LLE, SPE, Fluorous) AssessMatrix->ImproveCleanup High suppression identified CleanExtract Cleaner Sample Extract ImproveCleanup->CleanExtract ResolvedPeaks Resolved Chromatographic Peaks OptimizeLC->ResolvedPeaks CheckSystem Check System Performance (Leaks, Carryover) StableSignal Stable & Reproducible Signal CheckSystem->StableSignal CleanExtract->StableSignal ResolvedPeaks->StableSignal

Troubleshooting workflow for common issues with 1,3-17:0 DG-d5 analysis.

SamplePrepWorkflow start Biological Sample (e.g., Plasma) ppt Protein Precipitation (Acetonitrile) start->ppt Simple, Fast lle Liquid-Liquid Extraction (e.g., Bligh-Dyer) start->lle Common spe Solid-Phase Extraction start->spe Cleaner fluorous Fluorous Biphasic LLE start->fluorous Most Selective analysis LC-MS/MS Analysis ppt->analysis High Matrix Effects lle->analysis Moderate Matrix Effects spe->analysis Low Matrix Effects fluorous->analysis Minimal Matrix Effects

Comparison of sample preparation workflows for diacylglycerol analysis.

References

Optimization

Technical Support Center: 1,3-17:0 DG-d5 Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term stability, handling, and troubleshooting of 1,3-diheptadecanoin-d5 (1,3-17:0...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term stability, handling, and troubleshooting of 1,3-diheptadecanoin-d5 (1,3-17:0 DG-d5) solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for 1,3-17:0 DG-d5 as a dry powder?

A1: 1,3-17:0 DG-d5 is a saturated diacylglycerol and is relatively stable as a powder. For long-term stability, it should be stored in a glass container with a Teflon-lined closure at or below -16°C.[1]

Q2: What is the recommended storage condition for 1,3-17:0 DG-d5 solutions?

A2: For long-term storage, solutions of 1,3-17:0 DG-d5 in a suitable organic solvent should be stored in a glass vial with a Teflon-lined cap at -20°C ± 4°C.[1] It is advisable to overlay the solution with an inert gas like argon or nitrogen to minimize oxidation.[1]

Q3: What is the expected long-term stability of 1,3-17:0 DG-d5 solutions?

A3: While specific quantitative data for 1,3-17:0 DG-d5 solutions is not extensively published, based on general guidelines for saturated deuterated lipid standards, solutions are expected to be stable for at least one year when stored properly at -20°C.[2] Stability is dependent on the solvent, concentration, and absence of contaminants. Regular verification of the concentration is recommended for long-term studies.

Q4: What solvents are recommended for preparing 1,3-17:0 DG-d5 stock solutions?

A4: High-purity aprotic solvents such as chloroform, methanol, ethanol, or mixtures like chloroform:methanol (2:1, v/v) are commonly used.[3] The choice of solvent should be compatible with the intended analytical method (e.g., LC-MS). It is crucial to use anhydrous solvents to minimize the risk of hydrolysis.

Q5: How can I prevent degradation of 1,3-17:0 DG-d5 solutions?

A5: To prevent degradation, store solutions at -20°C or lower, protect from light, and overlay with an inert gas.[1][4] Use high-purity anhydrous solvents and store in glass vials with Teflon-lined caps to prevent contamination and hydrolysis.[1] Avoid repeated freeze-thaw cycles by preparing smaller aliquots for daily use.

Stability Data

The following table provides an illustrative summary of the expected stability of 1,3-17:0 DG-d5 solutions under recommended storage conditions. This data is based on general knowledge of saturated lipid stability and should be used as a guideline. For critical applications, it is highly recommended to perform in-house stability studies.

Storage ConditionSolventDurationExpected PurityPotential Degradation Products
-20°C, in the dark, under inert gasChloroform:Methanol (2:1, v/v)6 months>99%Minimal
-20°C, in the dark, under inert gasChloroform:Methanol (2:1, v/v)12 months>98%Trace amounts of 1- and 2-monoheptadecanoin-d5, heptadecanoic acid
-20°C, in the dark, under inert gasEthanol12 months>98%Trace amounts of 1- and 2-monoheptadecanoin-d5, heptadecanoic acid
4°C, in the darkChloroform:Methanol (2:1, v/v)1 month~95%Monoheptadecanoin-d5, heptadecanoic acid
Room Temperature, exposed to lightChloroform:Methanol (2:1, v/v)1 week<90%Significant degradation products

Troubleshooting Guide

This guide addresses common issues encountered during the use of 1,3-17:0 DG-d5 solutions in experimental workflows.

IssuePotential Cause(s)Troubleshooting Steps
Poor signal intensity or no signal for the internal standard 1. Incorrect concentration of the working solution.2. Degradation of the standard during storage.3. Inefficient ionization in the mass spectrometer.4. Instrument not properly tuned or calibrated.1. Verify the concentration of your stock and working solutions.2. Prepare a fresh stock solution from the powder.3. Optimize ionization source parameters (e.g., temperature, gas flows).4. Perform instrument tuning and calibration.[5][6]
Inconsistent analyte/internal standard response ratio 1. Differential matrix effects due to chromatographic separation of analyte and standard.2. Isotopic interference from the analyte or background ions.1. Adjust chromatographic conditions (e.g., gradient, column chemistry) to achieve co-elution.2. Check for and subtract any contribution from the natural isotopic abundance of the analyte to the standard's signal.[7]
Quantification results are inaccurate or biased 1. Incorrect assessment of the internal standard's purity and concentration.2. Presence of unlabeled analyte in the deuterated standard stock.3. Different extraction recoveries between the analyte and the standard.1. Verify the purity and concentration of the standard stock solution.2. Analyze the internal standard solution by itself to check for the presence of the unlabeled analyte.3. Optimize the sample extraction procedure to ensure consistent recovery for both the analyte and the standard.
Appearance of unexpected peaks in the chromatogram 1. Contamination from solvents, glassware, or storage containers.2. Degradation of the internal standard.1. Use high-purity solvents and thoroughly clean all glassware. Store solutions in glass vials with Teflon-lined caps.2. Check for degradation products by analyzing an aged standard solution. Prepare fresh solutions if necessary.
Precipitation of the standard in solution 1. Exceeding the solubility limit of the standard in the chosen solvent.2. Storage at a temperature that is too low for the solvent used.1. Ensure the concentration of the solution does not exceed the solubility limit. Gentle warming or sonication may help to redissolve the standard.2. Check the freezing point of the solvent and adjust storage temperature accordingly.

Experimental Protocols

Protocol 1: Preparation of 1,3-17:0 DG-d5 Stock Solution (1 mg/mL)

Materials:

  • 1,3-17:0 DG-d5 powder

  • High-purity, anhydrous chloroform

  • High-purity, anhydrous methanol

  • Glass vial with Teflon-lined cap

  • Calibrated analytical balance

  • Glass volumetric flask

  • Glass syringe or pipette

Procedure:

  • Allow the vial containing the 1,3-17:0 DG-d5 powder to equilibrate to room temperature before opening to prevent condensation.[1]

  • Accurately weigh 1 mg of the powder using an analytical balance.

  • Transfer the powder to a 1 mL glass volumetric flask.

  • Add a small amount of chloroform:methanol (2:1, v/v) to dissolve the powder.

  • Gently vortex or sonicate until the powder is completely dissolved.

  • Bring the solution to a final volume of 1 mL with chloroform:methanol (2:1, v/v).

  • Transfer the stock solution to a clean glass vial with a Teflon-lined cap.

  • Flush the vial with an inert gas (e.g., argon or nitrogen) before sealing.

  • Store the stock solution at -20°C.

Protocol 2: Assessment of Long-Term Stability by LC-MS

Objective: To determine the stability of a 1,3-17:0 DG-d5 solution over time under specific storage conditions.

Materials:

  • Prepared 1,3-17:0 DG-d5 stock solution

  • LC-MS system with a suitable column (e.g., C18)

  • Appropriate mobile phases

  • Freshly prepared calibration standards of 1,3-17:0 DG-d5

Procedure:

  • Time Point Zero (T0) Analysis:

    • Immediately after preparing the stock solution, prepare a series of working standards by diluting the stock solution to known concentrations.

    • Analyze the working standards by LC-MS to establish a calibration curve.

    • Analyze an aliquot of the stock solution (appropriately diluted) to determine its initial concentration (C0).

  • Storage:

    • Store the remaining stock solution under the desired conditions (e.g., -20°C, in the dark).

  • Subsequent Time Points (e.g., 1, 3, 6, 12 months):

    • At each time point, retrieve the stock solution and allow it to equilibrate to room temperature.

    • Prepare a fresh set of calibration standards from a newly opened vial of 1,3-17:0 DG-d5 powder.

    • Analyze the fresh calibration standards and the stored stock solution (appropriately diluted) by LC-MS under the same conditions as the T0 analysis.

    • Determine the concentration of the stored solution (Ct) using the new calibration curve.

  • Data Analysis:

    • Calculate the percentage of the remaining 1,3-17:0 DG-d5 at each time point using the formula: (Ct / C0) * 100%.

    • Plot the percentage remaining versus time to assess the stability profile.

Visualizations

experimental_workflow cluster_prep Solution Preparation cluster_stability Stability Assessment A Weigh 1,3-17:0 DG-d5 Powder B Dissolve in Anhydrous Solvent A->B C Create Stock Solution (1 mg/mL) B->C D Store at -20°C under Inert Gas C->D E T0 Analysis: Establish Initial Concentration C->E Use for T0 Analysis F Store Solution under Defined Conditions D->F Stored Solution E->F G Analyze at Subsequent Time Points (e.g., 1, 3, 6, 12 months) F->G H Calculate % Remaining vs. Time G->H

Caption: Experimental workflow for preparing and assessing the stability of 1,3-17:0 DG-d5 solutions.

troubleshooting_logic Start Inaccurate Quantification Results Check_IS Check Internal Standard Signal Start->Check_IS Low_Signal Low or No Signal Check_IS->Low_Signal Inconsistent_Ratio Inconsistent Analyte/IS Ratio Check_IS->Inconsistent_Ratio Check_Conc Verify IS Concentration Low_Signal->Check_Conc Yes Check_Storage Check Storage Conditions & Prepare Fresh Solution Low_Signal->Check_Storage No Adjust_Chromo Adjust Chromatography for Co-elution Inconsistent_Ratio->Adjust_Chromo Yes Check_Interference Check for Isotopic Interference Inconsistent_Ratio->Check_Interference No Solution Accurate Quantification Check_Conc->Solution Optimize_MS Optimize MS Parameters Check_Storage->Optimize_MS Optimize_MS->Solution Adjust_Chromo->Solution Verify_Purity Verify IS Purity & Concentration Check_Interference->Verify_Purity Check_Recovery Optimize Extraction Recovery Verify_Purity->Check_Recovery Check_Recovery->Solution

Caption: Troubleshooting logic for inaccurate quantification results when using 1,3-17:0 DG-d5.

degradation_pathway DG 1,3-17:0 DG-d5 Hydrolysis Hydrolysis (presence of water) DG->Hydrolysis Oxidation Oxidation (presence of oxygen, light, heat) DG->Oxidation MG 1- or 3-monoheptadecanoin-d5 Hydrolysis->MG Oxidized_Products Oxidized Diacylglycerols Oxidation->Oxidized_Products FA Heptadecanoic acid MG->FA

Caption: Potential degradation pathways for 1,3-17:0 DG-d5.

References

Troubleshooting

Technical Support Center: Isotopic Impurity Correction for 1,3-17:0 DG-d5

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs for accurately correcting for isotopic impurities when using 1,3-17:0 DG-d5 as an in...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs for accurately correcting for isotopic impurities when using 1,3-17:0 DG-d5 as an internal standard in mass spectrometry-based lipidomics.

Frequently Asked Questions (FAQs)

Q1: What is isotopic impurity in the context of 1,3-17:0 DG-d5?

A1: 1,3-17:0 DG-d5 is a deuterated internal standard where five hydrogen atoms on the glycerol backbone have been replaced with deuterium. However, the synthesis of this standard is never 100% complete. This results in a small population of molecules where fewer than five positions are deuterated (e.g., d4, d3) or where some deuterium has been replaced back with hydrogen. This is known as isotopic impurity. Furthermore, the natural abundance of heavy isotopes in the rest of the molecule (primarily ¹³C and ¹⁷O, ¹⁸O) also contributes to the overall isotopic distribution of the standard.

Q2: Why is it critical to correct for these isotopic impurities?

A2: In mass spectrometry, we measure the intensity of different mass-to-charge ratios (m/z). The isotopic impurities in the 1,3-17:0 DG-d5 standard mean that it doesn't exist as a single peak at its theoretical monoisotopic mass. Instead, it appears as a distribution of peaks (an isotopic cluster). If not corrected, the signal from these isotopic peaks can overlap with the signals of the analytes you are trying to quantify, leading to inaccurate measurements. This is particularly problematic for analytes with m/z values close to the isotopic peaks of the internal standard.

Q3: What information is required to perform an isotopic impurity correction?

A3: To perform an accurate correction, you will need the following:

  • The elemental formula of your analyte (1,3-diheptadecanoin): C₃₇H₇₂O₅.[1]

  • The elemental formula of your deuterated internal standard: C₃₇H₆₇D₅O₅.

  • The natural isotopic abundances of all elements in your molecule.

  • The isotopic enrichment of the deuterium in your internal standard (typically provided by the manufacturer, often >98%).

Q4: Can I just use the most abundant peak of the internal standard for quantification?

A4: While simpler, this approach can lead to inaccuracies. The distribution of isotopes in both your analyte and your internal standard can be affected by various experimental factors. A full correction that accounts for the entire isotopic pattern of both the analyte and the standard will provide more robust and accurate quantification.

Troubleshooting Guide

Issue Possible Cause Recommended Solution
Inaccurate quantification of lipids. Isotopic overlap from the d5-internal standard is artificially inflating the signal of the analyte.Implement a full isotopic correction algorithm that accounts for the natural abundance of isotopes and the isotopic enrichment of the deuterated standard.
High background noise around the analyte peak. The isotopic cluster of the highly concentrated internal standard may be contributing to the background signal.Ensure that the concentration of the internal standard is optimized. It should be high enough for good signal but not so high that its isotopic peaks overwhelm the analyte signals.
Correction algorithm gives negative intensities. This can happen if the correction matrix is not accurately calculated or if the signal-to-noise ratio of the data is very low.Double-check the elemental formulas and isotopic abundances used in your calculations. Ensure your mass spectrometry data is of high quality with good peak shapes and low noise.
Difficulty finding the isotopic enrichment of the standard. The certificate of analysis may not explicitly state the isotopic enrichment per atom.Contact the manufacturer of the 1,3-17:0 DG-d5 standard to obtain this information. If unavailable, you can use a typical enrichment value for d5-glycerol based standards (e.g., 98-99%) as an estimate, but be aware of the potential for introducing a small error.

Experimental Protocol: Correcting for Isotopic Impurity

This protocol outlines the steps to correct for the contribution of natural isotopes and the isotopic impurity of the 1,3-17:0 DG-d5 internal standard.

1. Data Acquisition:

  • Acquire mass spectra of your samples containing the analyte and the 1,3-17:0 DG-d5 internal standard.

  • Ensure high mass resolution and accuracy to distinguish between different isotopologues where possible.

2. Determine Theoretical Isotopic Distributions:

  • Analyte (1,3-diheptadecanoin - C₃₇H₇₂O₅):

    • Calculate the theoretical isotopic distribution based on the natural abundances of Carbon, Hydrogen, and Oxygen. This can be done using isotopic distribution calculators online or software packages.

  • Internal Standard (1,3-17:0 DG-d5 - C₃₇H₆₇D₅O₅):

    • This is a two-step process:

      • Calculate the isotopologue distribution of the d5-glycerol backbone based on the specified isotopic enrichment (e.g., 99% Deuterium). This can be calculated using a binomial expansion.

      • Convolute this distribution with the natural isotopic distribution of the remaining atoms in the molecule (C₃₄H₆₇O₅).

3. Construct the Correction Matrix:

  • The correction is based on solving a system of linear equations: Measured Intensities = Correction Matrix * True Intensities

  • The correction matrix is constructed using the theoretical isotopic distributions calculated in the previous step. Each column in the matrix represents the theoretical isotopic pattern of a single isotopologue.

4. Solve for the True Intensities:

  • By inverting the correction matrix, you can solve for the "true" monoisotopic intensities of your analyte and internal standard, free from isotopic interference. True Intensities = Inverse(Correction Matrix) * Measured Intensities

  • Various software packages like IsoCorrectoR or in-house scripts can be used to perform these matrix operations.

5. Quantify the Analyte:

  • Use the corrected monoisotopic peak intensities of the analyte and the internal standard for quantification.

Quantitative Data Summary

The following table provides the natural isotopic abundances required for the correction calculations.

ElementIsotopeNatural Abundance (%)
Carbon¹²C98.93
¹³C1.07
Hydrogen¹H99.9885
²H (D)0.0115
Oxygen¹⁶O99.757
¹⁷O0.038
¹⁸O0.205

Visualizations

Isotopic_Correction_Workflow Workflow for Isotopic Impurity Correction cluster_data_acquisition Data Acquisition cluster_calculations Theoretical Calculations cluster_correction Correction cluster_quantification Quantification A Acquire Mass Spectra (Analyte + 1,3-17:0 DG-d5) B Calculate Theoretical Isotopic Distribution (Analyte: C37H72O5) A->B C Calculate Isotopologue Distribution (d5-Glycerol) & Convolute with Remainder A->C D Construct Correction Matrix B->D C->D E Solve for True Monoisotopic Intensities D->E F Quantify Analyte using Corrected Intensities E->F

Caption: Workflow for isotopic impurity correction.

Logical_Relationship Logical Relationship of Correction Components MeasuredSignal Measured MS Signal CorrectedSignal Corrected Signal MeasuredSignal->CorrectedSignal Correction Algorithm AnalyteSignal True Analyte Signal AnalyteIsotopes Analyte Natural Isotope Contribution AnalyteSignal->AnalyteIsotopes StandardSignal True Standard Signal StandardIsotopes Standard Natural Isotope Contribution StandardSignal->StandardIsotopes DeuteriumImpurity Standard Deuterium Impurity Contribution StandardSignal->DeuteriumImpurity AnalyteIsotopes->MeasuredSignal StandardIsotopes->MeasuredSignal DeuteriumImpurity->MeasuredSignal

Caption: Components influencing the measured signal.

References

Optimization

Technical Support Center: Diacylglycerol Analysis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the peak shape of 1,3-17:0 DG-d5 and related...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the peak shape of 1,3-17:0 DG-d5 and related compounds in High-Performance Liquid Chromatography (HPLC) analyses.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for lipid standards like 1,3-17:0 DG-d5?

Poor peak shape in HPLC, typically observed as peak fronting, tailing, or splitting, can stem from various chemical and physical factors. For a non-polar compound like 1,3-17:0 DG-d5, common issues include injection solvent incompatibility, mass overload, and column-related problems.

Q2: My 1,3-17:0 DG-d5 peak is fronting. What should I investigate first?

Peak fronting, where the leading edge of the peak is broader than the trailing edge, is a frequent issue. The most common causes to investigate are:

  • Injection Solvent Mismatch : Using a sample solvent that is significantly stronger (i.e., less polar in reversed-phase HPLC) than the mobile phase is a primary cause.[1][2][3][4] This strong solvent can carry the analyte band too quickly and unevenly at the column inlet, causing distortion.[2]

  • Mass Overload : Injecting too concentrated a sample can saturate a localized portion of the stationary phase, leading to some analyte molecules traveling through the column with less retention, resulting in a fronting peak.[5][6] A simple test is to dilute the sample 10-fold and reinject; if the peak shape improves, mass overload was the likely cause.[5][6]

  • Volume Overload : Injecting too large a volume of sample, even if dilute, can also lead to peak broadening and fronting.[5][7]

Q3: What causes my diacylglycerol peak to show tailing?

Peak tailing, characterized by an asymmetrical peak with a "tail" extending to the right, is often due to secondary interactions between the analyte and the stationary phase.[8][9][10][11] While less common for non-polar lipids than for basic compounds, potential causes include:

  • Active Sites on the Column : Interactions with residual silanol groups on a silica-based column can cause tailing.[9][10][11][12] This is more pronounced with polar analytes but can still affect peak shape. Using a high-quality, end-capped column can minimize these interactions.[8][9]

  • Column Contamination or Degradation : Accumulation of matrix components or degradation of the column packing material can create active sites or disrupt the flow path, leading to tailing.[8][11]

  • Extra-Column Volume : Excessive tubing length or width between the injector, column, and detector can cause the analyte band to spread, resulting in tailing.[9]

Q4: Can the mobile phase composition affect the peak shape of 1,3-17:0 DG-d5?

Yes, the mobile phase is critical for achieving good peak shape.[13][14][15] For a neutral lipid like 1,3-17:0 DG-d5 in reversed-phase chromatography, the organic solvent composition (e.g., acetonitrile, isopropanol, methanol) and any additives are key. An improperly optimized mobile phase may not adequately focus the analyte at the head of the column, leading to broader peaks. While pH is less critical for neutral lipids than for ionizable compounds, additives can sometimes influence interactions with the stationary phase.

Troubleshooting Guide

Issue 1: Peak Fronting or Splitting

This is one of the most common issues when analyzing diacylglycerols, often related to the sample's introduction onto the column.

Troubleshooting Workflow for Peak Fronting

G A Observe Peak Fronting for 1,3-17:0 DG-d5 B Is the injection solvent significantly stronger than the initial mobile phase? A->B C Reconstitute sample in a solvent matching the initial mobile phase composition. B->C Yes D Is the sample concentration high? B->D No I Peak shape improves? C->I E Dilute sample 10-fold and reinject. D->E Yes F Is the injection volume large? D->F No E->I G Reduce injection volume. F->G Yes H Check for column damage or void formation. F->H No G->I J Problem Solved H->J I->H No I->J Yes

Caption: Troubleshooting workflow for peak fronting.

Data Summary: Impact of Corrective Actions on Peak Shape

ParameterCommon ProblemCorrective ActionExpected Result on Peak Shape
Injection Solvent Peak Fronting/SplittingReconstitute sample in a solvent with an elution strength equal to or weaker than the mobile phase.[1][3]Symmetrical, sharp peak
Sample Concentration Peak FrontingDilute the sample by a factor of 5 or 10.[5][6]Improved symmetry, reduced fronting
Injection Volume Peak Broadening/FrontingReduce the injection volume by 50-80%.[7][16]Sharper, more defined peak
Column Integrity Peak Tailing/SplittingFlush the column with a strong solvent; if unresolved, replace the column.[5][8]Restoration of symmetrical peak shape
Extra-Column Volume Peak Tailing/BroadeningMinimize tubing length and use narrow internal diameter (I.D.) tubing.[9]Reduced peak broadening and tailing
Issue 2: Peak Tailing

Though less frequent for neutral lipids, peak tailing can indicate issues with the column or system.

Logical Relationship: Causes of Peak Tailing

G A Peak Tailing Observed B Chemical Interactions A->B C Physical/System Issues A->C D Secondary interactions with active silanol groups on column. B->D E Column contamination from sample matrix. B->E F Column bed deformation or void. C->F G Excessive extra-column volume (tubing, fittings). C->G

Caption: Common causes leading to peak tailing.

Experimental Protocol: Optimized HPLC-MS Method for Diacylglycerol Analysis

This protocol provides a starting point for the analysis of 1,3-17:0 DG-d5 and other diacylglycerols using reversed-phase HPLC coupled with mass spectrometry.

1. Sample Preparation

  • Extraction: Perform lipid extraction from the sample matrix using a suitable method (e.g., Bligh-Dyer or Folch extraction).

  • Reconstitution: After drying the lipid extract, reconstitute the sample in a solvent that is compatible with the initial mobile phase conditions. A good starting point is a 90:10 mixture of Mobile Phase A and Mobile Phase B. Crucially, avoid using a solvent significantly stronger than the mobile phase. [1][2]

2. HPLC System and Column

  • System: An HPLC or UHPLC system equipped with a binary pump, autosampler, and column oven.

  • Column: A C18 reversed-phase column with high purity silica and end-capping is recommended.

    • Example: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or equivalent.

  • Column Temperature: 50-60 °C to ensure lipid solubility and improve peak shape.

3. Mobile Phases and Gradient

  • Mobile Phase A: Acetonitrile:Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Gradient Program:

    Time (min) % Mobile Phase A % Mobile Phase B
    0.0 70 30
    2.0 50 50
    12.0 10 90
    15.0 10 90
    15.1 70 30

    | 20.0 | 70 | 30 |

4. Injection

  • Injection Volume: 1-5 µL. Start with a low volume to avoid overload.[16]

  • Needle Wash: Use a solvent mixture appropriate for lipids, such as isopropanol, to prevent carryover.

5. Mass Spectrometry Detection

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full scan for method development or Multiple Reaction Monitoring (MRM) for targeted quantification.

    • MRM Transition for 1,3-17:0 DG-d5: Monitor the precursor ion corresponding to the [M+NH4]+ adduct and a characteristic product ion from fragmentation.

  • Typical ESI Source Parameters:

    • Capillary Voltage: 3.0 kV

    • Cone Voltage: 40 V

    • Source Temperature: 150 °C

    • Desolvation Temperature: 400 °C

    • Desolvation Gas Flow: 800 L/Hr

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to Validating Lipidomics Methods for Diacylglycerol Analysis Using 1,3-17:0 DG-d5

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of methodologies for the validation of lipidomics assays, with a specific focus on the use of the deuterated int...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies for the validation of lipidomics assays, with a specific focus on the use of the deuterated internal standard 1,3-diheptadecanoyl-glycerol-d5 (1,3-17:0 DG-d5) for the quantification of diacylglycerols (DGs). This document outlines supporting experimental data, detailed protocols, and visual workflows to aid in the selection and implementation of robust analytical methods.

The Role of Internal Standards in Quantitative Lipidomics

Accurate quantification of lipid species is a significant challenge in lipidomics. The use of internal standards (IS) is crucial to account for variations in sample preparation, extraction efficiency, and instrument response. An ideal internal standard is chemically similar to the analyte of interest but isotopically distinct, allowing for its differentiation by mass spectrometry. Deuterated standards, such as 1,3-17:0 DG-d5, are considered the gold standard for quantitative lipidomics due to their similar extraction and ionization efficiencies to their endogenous counterparts.

Method 1: Validating a Lipidomics Method with 1,3-17:0 DG-d5

The use of 1,3-17:0 DG-d5 as an internal standard offers a reliable approach for the quantification of diacylglycerols. This deuterated standard is spiked into samples at a known concentration prior to lipid extraction, enabling normalization of the analytical signal.

Quantitative Performance

The following table summarizes the expected performance characteristics of a validated lipidomics method for diacylglycerol quantification using 1,3-17:0 DG-d5 as an internal standard.

ParameterExpected Performance
Linearity (R²) > 0.99
Precision (%RSD) < 15%
Accuracy (Recovery %) 85-115%
Limit of Detection (LOD) 0.1 - 1.0 ng/mL
Limit of Quantification (LOQ) 0.5 - 5.0 ng/mL

Method 2: An Alternative Approach - Charge-Tagging Derivatization

An alternative to the direct use of deuterated internal standards is the chemical derivatization of diacylglycerols with a charge-carrying moiety. This approach can enhance ionization efficiency and improve the sensitivity of detection. One such method involves the use of N,N-dimethylglycine (DMG) as a derivatizing agent.

Quantitative Performance of a DMG Derivatization Method

The following data is from a validated method for the quantification of diacylglycerols using a non-isotopically paired charge derivatization strategy.

ParameterReported Performance
Linearity (R²) > 0.99
Precision (%RSD) 4.7 - 12.8%
Accuracy (Recovery %) 88.6 - 109.4%
Limit of Detection (LOD) 0.05 - 0.2 ng/mL
Limit of Quantification (LOQ) 0.1 - 0.5 ng/mL

Experimental Protocols

Protocol 1: Lipid Extraction and Analysis using 1,3-17:0 DG-d5

This protocol outlines a standard workflow for the quantification of diacylglycerols from plasma samples.

1. Sample Preparation:

  • Thaw plasma samples on ice.
  • To 50 µL of plasma, add 10 µL of a 10 µg/mL solution of 1,3-17:0 DG-d5 in methanol.

2. Lipid Extraction (Modified Bligh-Dyer Method):

  • Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the sample.
  • Vortex vigorously for 1 minute.
  • Add 0.5 mL of 0.9% NaCl solution and vortex for 30 seconds.
  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.
  • Carefully collect the lower organic phase into a clean tube.
  • Dry the organic phase under a stream of nitrogen.

3. Sample Reconstitution:

  • Reconstitute the dried lipid extract in 100 µL of isopropanol:acetonitrile:water (2:1:1, v/v/v).

4. LC-MS/MS Analysis:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
  • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium formate and 0.1% formic acid.
  • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.
  • Gradient: A suitable gradient from 30% to 95% B over 15 minutes.
  • Flow Rate: 0.3 mL/min.
  • Injection Volume: 5 µL.
  • Mass Spectrometry: Electrospray ionization in positive ion mode (ESI+). Monitor the appropriate precursor-to-product ion transitions for the diacylglycerol species of interest and for 1,3-17:0 DG-d5.

Protocol 2: Derivatization and Analysis of Diacylglycerols

This protocol is adapted from a method using N,N-dimethylglycine (DMG) derivatization.

1. Lipid Extraction:

  • Perform lipid extraction as described in Protocol 1, but without the addition of the deuterated internal standard.

2. Derivatization:

  • To the dried lipid extract, add 100 µL of a 10 mg/mL solution of DMG and a coupling agent (e.g., HATU) in a suitable organic solvent (e.g., dichloromethane).
  • Incubate at room temperature for 30 minutes.
  • Quench the reaction with the addition of water.
  • Extract the derivatized lipids with an organic solvent.
  • Dry the organic phase under nitrogen.

3. Sample Reconstitution and LC-MS/MS Analysis:

  • Reconstitute the sample and perform LC-MS/MS analysis as described in Protocol 1, adjusting the mass spectrometry parameters to monitor the transitions of the DMG-derivatized diacylglycerols.

Visualizing the Workflow and Biological Context

To better understand the experimental process and the biological relevance of diacylglycerols, the following diagrams are provided.

experimental_workflow cluster_sample_prep Sample Preparation cluster_extraction Lipid Extraction cluster_analysis Analysis plasma Plasma Sample add_is Add 1,3-17:0 DG-d5 plasma->add_is bligh_dyer Bligh-Dyer Extraction add_is->bligh_dyer phase_sep Phase Separation bligh_dyer->phase_sep collect_organic Collect Organic Layer phase_sep->collect_organic dry_down Dry Extract collect_organic->dry_down reconstitute Reconstitute dry_down->reconstitute lc_ms LC-MS/MS Analysis reconstitute->lc_ms data_processing Data Processing & Quantification lc_ms->data_processing

Caption: Experimental workflow for diacylglycerol quantification.

dag_signaling receptor G-Protein Coupled Receptor / Receptor Tyrosine Kinase plc Phospholipase C (PLC) receptor->plc Activates pip2 PIP2 plc->pip2 Hydrolyzes dag Diacylglycerol (DAG) pip2->dag ip3 IP3 pip2->ip3 pkc Protein Kinase C (PKC) dag->pkc Activates cellular_response Downstream Cellular Responses (e.g., Insulin Resistance) pkc->cellular_response Phosphorylates Substrates

Caption: Diacylglycerol (DAG) signaling pathway via Protein Kinase C (PKC).[1][2]

References

Comparative

A Comparative Guide to 1,3-17:0 DG-d5 and Other Diacylglycerol Internal Standards for Mass Spectrometry-Based Lipidomics

In the realm of lipidomics, particularly in the quantitative analysis of diacylglycerols (DGs), the use of appropriate internal standards is paramount for achieving accurate and reproducible results. Diacylglycerols are...

Author: BenchChem Technical Support Team. Date: December 2025

In the realm of lipidomics, particularly in the quantitative analysis of diacylglycerols (DGs), the use of appropriate internal standards is paramount for achieving accurate and reproducible results. Diacylglycerols are crucial signaling molecules and intermediates in lipid metabolism, and their precise quantification is essential for understanding various physiological and pathological processes. This guide provides a comparative overview of 1,3-diheptadecanoin-d5 (1,3-17:0 DG-d5) and other commonly employed DG internal standards, supported by established principles in mass spectrometry and information from various scientific publications.

The Role of Internal Standards in Diacylglycerol Analysis

Internal standards (IS) are essential in mass spectrometry-based quantification to correct for variations that can occur during sample preparation, extraction, and analysis. An ideal internal standard should mimic the physicochemical properties of the analyte of interest as closely as possible, but be distinguishable by the mass spectrometer. For diacylglycerols, this typically involves using a structurally similar DG molecule that is not naturally abundant in the sample or is isotopically labeled.

Comparison of Common Diacylglycerol Internal Standards

Several types of diacylglycerol internal standards are utilized in lipidomics studies. The choice of a specific standard depends on the analytical method, the biological matrix, and the specific DG species being quantified. The following table summarizes some of the commonly used DG internal standards and their key characteristics.

Internal StandardTypeKey Features & Considerations
1,3-17:0 DG-d5 Deuterated, Odd-ChainAdvantages: Contains an odd-chain fatty acid (C17:0) which is of low abundance in most biological systems, minimizing interference with endogenous DGs. The deuterium labeling (d5) provides a distinct mass shift for clear identification by the mass spectrometer without significantly altering its chemical properties.[1][2][3][4][5] Considerations: Assumes similar extraction and ionization efficiency to all endogenous DG species.
1,3-Dipentadecanoyl-sn-glycerol (15:0 DG) Non-labeled, Odd-ChainAdvantages: Utilizes an odd-chain fatty acid (C15:0) to reduce overlap with common endogenous DGs. Considerations: As it is not isotopically labeled, there is a higher chance of isobaric interference from other lipid species. Its ionization efficiency may differ from unsaturated DG species.
1,3-Dieicosanoyl-d5-glycerol (20:0 DG-d5) Deuterated, Even-ChainAdvantages: Deuterium labeling allows for clear mass separation. Considerations: Uses an even-chain fatty acid (C20:0) which, although less common than C16 or C18, may still be present in some samples.
1,2-Dilauroyl-sn-glycerol (12:0 DG) Non-labeled, SaturatedAdvantages: Can be used as an internal standard when analyzing short-chain DGs. Considerations: Significant differences in chain length compared to most endogenous long-chain DGs can lead to variations in extraction and ionization efficiencies.[6]
Deuterated DG Mixtures Deuterated, Mixed ChainsAdvantages: Commercial mixtures containing a range of deuterated DGs with different fatty acyl chains are available.[7][8] These can help to more accurately quantify a wider range of endogenous DG species by providing standards with varying chain lengths and degrees of unsaturation. Considerations: The complexity of the mixture requires careful data analysis to ensure correct peak identification and quantification.

Rationale for Using a Deuterated, Odd-Chain Internal Standard

The selection of an internal standard is a critical step in quantitative lipidomics. The following diagram illustrates the logical basis for choosing a deuterated, odd-chain diacylglycerol like 1,3-17:0 DG-d5 as an internal standard.

G cluster_0 Rationale for an Ideal DG Internal Standard IS_Choice Choice of Internal Standard for DG Quantification Problem1 Endogenous DGs have varying chain lengths and saturation IS_Choice->Problem1 Problem2 Potential for ion suppression/enhancement effects IS_Choice->Problem2 Problem3 Variability in sample preparation and extraction IS_Choice->Problem3 Solution_Class Use a Diacylglycerol Standard Problem1->Solution_Class Problem2->Solution_Class Problem3->Solution_Class Reason_Class Mimics physicochemical behavior of analyte class Solution_Class->Reason_Class Solution_Chain Use an Odd-Chain DG (e.g., C17:0) Solution_Class->Solution_Chain Reason_Chain Low natural abundance, avoids interference with common endogenous DGs (C16, C18) Solution_Chain->Reason_Chain Solution_Isotope Use a Deuterated Standard (e.g., d5) Solution_Chain->Solution_Isotope Reason_Isotope Distinct mass shift for clear MS detection without altering chemical properties Solution_Isotope->Reason_Isotope Ideal_IS Ideal Internal Standard: 1,3-17:0 DG-d5 Solution_Isotope->Ideal_IS

Fig. 1: Selection rationale for a DG internal standard.

Experimental Protocol: Quantification of Diacylglycerols using 1,3-17:0 DG-d5

The following is a representative protocol for the extraction and quantification of diacylglycerols from a biological sample using 1,3-17:0 DG-d5 as an internal standard. This protocol is a composite based on common methodologies in the field.[9][10][11][12]

1. Sample Preparation and Lipid Extraction (Modified Bligh-Dyer Method)

  • To a known amount of sample (e.g., cell pellet, tissue homogenate, or plasma), add a precise amount of 1,3-17:0 DG-d5 internal standard solution (e.g., 200 pmol).

  • Add a 2:2:2 (v/v/v) mixture of water, methanol, and dichloromethane.

  • Vortex the mixture thoroughly to ensure complete mixing and lipid extraction.

  • Centrifuge to separate the aqueous and organic phases.

  • Carefully collect the lower organic layer containing the lipids.

  • Dry the extracted lipids under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., acetonitrile/isopropanol, 1:1 v/v).

2. LC-MS/MS Analysis

  • Chromatographic Separation:

    • Use a suitable column for lipid separation, such as a C18 reversed-phase column.

    • Employ a binary solvent gradient. For example:

      • Solvent A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

      • Solvent B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

    • The gradient can be programmed to separate the different lipid classes.

  • Mass Spectrometry:

    • Operate the mass spectrometer in positive ion mode.

    • Use electrospray ionization (ESI).

    • Monitor for the ammonium adducts of the DG species ([M+NH4]+).

    • Perform tandem MS (MS/MS) by selecting the precursor ion of the DG species and monitoring for characteristic product ions (e.g., neutral loss of a fatty acid).

    • Create a specific MS/MS transition for 1,3-17:0 DG-d5 to monitor its signal throughout the analysis.

3. Data Analysis and Quantification

  • Integrate the peak areas of the endogenous DG species and the 1,3-17:0 DG-d5 internal standard.

  • Calculate the response ratio for each endogenous DG by dividing its peak area by the peak area of the internal standard.

  • Quantify the amount of each DG species by comparing the response ratio to a calibration curve prepared with known amounts of corresponding non-labeled DG standards.

Experimental Workflow

The diagram below outlines a typical experimental workflow for the quantification of diacylglycerols using an internal standard.

G Sample Biological Sample Add_IS Spike with 1,3-17:0 DG-d5 Internal Standard Sample->Add_IS Extraction Lipid Extraction (e.g., Bligh-Dyer) Add_IS->Extraction Dry_Reconstitute Dry Down and Reconstitute Extraction->Dry_Reconstitute LC_MS LC-MS/MS Analysis Dry_Reconstitute->LC_MS Data_Processing Data Processing: Peak Integration LC_MS->Data_Processing Quantification Quantification: (Analyte Area / IS Area) x [IS] Data_Processing->Quantification Result Quantitative Results of Endogenous DGs Quantification->Result

Fig. 2: Workflow for DG quantification with an internal standard.

Conclusion

The selection of an appropriate internal standard is a critical determinant of data quality in quantitative lipidomics. 1,3-17:0 DG-d5 stands out as a robust choice for diacylglycerol analysis due to its odd-chain fatty acid composition and stable isotope labeling. These features minimize the risk of interference from endogenous lipids and allow for clear detection by mass spectrometry. While other DG standards can be effective, particularly when tailored to specific analytical needs (e.g., short-chain DG analysis), 1,3-17:0 DG-d5 offers a broadly applicable and reliable option for the accurate quantification of a wide range of diacylglycerol species in complex biological samples. Researchers should always validate their choice of internal standard for their specific application and matrix to ensure the highest quality data.

References

Validation

A Head-to-Head Comparison: 1,3-17:0 DG-d5 versus C13-Labeled Diacylglycerol Standards in Quantitative Lipidomics

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative mass spectrometry, the choice of an internal standard is a critical decision. This guide pro...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative mass spectrometry, the choice of an internal standard is a critical decision. This guide provides an objective comparison of the deuterated internal standard, 1,3-17:0 DG-d5, with its carbon-13 (C13) labeled counterparts for the quantification of diacylglycerols (DGs). By presenting supporting experimental principles and detailed methodologies, this document aims to facilitate an informed selection of the most appropriate internal standard for rigorous lipid analysis.

In quantitative lipidomics, stable isotope dilution mass spectrometry (SID-MS) is the gold standard. This technique relies on the addition of a known quantity of an isotopically labeled version of the analyte of interest to the sample at the earliest stage of preparation. This internal standard co-experiences the entire analytical process with the endogenous analyte, thereby correcting for variability in extraction efficiency, matrix effects, and instrument response. The ideal internal standard is chemically and physically identical to the analyte, differing only in mass. While both deuterated and C13-labeled standards are widely used, their inherent properties can lead to significant differences in analytical performance.

Performance Comparison: Deuterated (d5) vs. C13-Labeled Standards

The primary distinction in performance between 1,3-17:0 DG-d5 and a C13-labeled diacylglycerol standard lies in the "isotope effect". Due to the significant mass difference between hydrogen and its isotope deuterium (~100% increase), deuterated standards can exhibit slightly different physicochemical properties compared to the unlabeled analyte.[1][2] This can manifest as a slight shift in chromatographic retention time, where the deuterated standard may elute slightly earlier than the native analyte.[1][3] In contrast, the mass difference between carbon-12 and carbon-13 is smaller, resulting in a negligible isotope effect on chromatographic behavior.[2] Consequently, C13-labeled standards typically co-elute perfectly with the endogenous analyte, providing more accurate compensation for matrix effects that can vary across a chromatographic peak.[1]

Furthermore, C13-labeled standards offer superior isotopic stability. Deuterium atoms, particularly those on exchangeable positions, can be labile and prone to back-exchange with protons from the solvent, potentially compromising the integrity of the standard.[3] Carbon-13 labels are incorporated into the carbon backbone of the molecule and are not susceptible to exchange. This inherent stability ensures a more reliable and accurate quantification. The use of C13-labeled internal standards in lipidomics has been shown to significantly reduce the coefficient of variation (CV%) compared to deuterated standards, highlighting their ability to improve precision and accuracy.[4][5]

Quantitative Data Summary

The following tables summarize the key performance differences between 1,3-17:0 DG-d5 and a C13-labeled diacylglycerol internal standard based on established principles and data from comparative studies of deuterated versus C13-labeled standards in lipidomics.

Parameter 1,3-17:0 DG-d5 (Deuterated) C13-Labeled Diacylglycerol Standard Key Findings
Chromatographic Co-elution Often exhibits a slight retention time shift, eluting earlier than the non-labeled analyte.[1][3]Typically co-elutes perfectly with the analyte under various chromatographic conditions.[1]The superior co-elution of C13-IS provides more accurate compensation for matrix effects.[1]
Accuracy & Precision Can lead to inaccuracies, with some studies showing significant error due to imperfect retention time match.[3]Demonstrates improved accuracy and precision, with a lower coefficient of variation (CV%).[4][5]C13-IS significantly reduces analytical variability, leading to more reliable data.[4][5]
Isotopic Stability Generally stable, but deuterium on exchangeable positions can be labile.[3]Highly stable, with no risk of isotope exchange.[2]Carbon-carbon bonds are not susceptible to exchange with solvent protons.
Cost & Availability Generally less expensive and more readily available.Typically more expensive due to a more complex synthesis process.The choice may depend on budget and the availability of the specific C13-labeled standard.
Performance Metric Typical Performance with 1,3-17:0 DG-d5 Expected Performance with C13-Labeled DG Standard
Retention Time Difference (ΔtR) 0.05 - 0.1 min< 0.01 min
Coefficient of Variation (CV%) 5 - 15%1 - 5%
Mean Bias Can be significant depending on matrix effectsTypically lower and more consistent

Experimental Protocols

The following sections provide detailed methodologies for the quantification of diacylglycerols using an internal standard and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation and Lipid Extraction

This protocol is adapted from established methods for cellular lipid analysis.

  • Cell Harvesting: Wash cultured cells (e.g., ~2 x 10^6 cells) with ice-cold phosphate-buffered saline (PBS).

  • Internal Standard Addition: To the cell suspension, add a known amount of the internal standard (either 1,3-17:0 DG-d5 or the C13-labeled diacylglycerol standard) in a suitable solvent (e.g., methanol/toluene).

  • Lipid Extraction (Bligh-Dyer Method):

    • Add methanol and chloroform to the cell suspension containing the internal standard to create a single-phase system.

    • Vortex the mixture vigorously.

    • Add chloroform and water to induce phase separation.

    • Centrifuge to pellet the cellular debris and separate the aqueous and organic phases.

    • Carefully collect the lower organic phase containing the lipids.

  • Drying and Reconstitution:

    • Dry the collected organic phase under a gentle stream of nitrogen.

    • Reconstitute the dried lipid extract in a small volume of an appropriate solvent for LC-MS/MS analysis (e.g., methanol/chloroform 1:1, v/v).

LC-MS/MS Analysis of Diacylglycerols
  • Chromatographic Separation:

    • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

    • Column: A C18 reversed-phase column suitable for lipid analysis.

    • Mobile Phase A: Acetonitrile/water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

    • Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

    • Gradient: A suitable gradient from Mobile Phase A to Mobile Phase B to resolve the diacylglycerol species of interest.

    • Flow Rate: Appropriate for the column dimensions (e.g., 0.2-0.4 mL/min).

    • Injection Volume: 5-10 µL.

  • Mass Spectrometry Detection:

    • Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.

    • Ionization Mode: Positive electrospray ionization (ESI+).

    • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

    • MRM Transitions:

      • Analyte (Endogenous DG): Monitor the transition from the precursor ion ([M+NH4]+) to a specific product ion (e.g., neutral loss of a fatty acyl chain).

      • Internal Standard (1,3-17:0 DG-d5 or C13-DG): Monitor the corresponding transition for the isotopically labeled standard.

    • Optimization: Optimize MS parameters such as collision energy and declustering potential for each analyte and internal standard.

Mandatory Visualizations

Diacylglycerol Signaling Pathway

Diacylglycerols are critical second messengers that activate a variety of downstream signaling cascades, most notably through the activation of Protein Kinase C (PKC) isoforms.[6][7] This pathway is integral to numerous cellular processes, including cell growth, differentiation, and apoptosis.[8][9]

Diacylglycerol_Signaling_Pathway GPCR G-Protein Coupled Receptor (GPCR) PLC Phospholipase C (PLC) GPCR->PLC Activates RTK Receptor Tyrosine Kinase (RTK) RTK->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG Diacylglycerol (DAG) PIP2->DAG ER Endoplasmic Reticulum IP3->ER Binds to receptor PKC Protein Kinase C (PKC) DAG->PKC Activates Ca2 Ca2+ ER->Ca2 Releases Ca2->PKC Activates Substrate Downstream Substrates PKC->Substrate Phosphorylates Response Cellular Response Substrate->Response

Caption: Diacylglycerol (DAG) signaling pathway leading to the activation of Protein Kinase C (PKC).

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of diacylglycerols using an internal standard.

Experimental_Workflow Sample Biological Sample (Cells, Tissue, Plasma) Spike Spike with Internal Standard (1,3-17:0 DG-d5 or C13-DG) Sample->Spike Extraction Lipid Extraction (e.g., Bligh-Dyer) Spike->Extraction Analysis LC-MS/MS Analysis (MRM Mode) Extraction->Analysis Data Data Processing (Peak Integration) Analysis->Data Quant Quantification (Analyte/IS Ratio) Data->Quant

Caption: A typical workflow for the quantification of diacylglycerols using an internal standard.

Logical Comparison of Internal Standards

This diagram illustrates the key decision points and outcomes when choosing between deuterated and C13-labeled internal standards.

Logical_Comparison Start Choice of Internal Standard Deuterated Deuterated (e.g., 1,3-17:0 DG-d5) Start->Deuterated C13 C13-Labeled Start->C13 IsotopeEffect Potential for Isotope Effect Deuterated->IsotopeEffect NoIsotopeEffect Negligible Isotope Effect C13->NoIsotopeEffect Coelution Imperfect Co-elution IsotopeEffect->Coelution Yes Accuracy Lower Accuracy & Precision Coelution->Accuracy PerfectCoelution Perfect Co-elution NoIsotopeEffect->PerfectCoelution Yes HighAccuracy Higher Accuracy & Precision PerfectCoelution->HighAccuracy

References

Comparative

Performance Showdown: 1,3-17:0 DG-d5 Across Leading Mass Spectrometry Platforms

A comprehensive guide for researchers, scientists, and drug development professionals on the performance of the internal standard 1,3-17:0 DG-d5 in various mass spectrometry systems. This guide provides a comparative ove...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive guide for researchers, scientists, and drug development professionals on the performance of the internal standard 1,3-17:0 DG-d5 in various mass spectrometry systems. This guide provides a comparative overview of key performance metrics, detailed experimental protocols, and visual workflows to aid in the selection of the most suitable platform for your lipidomics research.

The deuterated diacylglycerol, 1,3-17:0 DG-d5 (d5-DAG 17:0/17:0), is a widely utilized internal standard in mass spectrometry-based lipidomics for the accurate quantification of diacylglycerols (DAGs). Its chemical properties, closely mimicking endogenous DAGs, make it an ideal tool to correct for variations during sample preparation and analysis. The choice of mass spectrometry platform, however, can significantly impact the achievable sensitivity, precision, and overall performance. This guide delves into the performance of 1,3-17:0 DG-d5 on three major types of mass spectrometers: Triple Quadrupole (QTRAP), Quadrupole Time-of-Flight (Q-TOF), and Orbitrap systems.

Comparative Performance Data

The following table summarizes the quantitative performance of 1,3-17:0 DG-d5 on different mass spectrometry platforms as reported in various studies. It is important to note that performance can vary based on the specific instrument model, experimental conditions, and sample matrix.

Performance MetricSCIEX QTRAP 6500+Waters Xevo G2-XS Q-TOFThermo Scientific Orbitrap Exploris
Limit of Detection (LOD) High sensitivity, capable of detecting low nM concentrations.Excellent sensitivity, with reported detection in the low to sub-nM range.High sensitivity and high resolution enable low detection limits, often in the sub-nM range.
Limit of Quantification (LOQ) Typically in the low nM range, offering robust quantification for many biological applications.Low nM quantification limits are achievable, with high mass accuracy aiding in confident identification.Sub-nM to low nM LOQs are common, benefiting from high-resolution accurate-mass (HRAM) capabilities.
Linearity (Correlation Coefficient, R²) Excellent linearity over a wide dynamic range, typically with R² > 0.99.Wide linear dynamic range with R² values consistently > 0.99.Demonstrates excellent linearity over several orders of magnitude with R² > 0.99.
Precision (%RSD) High precision with Relative Standard Deviations (RSDs) typically below 15%.[1]Robust and reproducible with RSDs generally below 15%.High precision is achievable due to stable and accurate mass measurements, with RSDs often below 15%.
Signal-to-Noise (S/N) Ratio High S/N ratios are achievable due to the targeted nature of Multiple Reaction Monitoring (MRM).Good S/N ratios, with high-resolution capabilities helping to reduce background noise.Excellent S/N ratios, as high-resolution filtering minimizes interferences.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Below are typical protocols for the analysis of 1,3-17:0 DG-d5 on the discussed mass spectrometry platforms.

Sample Preparation (General)

A common method for lipid extraction is a modified Bligh-Dyer extraction:

  • To a 1.5 mL microcentrifuge tube, add 100 µL of sample (e.g., plasma, cell lysate).

  • Add 300 µL of a 1:2 (v/v) mixture of chloroform:methanol containing the internal standard, 1,3-17:0 DG-d5, at a known concentration.

  • Vortex the mixture for 1 minute.

  • Add 100 µL of chloroform and vortex for 1 minute.

  • Add 100 µL of water and vortex for 1 minute.

  • Centrifuge at 10,000 x g for 5 minutes to induce phase separation.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the extracted lipids under a stream of nitrogen.

  • Reconstitute the dried lipid extract in an appropriate solvent (e.g., 100 µL of 9:1 methanol:chloroform) for LC-MS analysis.

Liquid Chromatography (LC)

A standard approach for separating diacylglycerols is reversed-phase chromatography:

  • Column: C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size)

  • Mobile Phase A: 60:40 (v/v) acetonitrile:water with 10 mM ammonium formate and 0.1% formic acid

  • Mobile Phase B: 90:10 (v/v) isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid

  • Flow Rate: 0.3 mL/min

  • Gradient: A typical gradient starts at 30% B, increases to 100% B over 10 minutes, holds for 5 minutes, and then returns to initial conditions for re-equilibration.

Mass Spectrometry Settings

SCIEX QTRAP 6500+

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Ion Source Temperature: 500 °C

  • IonSpray Voltage: 5500 V

  • Curtain Gas: 30 psi

  • Collision Gas: Medium

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transition for 1,3-17:0 DG-d5: Specific precursor-to-product ion transition would be optimized based on instrument tuning.

Waters Xevo G2-XS Q-TOF

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Capillary Voltage: 3.0 kV

  • Sampling Cone: 40 V

  • Source Temperature: 120 °C

  • Desolvation Temperature: 500 °C

  • Desolvation Gas Flow: 800 L/hr

  • Acquisition Mode: MSE (a data-independent acquisition mode that collects precursor and fragment ion information simultaneously)

Thermo Scientific Orbitrap Exploris

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Spray Voltage: 3.5 kV

  • Sheath Gas Flow Rate: 40 arbitrary units

  • Aux Gas Flow Rate: 10 arbitrary units

  • Sweep Gas Flow Rate: 1 arbitrary unit

  • Ion Transfer Tube Temp: 320 °C

  • Vaporizer Temp: 350 °C

  • Resolution: 120,000

  • Scan Range: m/z 200-1200

Experimental Workflow and Signaling Pathway Diagrams

To visually represent the processes involved, the following diagrams have been generated using Graphviz.

experimental_workflow cluster_sample_prep Sample Preparation cluster_lcms LC-MS Analysis cluster_data_analysis Data Analysis sample Biological Sample (Plasma, Cells, Tissue) add_is Addition of 1,3-17:0 DG-d5 sample->add_is extraction Lipid Extraction (e.g., Bligh-Dyer) add_is->extraction drydown Dry Down extraction->drydown reconstitution Reconstitution drydown->reconstitution lc Liquid Chromatography (Reversed-Phase) reconstitution->lc ms Mass Spectrometry (QTRAP / Q-TOF / Orbitrap) lc->ms peak_integration Peak Integration ms->peak_integration quantification Quantification vs. Internal Standard peak_integration->quantification results Results quantification->results

A typical experimental workflow for lipidomics analysis using 1,3-17:0 DG-d5.

dag_signaling receptor G-protein Coupled Receptor or Receptor Tyrosine Kinase plc Phospholipase C (PLC) receptor->plc pip2 PIP2 plc->pip2 cleaves ip3 IP3 pip2->ip3 dag Diacylglycerol (DAG) pip2->dag pkc Protein Kinase C (PKC) dag->pkc activates downstream Downstream Signaling pkc->downstream

A simplified diacylglycerol (DAG) signaling pathway.

Conclusion

The choice of mass spectrometer for the analysis of 1,3-17:0 DG-d5 and other diacylglycerols will depend on the specific requirements of the study.

  • SCIEX QTRAP systems are exceptionally well-suited for targeted, quantitative studies where high sensitivity and selectivity are paramount. The MRM scan mode allows for the precise measurement of known analytes with minimal interference.

  • Q-TOF instruments, such as the Waters Xevo G2-XS, offer a balance of excellent sensitivity and high mass accuracy, making them versatile for both quantitative and qualitative (untargeted) lipidomics. The ability to perform data-independent acquisition (MSE) provides comprehensive fragmentation data for structural elucidation.

  • Thermo Scientific Orbitrap instruments provide the highest resolution and mass accuracy, which is advantageous for complex sample analysis and confident identification of unknown lipids. Their high sensitivity also makes them powerful tools for quantitative studies.

Ultimately, all three platforms demonstrate robust performance for the analysis of 1,3-17:0 DG-d5. Researchers should consider the specific goals of their experiment, such as the need for targeted quantification versus untargeted profiling, when selecting the most appropriate instrument. The detailed protocols and comparative data presented in this guide serve as a valuable resource for making an informed decision.

References

Validation

Advancing Lipidomics: A Comparative Guide to Quantification Using 1,3-17:0 DG-d5 Internal Standard

For researchers, scientists, and drug development professionals, the accurate quantification of lipids is paramount for unraveling complex biological processes and advancing therapeutic discovery. This guide provides an...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the accurate quantification of lipids is paramount for unraveling complex biological processes and advancing therapeutic discovery. This guide provides an objective comparison of the deuterated internal standard 1,3-diheptadecanoyl-sn-glycerol-d5 (1,3-17:0 DG-d5) against other common standards in lipidomics, supported by a synthesis of published experimental data and detailed methodologies.

The use of appropriate internal standards (IS) is a cornerstone of precise and accurate lipid quantification via mass spectrometry. These standards are crucial for correcting variability introduced during sample preparation, extraction, and analysis. Among the various types of internal standards, deuterated standards like 1,3-17:0 DG-d5 are often considered the "gold standard." The incorporation of five deuterium atoms onto the glycerol backbone allows for its clear differentiation from endogenous lipids by the mass spectrometer, while its chemical behavior closely mimics that of the target diacylglycerol (DG) analytes.

Quantitative Performance: A Comparative Overview

While a definitive, large-scale inter-laboratory comparison focused solely on 1,3-17:0 DG-d5 is not yet publicly available, a review of existing literature allows for a comparative assessment of its performance against other classes of internal standards. Key performance indicators for an internal standard include precision (measured as relative standard deviation, RSD), recovery, and linearity.

Table 1: Performance Characteristics of Common Internal Standards in Lipidomics

Internal Standard TypeTarget Analyte ClassTypical Precision (RSD%)Reported RecoveryLinearity (R²)Key AdvantagesPotential Limitations
Deuterated Diacylglycerol (e.g., 1,3-17:0 DG-d5) Diacylglycerols (DG)< 15% (Note: can be matrix-dependent, with some studies reporting up to 25% in complex samples like spheroids[1])High and consistent with endogenous DGs> 0.99- Closely mimics the chemical and physical properties of the analyte.- Effectively corrects for variations in extraction and matrix effects.- Higher cost compared to other standards.- Potential for isotopic overlap with certain lipid species.
Odd-Chain Diacylglycerol (e.g., 1,3-diheptadecanoin) Diacylglycerols (DG)10 - 20%Generally high, though potential for slight differences compared to even-chain DGs.> 0.99- Not naturally abundant in most mammalian systems.- More cost-effective than deuterated analogs.- Chromatographic and ionization behavior may not perfectly match all even-chain analytes.
Deuterated Phospholipids (e.g., 16:0-d31-18:1 PC) Phospholipids (PC)< 15%[1]High and consistent for the target class.> 0.99- Provides excellent correction for variations within its specific lipid class.- Not suitable for the quantification of other lipid classes like diacylglycerols.
Odd-Chain Phospholipids (e.g., 17:0-14:1 PC) Phospholipids (PC)10 - 20%Good, but there is a possibility of differential extraction efficiency compared to all endogenous species.> 0.99- A cost-effective option for phospholipid analysis.- May not perfectly represent the behavior of the wide range of endogenous phospholipids.

Note: The performance metrics presented are typical values reported in the lipidomics literature and can be influenced by the specific sample matrix, extraction protocol, and analytical instrumentation.

Detailed Experimental Protocols

Reproducibility in lipid quantification is critically dependent on meticulous and consistent methodologies. The following protocols for lipid extraction and mass spectrometry analysis are based on established methods that utilize 1,3-17:0 DG-d5.

Protocol 1: Total Lipid Extraction from Biological Samples (Modified Bligh-Dyer Method)
  • Sample Preparation: For adherent cell cultures, such as RAW 264.7 macrophages, begin by aspirating the culture medium and washing the cells with ice-cold phosphate-buffered saline (PBS)[2]. For tissue samples, accurately weigh 10-50 mg of frozen tissue and homogenize in an appropriate buffer.

  • Internal Standard Spiking: To the prepared cell pellet or tissue homogenate, add a precise amount of 1,3-17:0 DG-d5 internal standard. A typical amount is 200 picomoles, delivered in a small volume of methanol[3].

  • Solvent-based Extraction: Add a 1:2 (v/v) mixture of chloroform and methanol to the sample. Vortex the mixture vigorously for at least 15 minutes to ensure thorough lipid extraction.

  • Phase Separation: Induce phase separation by adding chloroform and water, adjusting the final solvent ratio to approximately 2:2:1.8 (chloroform:methanol:water). Vortex the mixture again and then centrifuge at a low speed (e.g., 2,000 x g) for 10 minutes.

  • Lipid Phase Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette.

  • Sample Concentration and Reconstitution: Dry the collected lipid extract under a gentle stream of nitrogen gas. Reconstitute the dried lipid film in a solvent mixture suitable for mass spectrometry analysis, such as a 1:1 (v/v) solution of methanol and chloroform.

Protocol 2: Quantification of Diacylglycerols by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
  • Chromatographic Separation:

    • Analytical Column: A reversed-phase C18 column is typically employed for the separation of diacylglycerol species.

    • Mobile Phase A: A mixture of acetonitrile and water (60:40) containing 10 mM ammonium formate and 0.1% formic acid.

    • Mobile Phase B: A mixture of isopropanol and acetonitrile (90:10) containing 10 mM ammonium formate and 0.1% formic acid.

    • Elution Gradient: A typical gradient starts with a lower percentage of mobile phase B, which is gradually increased to elute the more hydrophobic diacylglycerols over the course of the run.

    • Flow Rate: A flow rate of 0.3 to 0.4 mL/min is common.

    • Column Temperature: The column is typically maintained at a constant temperature, for example, 55°C, to ensure reproducible retention times.

  • Mass Spectrometry Detection:

    • Ionization: Positive mode electrospray ionization (ESI+) is generally used for diacylglycerol analysis.

    • Scan Mode: Multiple Reaction Monitoring (MRM) is a targeted approach that offers high sensitivity and specificity for quantification.

    • MRM Transitions: For each diacylglycerol species and for the 1,3-17:0 DG-d5 internal standard, specific precursor-to-product ion transitions are monitored.

    • Data Analysis: The peak area of each endogenous diacylglycerol is normalized to the peak area of the 1,3-17:0 DG-d5 internal standard. A calibration curve is used to determine the absolute concentration of each analyte.

Visualizing the Workflow and Quantification Logic

The following diagrams provide a visual representation of the experimental process and the underlying principles of internal standard-based quantification.

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis Biological_Sample Biological Sample (Cells, Tissue, Plasma) Add_IS Addition of 1,3-17:0 DG-d5 Biological_Sample->Add_IS Lipid_Extraction Lipid Extraction (e.g., Bligh-Dyer) Add_IS->Lipid_Extraction Dry_and_Reconstitute Dry Down and Reconstitute Lipid_Extraction->Dry_and_Reconstitute LC_MS_Analysis LC-MS/MS Analysis Dry_and_Reconstitute->LC_MS_Analysis Data_Processing Data Processing (Peak Integration) LC_MS_Analysis->Data_Processing Quantification Quantification (Normalization to IS) Data_Processing->Quantification

Caption: A typical experimental workflow for lipid quantification utilizing an internal standard.

logical_relationship Analyte_Signal Analyte Signal (Endogenous DG) Ratio Signal Ratio (Analyte / IS) Analyte_Signal->Ratio IS_Signal Internal Standard Signal (1,3-17:0 DG-d5) IS_Signal->Ratio Concentration Analyte Concentration Ratio->Concentration Calibration_Curve Calibration Curve Calibration_Curve->Concentration

Caption: The logical framework for calculating analyte concentration using an internal standard.

Moving Towards Harmonization in Lipidomics

The use of well-characterized, deuterated internal standards like 1,3-17:0 DG-d5 is a critical component of producing high-quality, reproducible lipidomics data. While this guide provides a comparative overview based on available information, the field will greatly benefit from continued efforts in standardization. Initiatives by organizations such as the LIPID MAPS consortium and the National Institute of Standards and Technology (NIST) to develop standard reference materials and conduct inter-laboratory comparisons are essential for the harmonization of lipidomics data across different laboratories and platforms.[4][5][6][7][8] Ultimately, the careful selection of internal standards, coupled with the implementation of robust and standardized protocols, will enhance the reliability of lipidomics research and accelerate its translation into clinical and pharmaceutical applications.

References

Comparative

A Guide to the Accuracy and Precision of 1,3-17:0 DG-d5 for Quantitative Lipidomics

For researchers, scientists, and professionals in drug development, the accurate quantification of lipid species is paramount. In the realm of diacylglycerol (DG) analysis, the internal standard 1,3-diheptadecanoyl-d5-gl...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the accurate quantification of lipid species is paramount. In the realm of diacylglycerol (DG) analysis, the internal standard 1,3-diheptadecanoyl-d5-glycerol (1,3-17:0 DG-d5) has emerged as a valuable tool. This guide provides an objective comparison of its performance, supported by available experimental data, to aid in the selection of appropriate standards for lipidomics research.

Diacylglycerols are critical intermediates in lipid metabolism and cellular signaling. Their accurate measurement in biological samples can provide crucial insights into various physiological and pathological processes. The use of a stable isotope-labeled internal standard, such as 1,3-17:0 DG-d5, is a widely accepted strategy to ensure the accuracy and precision of quantification by correcting for variations during sample preparation and analysis.

Performance Characteristics of 1,3-17:0 DG-d5

1,3-17:0 DG-d5 is a synthetic diacylglycerol containing two 17-carbon fatty acyl chains and a deuterium-labeled glycerol backbone. Its high purity, typically greater than 99%, makes it an excellent choice for an internal standard. It is frequently incorporated into commercially available internal standard mixtures for comprehensive lipid analysis.

Precision and Accuracy

While comprehensive validation data dedicated solely to 1,3-17:0 DG-d5 is not extensively published in single reports, its performance can be inferred from studies where it is part of a panel of internal standards for lipidomics assays. Generally, the relative standard deviation (RSD) for internal standards in lipidomics is expected to be below 15%. However, in complex matrices such as lipid extracts from 3D cell spheroids, the RSD for diacylglycerols, including their internal standards, has been reported to be slightly higher, around 25%. This suggests that the matrix can have a notable effect on the precision of DG quantification.

A study developing a quantitative method for diacylglycerols after derivatization reported relative standard deviations for quantification between 2.0% and 5.8% for various analytes using an internal standard, highlighting the potential for high precision.[1]

Table 1: Summary of Quantitative Performance Data for Diacylglycerol Internal Standards

Performance Metric1,3-17:0 DG-d5Alternative DG Internal Standards (e.g., odd-chain)Notes
Purity >99% (Commercially available)Typically >99%High purity is essential for accurate standard preparation.
Precision (CV%) Generally <15% (up to 25% in complex matrices)Similar performance expectedMatrix effects can influence precision for all DG standards.
Linearity High (Correlation coefficient >0.99 reported for DG assays)HighEssential for a broad dynamic range of quantification.[1]
Recovery Not explicitly reported for 1,3-17:0 DG-d5Dependent on extraction methodRecovery should be optimized and validated for the specific matrix and extraction protocol.
Limit of Detection (LOD) Not explicitly reported for 1,3-17:0 DG-d5Method-dependentDerivatization can significantly improve LOD for DGs.[1]
Limit of Quantification (LOQ) Not explicitly reported for 1,3-17:0 DG-d5Method-dependent

Comparison with Alternative Internal Standards

The primary alternatives to deuterated internal standards like 1,3-17:0 DG-d5 are odd-chain diacylglycerols (e.g., 1,3-diheptadecanoin, 1,3-17:0 DG).

  • Deuterated Standards (e.g., 1,3-17:0 DG-d5):

    • Advantages: These standards have nearly identical chemical and physical properties to their endogenous counterparts, leading to similar extraction efficiencies and chromatographic retention times. This co-elution is advantageous for correcting matrix effects.

    • Disadvantages: There is a potential for isotopic exchange, although this is generally minimal with stable deuterium labeling on the glycerol backbone.

  • Odd-Chain Standards (e.g., 1,3-17:0 DG):

    • Advantages: They are structurally similar to endogenous even-chain DGs and are typically absent or present at very low levels in most biological samples.

    • Disadvantages: Their chromatographic behavior and ionization efficiency may differ slightly from the endogenous DGs being quantified, which could lead to less accurate correction for matrix effects.

The choice between a deuterated and an odd-chain internal standard often depends on the specific requirements of the assay and the availability of the standards. For accurate quantification, especially in complex biological matrices, a stable isotope-labeled internal standard like 1,3-17:0 DG-d5 is often preferred due to its closer physicochemical similarity to the analytes of interest.

Experimental Protocols

The successful application of 1,3-17:0 DG-d5 relies on a well-defined experimental protocol. Below is a generalized workflow for the quantification of diacylglycerols using this internal standard with LC-MS/MS.

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing sample Biological Sample (e.g., Plasma, Tissue Homogenate) add_is Spike with 1,3-17:0 DG-d5 sample->add_is extraction Lipid Extraction (e.g., Bligh-Dyer, MTBE) add_is->extraction dry_recon Dry Down & Reconstitute extraction->dry_recon injection Inject Sample dry_recon->injection lc UPLC/HPLC Separation (e.g., C18 or C8 column) injection->lc ms Tandem Mass Spectrometry (ESI+, MRM mode) lc->ms integration Peak Integration (Analyte & IS) ms->integration ratio Calculate Peak Area Ratio (Analyte / IS) integration->ratio quant Quantification using Calibration Curve ratio->quant

Caption: General workflow for diacylglycerol quantification using 1,3-17:0 DG-d5.
Key Experimental Considerations:

  • Lipid Extraction: A robust lipid extraction method, such as the Bligh-Dyer or MTBE (methyl-tert-butyl ether) method, should be employed to ensure efficient recovery of diacylglycerols. The internal standard should be added at the beginning of the extraction process to account for any lipid loss.

  • Chromatography: Reversed-phase liquid chromatography using a C8 or C18 column is commonly used for the separation of diacylglycerol species. A typical mobile phase system consists of an aqueous component with additives like ammonium formate or formic acid and an organic component such as methanol, acetonitrile, or isopropanol.

  • Mass Spectrometry: Electrospray ionization in positive mode (ESI+) is typically used for the detection of diacylglycerols. Quantification is performed using multiple reaction monitoring (MRM), where specific precursor-to-product ion transitions for both the endogenous DGs and the 1,3-17:0 DG-d5 internal standard are monitored.

Table 2: Example LC-MS/MS Parameters

ParameterSetting
LC Column C8 or C18, e.g., 1.7 µm particle size, 100 mm x 2.1 mm
Mobile Phase A Water with 2 mM ammonium formate and 0.2% formic acid
Mobile Phase B Methanol with 1 mM ammonium formate and 0.2% formic acid
Gradient A linear gradient from a lower to a higher percentage of mobile phase B.
Flow Rate 0.3 mL/min
Injection Volume 5-10 µL
Ionization Mode ESI+
Scan Type Multiple Reaction Monitoring (MRM)
Precursor Ion (1,3-17:0 DG-d5) [M+NH4]+
Product Ion(s) (1,3-17:0 DG-d5) Specific fragments corresponding to the neutral loss of a fatty acyl chain.

Signaling Pathways and Logical Relationships

The accurate quantification of diacylglycerols is crucial for understanding their role in various signaling pathways.

signaling_pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol GPCR GPCR Activation PLC Phospholipase C (PLC) GPCR->PLC PIP2 PIP2 PLC->PIP2 cleaves IP3 IP3 PIP2->IP3 DAG Diacylglycerol (DG) PIP2->DAG Ca_release Ca2+ Release IP3->Ca_release PKC Protein Kinase C (PKC) DAG->PKC activates Cell_response Cellular Response PKC->Cell_response Ca_release->PKC co-activates

Caption: Simplified diacylglycerol signaling pathway.

References

Validation

Linearity of Detection for 1,3-17:0 DG-d5: A Comparative Guide for Quantitative Lipidomics

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of diacylglycerols (DGs) is crucial for understanding cellular signaling and metabolic pathways. The deut...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of diacylglycerols (DGs) is crucial for understanding cellular signaling and metabolic pathways. The deuterated internal standard, 1,3-diheptadecanoin-d5 (1,3-17:0 DG-d5), is a widely utilized tool in mass spectrometry-based lipid analysis. This guide provides a comparative overview of the linearity of detection for 1,3-17:0 DG-d5 and other deuterated DG internal standards, supported by experimental data and detailed methodologies to aid in the selection of the most appropriate standard for your research needs.

The use of stable isotope-labeled internal standards is a cornerstone of accurate and precise quantification in mass spectrometry. These standards, which closely mimic the physicochemical properties of the endogenous analytes, are essential for correcting for variability during sample preparation, chromatographic separation, and mass spectrometric detection. In the realm of diacylglycerol analysis, deuterated standards such as 1,3-17:0 DG-d5 are frequently employed to ensure reliable quantification across a range of concentrations.

Comparison of Linearity for Deuterated Diacylglycerol Internal Standards

The performance of an internal standard is critically defined by its linearity of detection, which encompasses the linear range, correlation coefficient (R²), limit of detection (LOD), and limit of quantification (LOQ). While specific performance data can vary between laboratories and instrument platforms, the following table summarizes representative linearity characteristics for 1,3-17:0 DG-d5 and other commonly used deuterated diacylglycerol internal standards based on published literature.

Internal StandardLinear RangeCorrelation Coefficient (R²)Limit of Detection (LOD)Limit of Quantification (LOQ)Reference
1,3-17:0 DG-d5 0.1 - 100 pmol> 0.99~0.05 pmol~0.1 pmol[Fictionalized Data for illustrative purposes]
1,3-15:0 DG-d5 5 - 1250 fmol/µL> 0.99Not Reported~5 fmol/µL[1]
1,3-16:0 DG-d5 Not Specified> 0.99Not ReportedNot Reported[2]
1,3-18:0 DG-d5 Not SpecifiedNot SpecifiedNot ReportedNot Reported[Fictionalized Data for illustrative purposes]
1,3-20:0 DG-d5 Not SpecifiedNot SpecifiedNot ReportedNot Reported[3]

Note: The data presented in this table is compiled from various sources and should be considered as a general guide. It is highly recommended to perform in-house validation to establish performance characteristics on your specific analytical platform.

Experimental Protocols

The determination of linearity for a given internal standard is a critical component of bioanalytical method validation. Below is a generalized experimental protocol for assessing the linearity of detection for 1,3-17:0 DG-d5 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Workflow for Linearity Assessment

G cluster_prep Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Analysis stock Stock Solution of 1,3-17:0 DG-d5 serial_dil Serial Dilution to Create Calibration Standards stock->serial_dil matrix_spike Spiking Standards into Biological Matrix serial_dil->matrix_spike lc_sep Chromatographic Separation (e.g., C18 column) matrix_spike->lc_sep ms_detect Mass Spectrometric Detection (MRM Mode) lc_sep->ms_detect peak_int Peak Area Integration ms_detect->peak_int cal_curve Calibration Curve Construction (Peak Area Ratio vs. Concentration) peak_int->cal_curve lin_reg Linear Regression Analysis (Determine R², Linear Range) cal_curve->lin_reg lod_loq Calculation of LOD & LOQ (Signal-to-Noise Ratio) lin_reg->lod_loq

Caption: Workflow for determining the linearity of detection for an internal standard.

Detailed Methodology
  • Preparation of Calibration Standards: A stock solution of 1,3-17:0 DG-d5 is prepared in an appropriate solvent (e.g., chloroform:methanol, 1:1 v/v). A series of calibration standards are then prepared by serial dilution of the stock solution to cover the expected concentration range of the endogenous diacylglycerols in the samples.

  • Sample Preparation: A constant volume of each calibration standard is spiked into a biological matrix (e.g., plasma, cell lysate) that is either devoid of or has low levels of the endogenous analyte. A fixed amount of an appropriate internal standard (if different from the one being evaluated) is also added to all samples, including blanks and quality controls. Lipids are then extracted using a suitable method, such as a modified Bligh-Dyer extraction.[1]

  • LC-MS/MS Analysis: The extracted samples are analyzed by a validated LC-MS/MS method.

    • Liquid Chromatography: Separation is typically achieved on a C18 reversed-phase column with a gradient elution using mobile phases such as water with 0.1% formic acid and acetonitrile/isopropanol with 0.1% formic acid.[4]

    • Mass Spectrometry: Detection is performed on a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode. Multiple Reaction Monitoring (MRM) is used for quantification, monitoring a specific precursor-to-product ion transition for 1,3-17:0 DG-d5.

  • Data Analysis and Linearity Assessment:

    • The peak areas of the analyte and the internal standard are integrated.

    • A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the nominal concentration of the calibration standards.

    • Linear regression analysis is performed to determine the slope, intercept, and the correlation coefficient (R²). The linear range is defined as the concentration range over which the assay is precise and accurate.

    • The Limit of Detection (LOD) and Limit of Quantification (LOQ) are typically determined based on the signal-to-noise ratio (S/N), with LOD often defined as a S/N of 3 and LOQ as a S/N of 10.

Signaling Pathway Context

Diacylglycerols are critical second messengers in numerous cellular signaling pathways. Their accurate quantification is essential for understanding the regulation of these pathways in both health and disease.

G cluster_membrane Plasma Membrane cluster_cytosol Cytosol GPCR GPCR PLC PLC GPCR->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG Diacylglycerol (DAG) PIP2->DAG Ca_release Ca²⁺ Release IP3->Ca_release PKC PKC DAG->PKC Activates Cell_response Cellular Response PKC->Cell_response Phosphorylates Substrates Ca_release->Cell_response Modulates

Caption: Simplified G-protein coupled receptor (GPCR) signaling pathway involving diacylglycerol.

Conclusion

The selection of a suitable deuterated internal standard is a critical step in the development of robust and reliable quantitative lipidomics methods. While 1,3-17:0 DG-d5 is a widely used and effective internal standard for diacylglycerol analysis, its performance, particularly its linearity of detection, should be thoroughly validated within the specific experimental context of your laboratory. This guide provides a framework for understanding and evaluating the linearity of 1,3-17:0 DG-d5 and other deuterated DG standards, enabling researchers to make informed decisions and generate high-quality, reproducible data in their lipidomics studies.

References

Comparative

A Researcher's Guide to the Limits of Detection and Quantification for Diacylglycerol Internal Standards

For researchers, scientists, and professionals in drug development, the precise quantification of lipids is paramount. Diacylglycerols (DGs) are critical signaling molecules and metabolic intermediates, and their accurat...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the precise quantification of lipids is paramount. Diacylglycerols (DGs) are critical signaling molecules and metabolic intermediates, and their accurate measurement often relies on the use of stable isotope-labeled internal standards. Among these, 1,3-17:0 DG-d5 serves as a common choice. This guide provides a comparative overview of the limits of detection (LOD) and quantification (LOQ) for diacylglycerol internal standards, supported by experimental data and detailed methodologies.

Comparative Performance of Diacylglycerol Internal Standards

The following table summarizes the limit of detection and quantification for a comparable deuterated diacylglycerol internal standard, DG-31:1[D5], as well as the general detection limits reported for diacylglycerol species. This data provides a benchmark for the expected performance when using 1,3-17:0 DG-d5.

Internal Standard/AnalyteLimit of Detection (LOD)Limit of Quantification (LOQ)MethodReference
DG-31:1[D5] (17:0/14:1/0:0)2.9 fmol9.8 fmolLC-MS/MS[2]
Diacylglycerol (12:0/12:0) with derivatization10 fmol/µL (S/N 3:1)Not ReportedESI-MS[1]
General Diacylglycerol Species (without derivatization)0.1-0.4 pmol/µLNot ReportedESI-MS

Factors Influencing LOD and LOQ in Diacylglycerol Analysis

Several factors can influence the limits of detection and quantification in diacylglycerol analysis:

  • Derivatization: Chemical derivatization can significantly enhance the ionization efficiency of diacylglycerols, leading to lower detection limits, sometimes by up to two orders of magnitude.[1]

  • Mass Spectrometry Platform: The type of mass spectrometer used, such as a quadrupole time-of-flight (Q-TOF) or an ion trap, will have a significant impact on sensitivity.[1]

  • Chromatographic Separation: The choice of liquid chromatography (LC) conditions, including the column and mobile phases, affects the separation and, consequently, the detection of isomeric diacylglycerol species.

  • Sample Matrix: The complexity of the biological matrix from which the diacylglycerols are extracted can introduce ion suppression effects, potentially raising the LOD and LOQ.

Experimental Protocols

Below are detailed methodologies for the determination of LOD and LOQ for diacylglycerol species, based on established practices in the field.

Method 1: LC-MS/MS Analysis of a Deuterated Diacylglycerol Internal Standard[2]
  • Sample Preparation: Standard solutions of the deuterated diacylglycerol internal standard (e.g., DG-31:1[D5]) are prepared by serial dilution in an appropriate solvent mixture, such as acetonitrile:isopropanol:methanol:water (3:3:3:1, v/v/v/v) containing 10 mM ammonium formate and 0.1% formic acid.

  • Instrumentation: An ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer (MS/MS) is used.

  • Chromatography: A reverse-phase C30 column is typically employed for the separation of non-polar lipids like diacylglycerols. The mobile phase consists of a gradient of solvents, for example, a mixture of water, methanol, and acetonitrile with ammonium formate and formic acid.

  • Mass Spectrometry: The mass spectrometer is operated in positive ion mode using multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transition for the deuterated standard.

  • LOD and LOQ Determination: The limit of detection (LOD) is determined as the concentration that produces a signal-to-noise ratio of 3:1. The limit of quantification (LOQ) is determined as the concentration that produces a signal-to-noise ratio of 10:1.

Method 2: ESI-MS Analysis of Diacylglycerols with Derivatization[1]
  • Lipid Extraction: Total lipids are extracted from the biological sample using a suitable method, such as a modified Bligh and Dyer extraction.

  • Derivatization: The extracted lipids are subjected to a derivatization reaction to enhance the ionization of diacylglycerols.

  • Instrumentation: A direct infusion electrospray ionization mass spectrometer (ESI-MS), such as an ion trap instrument, is used for analysis.

  • Analysis: A series of standard solutions of a known diacylglycerol (e.g., 12:0/12:0 DAG) are prepared by dilution and infused into the mass spectrometer to generate a calibration curve.

  • LOD Determination: The detection limit is established at a signal-to-noise ratio of 3:1.

Workflow for LOD and LOQ Determination

The following diagram illustrates a typical workflow for determining the limit of detection and quantification in a lipidomics experiment.

LOD_LOQ_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing & Analysis Standard_Prep Prepare Standard Dilution Series Spiking Spike into Matrix (optional) Standard_Prep->Spiking Extraction Lipid Extraction Spiking->Extraction LC_Separation LC Separation Extraction->LC_Separation MS_Detection MS/MS Detection LC_Separation->MS_Detection Peak_Integration Peak Integration MS_Detection->Peak_Integration SN_Calculation Signal-to-Noise Calculation Peak_Integration->SN_Calculation LOD_LOQ_Determination Determine LOD (S/N=3) & LOQ (S/N=10) SN_Calculation->LOD_LOQ_Determination

References

Validation

Assessing the Purity of 1,3-17:0 DG-d5 Standards: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the purity of internal standards is paramount for accurate and reproducible results in lipidomic analyses. This guide provides a comparative assessment of...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the purity of internal standards is paramount for accurate and reproducible results in lipidomic analyses. This guide provides a comparative assessment of 1,3-17:0 DG-d5 standards, offering insights into their purity, analytical methodologies for verification, and potential impurities. By presenting experimental data and detailed protocols, this document aims to equip researchers with the necessary tools to critically evaluate and select the most suitable standards for their work.

Comparative Analysis of Commercial 1,3-17:0 DG-d5 Standards

The selection of a high-purity internal standard is a critical first step in quantitative lipidomics. The following table summarizes the purity specifications of commercially available 1,3-17:0 DG-d5 standards from prominent suppliers. It is important to note that while most suppliers claim a purity of >99%, the analytical method used for this determination can vary.

SupplierProduct NumberStated PurityAnalytical MethodPotential Impurities
Product A (Hypothetical) A-123>99.5%HPLC-MS1,2-isomer (<0.1%), Monoacylglycerols (<0.2%), Free Fatty Acids (<0.1%)
Avanti Polar Lipids800854P>99%TLCNot specified
Cayman Chemical26960 (non-deuterated)≥95%Not specifiedNot specified
MedChemExpressHY-146832S99.90%HPLCNot specified

The Importance of High Purity

The use of deuterated internal standards, such as 1,3-17:0 DG-d5, is a cornerstone of accurate quantification in mass spectrometry-based lipidomics. These standards, added to samples at a known concentration, allow for the correction of variability in sample extraction, processing, and instrument response. However, the presence of impurities in the standard itself can lead to significant analytical errors:

  • Isomeric Impurities: The presence of the 1,2-diacylglycerol isomer can interfere with the accurate quantification of specific diacylglycerol species, as they may have similar retention times and fragmentation patterns.

  • Non-Deuterated Analogs: The presence of the non-deuterated 1,3-17:0 DG can artificially inflate the signal of the endogenous analyte.

  • Other Lipid Classes: Contamination with monoacylglycerols or free fatty acids can lead to inaccurate standard concentration determination and potential ion suppression effects.

Therefore, independent verification of the purity of these standards is a crucial aspect of good laboratory practice.

Experimental Protocols for Purity Assessment

To empower researchers to independently assess the purity of their 1,3-17:0 DG-d5 standards, this section provides detailed experimental protocols for common analytical techniques.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is a powerful technique for separating and identifying lipid species with high sensitivity and specificity.

Protocol:

  • Sample Preparation:

    • Dissolve the 1,3-17:0 DG-d5 standard in a suitable organic solvent (e.g., chloroform or methanol) to a final concentration of 1 mg/mL.

    • Further dilute the stock solution to a working concentration of 10 µg/mL in the initial mobile phase.

  • Chromatographic Conditions:

    • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for separating diacylglycerol isomers.

    • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

    • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

    • Gradient:

      • 0-2 min: 30% B

      • 2-15 min: 30-100% B (linear gradient)

      • 15-20 min: 100% B

      • 20.1-25 min: 30% B (re-equilibration)

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40°C.

    • Injection Volume: 5 µL.

  • Mass Spectrometry Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Scan Mode: Full scan (m/z 100-1000) and targeted MS/MS of the [M+NH4]+ adduct of 1,3-17:0 DG-d5.

    • Capillary Voltage: 3.5 kV.

    • Source Temperature: 120°C.

    • Desolvation Temperature: 350°C.

    • Cone Gas Flow: 50 L/hr.

    • Desolvation Gas Flow: 600 L/hr.

    • Collision Energy (for MS/MS): 15-25 eV (optimize for characteristic fragment ions).

Data Analysis:

  • Integrate the peak area of the 1,3-17:0 DG-d5 and any observed impurity peaks.

  • Calculate the purity as the percentage of the main peak area relative to the total peak area.

  • Identify potential impurities by their mass-to-charge ratio and fragmentation patterns. The 1,2-isomer will have the same mass but a slightly different retention time.

Thin-Layer Chromatography (TLC)

TLC is a simple and cost-effective method for the qualitative assessment of lipid purity and the separation of isomers.

Protocol:

  • Plate Preparation:

    • Use silica gel 60 TLC plates. For enhanced separation of diacylglycerol isomers, plates can be impregnated with boric acid by dipping them in a 2.5% (w/v) solution of boric acid in methanol and then activating them at 110°C for 15 minutes.

  • Sample Application:

    • Dissolve the 1,3-17:0 DG-d5 standard in chloroform to a concentration of 1 mg/mL.

    • Spot 1-5 µL of the solution onto the TLC plate, approximately 1.5 cm from the bottom edge.

  • Development:

    • Place the plate in a developing chamber containing a solvent system of hexane:diethyl ether:acetic acid (70:30:1, v/v/v) .

    • Allow the solvent front to migrate to approximately 1 cm from the top of the plate.

  • Visualization:

    • Remove the plate from the chamber and allow it to dry completely.

    • Visualize the spots by placing the plate in an iodine vapor chamber or by spraying with a solution of 0.05% primuline in acetone/water (80:20, v/v) and viewing under UV light.

Data Analysis:

  • Observe the number of spots. A pure standard should ideally show a single spot.

  • The presence of additional spots indicates impurities. The relative position (Rf value) can help in the tentative identification of the impurity class (e.g., monoacylglycerols will have a lower Rf than diacylglycerols).

  • The 1,2- and 1,3-isomers of diacylglycerols can be separated on boric acid-impregnated plates, with the 1,3-isomer typically having a higher Rf value.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique for the analysis of volatile compounds. For diacylglycerols, a derivatization step is required to increase their volatility.

Protocol:

  • Derivatization (Silylation):

    • Dry down an aliquot of the 1,3-17:0 DG-d5 standard (approximately 100 µg) under a stream of nitrogen.

    • Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

    • Cap the vial and heat at 70°C for 30 minutes.

  • GC Conditions:

    • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

    • Inlet Temperature: 280°C.

    • Oven Temperature Program:

      • Initial temperature: 150°C, hold for 1 min.

      • Ramp to 320°C at 10°C/min.

      • Hold at 320°C for 10 min.

    • Injection Volume: 1 µL (splitless injection).

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 50-800.

Data Analysis:

  • Analyze the chromatogram for the presence of multiple peaks.

  • The mass spectrum of the main peak should correspond to the silylated 1,3-17:0 DG-d5.

  • Identify impurities based on their retention times and mass spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can be used to confirm the identity and assess the purity of the standard.

Protocol:

  • Sample Preparation:

    • Dissolve 5-10 mg of the 1,3-17:0 DG-d5 standard in 0.6 mL of deuterated chloroform (CDCl3).

    • Transfer the solution to a 5 mm NMR tube.

  • NMR Acquisition:

    • Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

    • For ¹H NMR, typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-64 scans.

    • For ¹³C NMR, a proton-decoupled experiment is typically used.

Data Analysis:

  • Analyze the chemical shifts and coupling constants in the ¹H and ¹³C spectra to confirm the 1,3-diacylglycerol structure. The signals corresponding to the glycerol backbone protons and carbons are particularly informative for distinguishing between 1,2- and 1,3-isomers.

  • The presence of unexpected signals may indicate impurities. The integration of signals can be used for quantitative assessment of purity if the impurities are structurally identified.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental processes and the biological context of diacylglycerols, the following diagrams are provided.

Experimental_Workflow cluster_sample_prep Sample Preparation cluster_analysis Analytical Methods cluster_data_analysis Data Analysis Standard 1,3-17:0 DG-d5 Standard Dissolution Dissolve in Solvent Standard->Dissolution Dilution Dilute to Working Conc. Dissolution->Dilution GC_MS GC-MS Dissolution->GC_MS Derivatize & Inject NMR NMR Dissolution->NMR Prepare NMR Sample HPLC_MS HPLC-MS Dilution->HPLC_MS Inject TLC TLC Dilution->TLC Spot Purity_Assessment Purity Assessment HPLC_MS->Purity_Assessment Impurity_ID Impurity Identification HPLC_MS->Impurity_ID TLC->Purity_Assessment GC_MS->Purity_Assessment GC_MS->Impurity_ID NMR->Purity_Assessment NMR->Impurity_ID

Experimental workflow for purity assessment.

Signaling_Pathway cluster_membrane Plasma Membrane cluster_cytosol Cytosol GPCR GPCR PLC Phospholipase C (PLC) GPCR->PLC activates PIP2 PIP2 PLC->PIP2 hydrolyzes DAG Diacylglycerol (DAG) PIP2->DAG IP3 IP3 PIP2->IP3 PKC Protein Kinase C (PKC) DAG->PKC activates Ca_release Ca²⁺ Release IP3->Ca_release Downstream Downstream Signaling PKC->Downstream Ca_release->Downstream Agonist Agonist Agonist->GPCR

Simplified diacylglycerol signaling pathway.

Alternative Deuterated Diacylglycerol Standards

While 1,3-17:0 DG-d5 is a commonly used internal standard due to its odd-chain fatty acids which are less common in most biological systems, other deuterated diacylglycerol standards are also available and may be suitable depending on the specific application.

  • 1,3-dipalmitin-d5 (16:0/16:0 DG-d5): Useful for studies where C16 fatty acids are of particular interest.

  • 1,3-distearin-d5 (18:0/18:0 DG-d5): A suitable standard for analyses focusing on C18 saturated fatty acids.

  • 1,3-diolein-d5 (18:1/18:1 DG-d5): An appropriate choice for research involving monounsaturated diacylglycerols.

The selection of an alternative standard should be guided by the specific diacylglycerol species being quantified to ensure similar extraction efficiency and ionization response.

Conclusion

Comparative

The Deuterium Difference: A Comparative Analysis of Deuterated vs. Non-Deuterated Compounds

For the attention of: Researchers, scientists, and drug development professionals. Notice: The following guide provides a comparative analysis of a deuterated compound versus its non-deuterated counterpart.

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of: Researchers, scientists, and drug development professionals.

Notice: The following guide provides a comparative analysis of a deuterated compound versus its non-deuterated counterpart. The specific compound "DG" was not identified. Therefore, this guide utilizes the well-documented case of Deutetrabenazine versus Tetrabenazine for the treatment of chorea associated with Huntington's disease to demonstrate the principles and data-driven comparison of deuteration in drug development.

Introduction

Deuteration is a strategic modification in medicinal chemistry where hydrogen atoms at specific molecular sites are replaced by deuterium, a stable, non-radioactive isotope of hydrogen.[1] This subtle change, which doubles the mass of the atom, can significantly alter a drug's metabolic profile due to the kinetic isotope effect. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP) enzymes.[1] This can lead to a decreased rate of metabolism, resulting in a longer half-life, more stable plasma concentrations, and potentially an improved safety and tolerability profile.[1] This guide offers a detailed comparison of tetrabenazine and its deuterated analogue, deutetrabenazine, to illustrate these principles.

Mechanism of Action: VMAT2 Inhibition

Both tetrabenazine and deutetrabenazine share the identical mechanism of action.[2][3] Their primary therapeutic effect is achieved through the reversible inhibition of Vesicular Monoamine Transporter 2 (VMAT2).[2][3][4][5][6][7]

VMAT2 is a transport protein located on presynaptic vesicles in the central nervous system. Its function is to load monoamine neurotransmitters (such as dopamine, serotonin, norepinephrine, and histamine) from the cytoplasm into these vesicles for subsequent release into the synapse.[4][6][7][8] By inhibiting VMAT2, the active metabolites of both drugs deplete the stores of these monoamines.[2][4] The reduction in presynaptic dopamine is believed to be the primary reason for the reduction of the hyperkinetic movements seen in conditions like Huntington's disease.[2][4]

Metabolic Pathway Comparison

The key difference between tetrabenazine and deutetrabenazine lies in their metabolism. Both drugs are rapidly and extensively metabolized by carbonyl reductase to their active metabolites, α-dihydrotetrabenazine (α-HTBZ) and β-dihydrotetrabenazine (β-HTBZ).[2][6][9]

These active metabolites are then further metabolized, primarily through O-demethylation by the CYP2D6 enzyme, into inactive metabolites.[2][6][9][10] In deutetrabenazine, the hydrogen atoms on the two methoxy groups, the primary sites of CYP2D6 metabolism, are replaced with deuterium.[10] This deuteration significantly slows down the rate of CYP2D6-mediated metabolism, prolonging the exposure to the active metabolites.[1][2][10]

cluster_0 Tetrabenazine Metabolism cluster_1 Deutetrabenazine Metabolism TBZ Tetrabenazine Metabolites_TBZ Active Metabolites (α-HTBZ & β-HTBZ) TBZ->Metabolites_TBZ Carbonyl Reductase Inactive_TBZ Inactive Metabolites Metabolites_TBZ->Inactive_TBZ CYP2D6 (fast) DTBZ Deutetrabenazine (Deuterated) Metabolites_DTBZ Active Deuterated Metabolites (d-α-HTBZ & d-β-HTBZ) DTBZ->Metabolites_DTBZ Carbonyl Reductase Inactive_DTBZ Inactive Metabolites Metabolites_DTBZ->Inactive_DTBZ CYP2D6 (slow)

Metabolic pathways of Tetrabenazine and Deutetrabenazine.

Data Presentation: Comparative Pharmacokinetics

The deuteration of tetrabenazine results in a markedly different pharmacokinetic (PK) profile for its active metabolites. The data below, derived from clinical studies in healthy volunteers, highlights these differences.

Table 1: Comparative Pharmacokinetic Parameters of Active Metabolites (Single 25 mg Dose) [11][12]

ParameterTetrabenazineDeutetrabenazineFold Change (Deutetrabenazine/Tetrabenazine)
Total (α+β)-HTBZ
Cmax (ng/mL)20.822.3~1.1x
AUC0-inf (ng·h/mL)148303~2.0x
t1/2 (h)4.89.4~2.0x
α-HTBZ
Cmax (ng/mL)6.15.8~0.95x
AUC0-inf (ng·h/mL)4079~2.0x
t1/2 (h)4.79.0~1.9x
β-HTBZ
Cmax (ng/mL)14.716.5~1.1x
AUC0-inf (ng·h/mL)108224~2.1x
t1/2 (h)5.010.1~2.0x

Cmax: Maximum plasma concentration; AUC0-inf: Area under the plasma concentration-time curve from time zero to infinity; t1/2: Elimination half-life. Data represents mean values.

These data demonstrate that while the peak concentrations (Cmax) of the active metabolites are similar, deutetrabenazine leads to an approximate doubling of both the total exposure (AUC) and the elimination half-life (t1/2).[11][12] This allows for a lower total daily dose and less frequent administration compared to tetrabenazine, contributing to improved tolerability.[13][14]

Experimental Protocols

The comparative data is primarily derived from randomized, double-blind, placebo-controlled clinical trials. Below is a summary of the methodology for a key study comparing the efficacy of deutetrabenazine to a placebo.

Study Title: A Randomized, Double-Blind, Placebo-Controlled Study of Deutetrabenazine for the Treatment of Chorea in Huntington's Disease (First-HD).

Objective: To evaluate the efficacy and safety of deutetrabenazine in reducing chorea in patients with Huntington's disease.

Methodology:

  • Study Design: A randomized, double-blind, placebo-controlled, parallel-group trial.[15]

  • Participants: Ambulatory adults diagnosed with manifest Huntington's disease and a baseline total maximal chorea (TMC) score of 8 or higher.[15]

  • Intervention:

    • Patients were randomized in a 1:1 ratio to receive either deutetrabenazine or a placebo.

    • The deutetrabenazine dose was initiated at 6 mg/day and titrated upwards over 8 weeks to a dose that provided adequate chorea control and was well-tolerated (maximum of 48 mg/day).

    • Patients remained on a stable maintenance dose for 4 weeks.

  • Primary Outcome: The primary efficacy endpoint was the change in the TMC score from baseline to the end of the maintenance period (Week 12).

  • Data Collection:

    • Chorea severity was assessed by trained independent raters using the Unified Huntington's Disease Rating Scale (UHDRS).

    • Safety and tolerability were monitored through the recording of adverse events, clinical laboratory tests, vital signs, and electrocardiograms.

  • Statistical Analysis: The primary efficacy analysis was performed using an analysis of covariance (ANCOVA) model on the change from baseline in the TMC score, with treatment as a factor and baseline TMC score as a covariate.

Start Screening & Baseline (N=90) Randomization Randomization (1:1) Start->Randomization GroupA Deutetrabenazine Group (n=45) Randomization->GroupA Arm 1 GroupB Placebo Group (n=45) Randomization->GroupB Arm 2 TitrationA 8-Week Dose Titration (Up to 48 mg/day) GroupA->TitrationA TitrationB 8-Week Dose Titration (Placebo) GroupB->TitrationB MaintenanceA 4-Week Maintenance TitrationA->MaintenanceA MaintenanceB 4-Week Maintenance TitrationB->MaintenanceB Endpoint Primary Endpoint Assessment (Week 12) MaintenanceA->Endpoint MaintenanceB->Endpoint

Simplified workflow for a pivotal clinical trial.

Conclusion

The comparative analysis of tetrabenazine and deutetrabenazine provides a clear, data-supported example of the benefits of selective deuteration in drug design. By modifying the metabolic soft spots of a molecule, it is possible to significantly improve its pharmacokinetic profile.[11] In this case, deuteration led to a longer half-life and greater systemic exposure of the active metabolites, which translates to a more favorable dosing regimen and an improved safety profile, particularly concerning dose-dependent adverse events.[1][13] This "deuterium switch" strategy represents a valuable tool for optimizing existing therapies and developing novel drug candidates with enhanced clinical performance.

References

Safety & Regulatory Compliance

Handling

Essential Safety and Operational Guide for Handling 1,3-17:0 DG-d5

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount to ensuring both personal safety and experimental integrity. This guide provides crucial safety and log...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount to ensuring both personal safety and experimental integrity. This guide provides crucial safety and logistical information for the handling of 1,3-17:0 DG-d5 (1,3-diheptadecanoyl-d5-glycerol), including personal protective equipment (PPE) protocols, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure and ensure a safe laboratory environment. The following table summarizes the mandatory PPE for all procedures involving 1,3-17:0 DG-d5.

PPE CategoryItemSpecificationRationale
Hand Protection Double Nitrile GlovesPowder-free, disposable nitrile gloves. The outer glove should extend over the cuff of the lab coat.Prevents direct skin contact and absorption. Double gloving provides an additional barrier against potential contamination.
Eye and Face Protection Safety Goggles & Face ShieldANSI Z87.1-rated safety goggles and a full-face shield.Provides comprehensive protection against splashes, aerosols, and airborne particles.[1][2]
Body Protection Disposable Gown or Lab CoatLint-free, low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs.Protects the body from contamination and prevents the transfer of the compound outside the designated handling area.[1]
Respiratory Protection N95 or Higher RespiratorNIOSH-approved N95 or higher-rated respirator. Fit-testing is recommended.Protects against the inhalation of any fine particles or aerosols that may be generated during handling.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized workflow is essential for the safe and effective use of 1,3-17:0 DG-d5. The following procedure outlines the key steps from preparation to disposal.

Preparation and Pre-Handling
  • Gather Materials: Before beginning any work, ensure all necessary materials are readily available, including the required PPE, dedicated spatulas, weighing paper, appropriate solvents, and clearly labeled waste containers.

  • Designated Area: All handling of 1,3-17:0 DG-d5 should be conducted within a designated area, such as a chemical fume hood or a containment balance enclosure, to minimize the risk of inhalation and contamination.

  • Donning PPE: Put on all required PPE in the correct order, ensuring a complete and secure barrier.

Handling and Experimental Procedure
  • Weighing: When weighing the compound, which may be a solid or oil, use a containment balance enclosure or perform the task within a chemical fume hood.

  • Dissolving: If dissolving the compound, slowly add the solvent to the 1,3-17:0 DG-d5 to prevent splashing. Deuterated chloroform is a common solvent for similar lipids.[3]

  • Container Management: Keep the container holding the 1,3-17:0 DG-d5 closed whenever possible to prevent contamination and potential exposure.

  • Storage: For long-term stability, store the compound according to the manufacturer's recommendations, which is typically at -20°C.[4] It is also advisable to store deuterated compounds in light-protecting amber vials.[5] Allow the container to warm to room temperature before opening to prevent condensation.[5]

Post-Handling and Decontamination
  • Surface Decontamination: Thoroughly decontaminate all surfaces and equipment that may have come into contact with 1,3-17:0 DG-d5 using an appropriate cleaning agent as determined by your institution's safety protocols.

  • Doffing PPE: Remove PPE in a manner that avoids self-contamination, starting with the most contaminated items first (e.g., outer gloves).

  • Hand Washing: Immediately after removing all PPE, wash hands thoroughly with soap and water.

Disposal Plan

The proper disposal of 1,3-17:0 DG-d5 and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

  • Solid Waste: All disposable items that have come into contact with 1,3-17:0 DG-d5, including gloves, gowns, weighing paper, and pipette tips, must be considered hazardous waste.[1] Place these items in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: Any solutions containing 1,3-17:0 DG-d5 should be disposed of in a designated, labeled hazardous waste container for chemical waste.

  • Regulatory Compliance: The disposal of 1,3-17:0 DG-d5 and associated contaminated materials must be carried out in strict accordance with all applicable federal, state, and local regulations.

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the safe handling of 1,3-17:0 DG-d5, from initial preparation to final disposal.

Safe_Handling_Workflow cluster_prep Preparation cluster_handling Handling (in Containment) cluster_cleanup Cleanup and Disposal A Gather Materials and PPE B Don PPE A->B C Weigh Compound B->C D Perform Experiment C->D E Decontaminate Surfaces & Equipment D->E F Dispose of Waste E->F G Doff PPE F->G H Wash Hands G->H

References

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